Isotodesnitazene

• CAS: 2732926-27-9

Core Science & Biosynthesis

The Pharmacological Profile of Isotodesnitazene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isotodesnitazene is a potent synthetic opioid of the 2-benzylbenzimidazole class, structurally related to isotonitazene but lacking the 5-nitro group.[1] As an emerging substance of interest in both forensic and pharmacological research, a comprehensive understanding of its pharmacological profile is crucial. This technical guide provides an in-depth overview of the receptor binding, functional activity, and in vivo effects of Isotodesnitazene. Detailed experimental protocols for key assays are provided to facilitate further research and ensure methodological consistency.

Introduction

Isotodesnitazene, also known as Desnitroisotonitazene, is an opioid analgesic and a derivative of benzimidazole (B57391), analogous to etonitazene.[2] While originally synthesized for research purposes and never approved for medical use, it has emerged as a compound of interest due to its potent analgesic and sedative effects observed in preclinical studies.[2] Like other nitazene (B13437292) analogs, Isotodesnitazene primarily exerts its effects through interaction with the μ-opioid receptor (MOR).[3] This document serves as a technical resource, consolidating the current knowledge on the pharmacological characteristics of Isotodesnitazene.

Receptor Binding Profile

The affinity of Isotodesnitazene for opioid receptors is a key determinant of its pharmacological activity. Radioligand binding assays are employed to determine the equilibrium dissociation constant (Ki), which is inversely proportional to binding affinity.

Table 1: Opioid Receptor Binding Affinity of Isotodesnitazene

Receptor	Radioligand	Test System	Ki (nM)	Reference
μ-Opioid (MOR)	Not Specified	Not Specified	24.0	[4]

Note: Lower Ki values indicate higher binding affinity.

In Vitro Functional Activity

The functional activity of Isotodesnitazene at the μ-opioid receptor is assessed through various in vitro assays that measure the cellular response following receptor activation. These assays typically quantify G-protein activation or the recruitment of β-arrestin 2.

G-Protein Activation (cAMP Accumulation Assay)

Activation of the Gi-coupled μ-opioid receptor by an agonist leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels. The potency (EC50) and efficacy (Emax) of an agonist in this pathway are critical measures of its functional activity.

Table 2: In Vitro Functional Potency and Efficacy of Isotodesnitazene (GloSensor® cAMP Assay)

Parameter	Value	Reference
EC50 (nM)	24.0	[4]
pEC50	7.62	[4]
Emax (%)	188	[4]

EC50: Half-maximal effective concentration. pEC50: Negative logarithm of the EC50. Emax: Maximum effect relative to a standard full agonist.

β-Arrestin 2 Recruitment Assay

β-arrestin 2 recruitment is another important signaling pathway activated by G-protein coupled receptors. Assaying for β-arrestin 2 recruitment provides insights into the potential for biased agonism, where a ligand preferentially activates one signaling pathway over another.

Table 3: In Vitro Functional Potency and Efficacy of Isotodesnitazene (MOR-βarr2 Assay)

Parameter	Value	Reference
EC50 (nM)	1.53	[4]
pEC50	8.82	[4]
Emax (%)	106	[4]

In Vivo Pharmacology

In vivo studies in animal models are essential for characterizing the physiological effects of Isotodesnitazene, including its analgesic properties. The hot plate test is a standard method for assessing the antinociceptive effects of centrally acting analgesics.[5]

Table 4: In Vivo Antinociceptive Potency of Isotodesnitazene (Hot Plate Test in Rats)

Route of Administration	ED50 (mg/kg)	Comparison	Reference
Subcutaneous (s.c.)	Not explicitly stated for Isotodesnitazene alone, but nitazenes, in general, are more potent than fentanyl.	The general rank order of in vivo potencies was etonitazene > N-desethyl isotonitazene > isotonitazene > fentanyl > brorphine (B13428778) > U-47700 > morphine.[6]	[6]

ED50: The dose that produces a therapeutic effect in 50% of the population.

Metabolism

The metabolism of nitazenes, including isotonitazene, has been investigated using human liver microsomes and hepatocytes.[7][8][9] The primary metabolic pathways for related nitazenes involve N-deethylation, O-dealkylation, and subsequent glucuronidation.[8][9] While specific data for Isotodesnitazene is limited, it is anticipated to undergo similar metabolic transformations. The major phase I metabolites of the related compound etodesnitazene (B12780835) have been identified in rats.[9]

Experimental Protocols

Radioligand Binding Assay for μ-Opioid Receptor Affinity

Objective: To determine the binding affinity (Ki) of Isotodesnitazene for the μ-opioid receptor through competitive displacement of a radiolabeled ligand.[10]

Materials:

• Cell membranes expressing the human μ-opioid receptor.

• Radioligand: [³H]-DAMGO (a selective μ-opioid receptor agonist).[10]

• Test Compound: Isotodesnitazene.

• Non-specific Binding Control: Naloxone at a high concentration (e.g., 10 µM).[10]

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.[10]

• Filtration apparatus with glass fiber filters.[10]

• Scintillation counter.[10]

Procedure:

• Membrane Preparation: Thaw frozen cell membranes on ice and resuspend in ice-cold assay buffer to a final protein concentration of 10-20 µg per well.[10]

• Assay Setup: In a 96-well plate, add the following in triplicate:

  • Total Binding: Assay buffer, [³H]-DAMGO (at a concentration near its Kd, e.g., 0.5 nM), and membrane suspension.[10]

  • Non-specific Binding: Assay buffer, [³H]-DAMGO, Naloxone (10 µM), and membrane suspension.[10]

  • Competitive Binding: Assay buffer, [³H]-DAMGO, and varying concentrations of Isotodesnitazene.[10]

• Incubation: Incubate the plate at a specified temperature (e.g., 25°C) for a set time (e.g., 60 minutes) to reach equilibrium.

• Filtration: Rapidly terminate the binding reaction by filtering the contents of each well through glass fiber filters using a cell harvester.[10]

• Washing: Wash the filters multiple times with ice-cold assay buffer to remove unbound radioligand.

• Quantification: Place the filters in scintillation vials with a scintillation cocktail and measure the radioactivity using a scintillation counter.[10]

• Data Analysis:

  • Calculate Specific Binding: Total Binding - Non-specific Binding.[10]

  • Generate a competition curve by plotting the percentage of specific binding against the logarithm of the Isotodesnitazene concentration.[10]

  • Determine the IC50 (the concentration of Isotodesnitazene that inhibits 50% of the specific binding of [³H]-DAMGO) using non-linear regression.[10]

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[10]

Radioligand Binding Assay Workflow

[³⁵S]GTPγS Binding Functional Assay

Objective: To determine the potency (EC50) and efficacy (Emax) of Isotodesnitazene in activating G-proteins coupled to the μ-opioid receptor.[11][12]

Materials:

• Cell membranes expressing the human μ-opioid receptor.

• [³⁵S]GTPγS (non-hydrolyzable GTP analog).[11]

• GDP (Guanosine diphosphate).[11]

• Test Compound: Isotodesnitazene.

• Positive Control: DAMGO.[11]

• Assay Buffer: e.g., 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl₂, pH 7.4.[13]

• Filtration apparatus or SPA beads.[12]

Procedure:

• Membrane Preparation: Thaw membranes on ice and resuspend in assay buffer.

• Assay Setup: In a 96-well plate, add the following:

  • Assay buffer.

  • GDP (final concentration ~10-30 µM).[11]

  • Varying concentrations of Isotodesnitazene or DAMGO.

  • Membrane suspension.

• Pre-incubation: Incubate the plate at 30°C for 15 minutes.[11]

• Initiation of Reaction: Add [³⁵S]GTPγS (final concentration ~0.1 nM) to each well to start the reaction.[11]

• Incubation: Incubate at 30°C for 60 minutes with gentle shaking.[11]

• Termination and Filtration: Terminate the assay by rapid filtration through a filter plate. Wash the filters with ice-cold wash buffer.[11]

• Detection: Dry the filter plate and measure the radioactivity using a scintillation counter.[11]

• Data Analysis:

  • Subtract non-specific binding (in the presence of unlabeled GTPγS).[11]

  • Plot the specific binding against the logarithm of the Isotodesnitazene concentration.

  • Fit the data to a sigmoidal dose-response curve to determine EC50 and Emax values.[11]

μ-Opioid Receptor G-Protein Signaling

Aequorin-based Calcium Flux Assay

Objective: To measure GPCR activation by quantifying calcium-induced luminescence in cells co-expressing the receptor, a promiscuous G-protein (Gα16), and an aequorin-GFP sensor.[14]

Materials:

• HEK293 or CHO-K1 cells expressing the μ-opioid receptor, Gα16, and Aequorin-GFP.[14]

• Coelenterazine-h (aequorin substrate).[14]

• Assay Buffer: HBSS with 20 mM HEPES, pH 7.4, and 0.1% BSA.[14]

• Test Compound: Isotodesnitazene.

• Luminescence-compatible plate reader.[14]

Procedure:

• Cell Preparation: Seed the cells in white, opaque-bottom 96- or 384-well plates and incubate overnight.[14]

• Coelenterazine Loading: Incubate the cells with coelenterazine-h in assay buffer in the dark.

• Compound Addition: Add varying concentrations of Isotodesnitazene to the wells.

• Luminescence Measurement: Immediately measure luminescence continuously for 30-60 seconds to capture the peak response.[14]

• Data Analysis: Plot the luminescence response against the logarithm of the Isotodesnitazene concentration to determine EC50 and Emax.

In Vivo Hot Plate Test

Objective: To assess the antinociceptive (analgesic) effect of Isotodesnitazene in rodents.[5][15]

Materials:

• Hot plate apparatus with adjustable temperature control.[16]

• Transparent glass cylinder to confine the animal on the plate.[5]

• Test animals (e.g., mice or rats).

• Test Compound: Isotodesnitazene.

• Vehicle control.

Procedure:

• Acclimation: Allow the animals to acclimate to the testing room for at least 30-60 minutes.[16]

• Compound Administration: Administer Isotodesnitazene or vehicle control to the animals via the desired route (e.g., subcutaneous).

• Testing: At a predetermined time after injection, place the animal on the hot plate, which is maintained at a constant temperature (e.g., 52-55°C).[15][16]

• Observation: Record the latency to the first nocifensive response, such as hind paw licking or jumping.[5][16] A cut-off time is used to prevent tissue damage.

• Data Analysis: Compare the response latencies of the drug-treated group to the vehicle control group to determine the analgesic effect. Calculate the ED50 from a dose-response curve.

Hot Plate Test Experimental Workflow

Conclusion

Isotodesnitazene is a potent μ-opioid receptor agonist with high affinity and functional efficacy in vitro. Its pharmacological profile, characterized by strong analgesic potential, is consistent with other compounds in the nitazene class. The data and protocols presented in this guide provide a foundational resource for researchers and drug development professionals working with this and related synthetic opioids. Further investigation into its metabolic fate, pharmacokinetic profile, and potential for biased agonism is warranted to fully elucidate its pharmacological and toxicological characteristics.

References

• 1. In vitro structure–activity relationships and forensic case series of emerging 2-benzylbenzimidazole ‘nitazene’ opioids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. teamchemists.com [teamchemists.com]
• 3. caymanchem.com [caymanchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Hot plate test - Wikipedia [en.wikipedia.org]
• 6. Comparative neuropharmacology of structurally distinct non-fentanyl opioids that are appearing on recreational drug markets worldwide - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Metabolic characterization of the new benzimidazole synthetic opioids - nitazenes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Human metabolism of four synthetic benzimidazole opioids: isotonitazene, metonitazene, etodesnitazene, and metodesnitazene - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 13. Use of the GTPγS ([35S]GTPγS and Eu-GTPγS) binding assay for analysis of ligand potency and efficacy at G protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 14. angioproteomie.com [angioproteomie.com]
• 15. Frontiers | Methods Used to Evaluate Pain Behaviors in Rodents [frontiersin.org]
• 16. maze.conductscience.com [maze.conductscience.com]

An In-depth Technical Guide on the Mechanism of Action of Isotodesnitazene at the Mu-Opioid Receptor

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isotodesnitazene is a potent synthetic opioid of the benzimidazole (B57391) class, a group of compounds that has seen a resurgence in illicit drug markets. Like other "nitazene" analogs, it exerts its effects primarily through interaction with the mu-opioid receptor (MOR), a G-protein coupled receptor (GPCR) critically involved in pain perception, reward, and respiratory control.[1] This technical guide provides a detailed overview of the mechanism of action of isotodesnitazene at the MOR, consolidating available quantitative data, outlining experimental methodologies, and visualizing the core signaling pathways.

Core Mechanism of Action at the Mu-Opioid Receptor

Isotodesnitazene acts as a potent agonist at the mu-opioid receptor.[2][3] Upon binding, it induces a conformational change in the receptor, initiating a cascade of intracellular signaling events. The primary signaling pathway involves the activation of inhibitory G-proteins (Gi/o).[1][4] This activation leads to the dissociation of the Gα and Gβγ subunits, which then modulate downstream effectors.

The activation of the Gi/o pathway by isotodesnitazene results in:

• Inhibition of adenylyl cyclase: This leads to a decrease in intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels.[4][5]

• Modulation of ion channels: This includes the activation of G-protein-coupled inwardly rectifying potassium channels (GIRKs) and the inhibition of voltage-gated calcium channels (VGCCs), leading to neuronal hyperpolarization and reduced neurotransmitter release.

In addition to the canonical G-protein signaling, agonist binding to the MOR can also trigger the recruitment of β-arrestin proteins.[4][6] β-arrestin recruitment is involved in receptor desensitization, internalization, and can also initiate G-protein-independent signaling cascades, such as the activation of mitogen-activated protein kinases (MAPKs).[7][8] Some nitazene (B13437292) analogs have been shown to be highly efficacious in recruiting β-arrestin2.[9]

Quantitative Pharmacological Data

The following tables summarize the available quantitative data for isotodesnitazene and related compounds at the mu-opioid receptor. Data for other nitazenes and the reference agonist fentanyl are included for comparative purposes.

Table 1: Mu-Opioid Receptor Binding Affinities

Compound	Ki (nM)	Cell Line	Radioligand	Reference
Isotodesnitazene (IDZ)	Data not explicitly found for isotodesnitazene
N-desethyl isotonitazene	<1	CHO	[3H]DAMGO	[3]
Isotonitazene	Data not explicitly found
Fentanyl	1.255	CHO	[3H]DAMGO	[3]

Note: While specific Ki values for isotodesnitazene were not found in the initial search, its high potency in functional assays suggests a high binding affinity. N-desethyl isotonitazene, a related compound, demonstrates subnanomolar affinity.

Table 2: Functional Activity at the Mu-Opioid Receptor (G-Protein Activation)

Compound	EC50 (nM)	Emax (%)	Assay Type	Cell Line	Reference
Isotodesnitazene (IDZ)	Data not explicitly found for isotodesnitazene	[35S]GTPγS
Isotonitazene	Highly potent	Superagonist activity	BRET	[4]
N-desethyl isotonitazene	<1	Full Agonist	[35S]GTPγS	CHO	[3]
Fentanyl	Potent	Full Agonist	[35S]GTPγS	CHO	[3]

Note: Isotodesnitazene is expected to be a potent agonist in G-protein activation assays. Isotonitazene has been shown to be a superagonist, surpassing the maximal effect of the standard agonist DAMGO.[4]

Table 3: Functional Activity at the Mu-Opioid Receptor (β-Arrestin Recruitment)

Compound	EC50 (nM)	Emax (%)	Assay Type	Cell Line	Reference
Isotodesnitazene (IDZ)	Data not explicitly found for isotodesnitazene
N-desethyl etonitazene	3.35	β-arrestin 2 recruitment	[10]
N-pyrrolidino etonitazene	0.348	MOR-β-arrestin2 activation	[9]
Fentanyl	14.9	MOR-β-arrestin2 activation	[9]

Note: Data on β-arrestin recruitment specifically for isotodesnitazene is limited in the provided search results. However, related nitazenes are potent recruiters of β-arrestin.

Experimental Protocols

Detailed experimental protocols for the key assays used to characterize the mechanism of action of opioids at the MOR are provided below. These are generalized protocols based on standard methodologies in the field.

[35S]GTPγS Binding Assay

This assay measures the functional activation of G-protein coupled receptors by quantifying the binding of the non-hydrolyzable GTP analog, [35S]GTPγS, to Gα subunits upon receptor activation.[11][12]

Methodology:

• Membrane Preparation:

  • Cells stably expressing the human mu-opioid receptor (e.g., CHO-hMOR) are harvested.

  • Cells are homogenized in a hypotonic buffer and centrifuged to pellet the cell membranes.

  • The membrane pellet is washed and resuspended in an appropriate assay buffer. Protein concentration is determined using a standard method (e.g., Bradford assay).

• Assay Procedure:

  • In a 96-well plate, incubate the cell membranes with varying concentrations of the test compound (e.g., isotodesnitazene).

  • Add GDP to the reaction mixture to ensure that G-proteins are in their inactive, GDP-bound state.

  • Initiate the binding reaction by adding [35S]GTPγS.

  • Incubate the plate at 30°C for a defined period (e.g., 60 minutes).

  • Terminate the reaction by rapid filtration through glass fiber filters to separate bound from free [35S]GTPγS.

  • The radioactivity retained on the filters is quantified using a scintillation counter.

• Data Analysis:

  • Non-specific binding is determined in the presence of a high concentration of unlabeled GTPγS.

  • Specific binding is calculated by subtracting non-specific binding from total binding.

  • Data are normalized to the maximal response of a standard full agonist (e.g., DAMGO) and plotted against the logarithm of the agonist concentration.

  • EC50 and Emax values are determined by non-linear regression analysis of the dose-response curves.

β-Arrestin Recruitment Assay

This cell-based assay measures the recruitment of β-arrestin to the activated GPCR. Several formats exist, including enzyme fragment complementation (EFC) assays like the PathHunter assay.[6][13]

Methodology (based on PathHunter EFC assay):

• Cell Culture:

  • Use a cell line co-expressing the mu-opioid receptor fused to a small enzyme fragment (ProLink) and β-arrestin fused to the larger, complementing enzyme fragment (Enzyme Acceptor).

• Assay Procedure:

  • Plate the cells in a 96- or 384-well plate and incubate overnight.

  • Add varying concentrations of the test compound (e.g., isotodesnitazene) to the cells.

  • Incubate for a sufficient period (e.g., 90 minutes) to allow for receptor activation and β-arrestin recruitment.

  • Add the detection reagents containing the substrate for the complemented enzyme.

  • Incubate in the dark to allow for signal development.

• Data Analysis:

  • Measure the chemiluminescent signal using a plate reader.

  • Plot the signal against the logarithm of the agonist concentration.

  • Determine EC50 and Emax values from the resulting dose-response curve using non-linear regression.

Signaling Pathway and Experimental Workflow Visualizations

The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling pathways and a typical experimental workflow.

Caption: Mu-opioid receptor signaling pathway activated by isotodesnitazene.

Caption: Experimental workflow for a [35S]GTPγS binding assay.

Caption: Experimental workflow for a β-arrestin recruitment assay.

Conclusion

Isotodesnitazene is a highly potent mu-opioid receptor agonist that activates the canonical Gi/o signaling pathway, leading to the inhibition of adenylyl cyclase and modulation of ion channel activity. Like other potent opioids, it also likely engages β-arrestin signaling pathways. The high potency and efficacy of isotodesnitazene and related nitazene analogs at the mu-opioid receptor underscore their significant pharmacological effects and potential for harm in the context of illicit use. Further research is warranted to fully elucidate the specific binding kinetics, G-protein subtype selectivity, and β-arrestin bias profile of isotodesnitazene to better understand its complete mechanism of action and inform public health responses.

References

• 1. Mu-opioid receptor - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Pharmacologic Characterization of Substituted Nitazenes at μ, κ, and Δ Opioid Receptors Suggests High Potential for Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mu-opioid receptor selective superagonists produce prolonged respiratory depression - PMC [pmc.ncbi.nlm.nih.gov]
• 5. In vitro functional profiling of fentanyl and nitazene analogs at the μ-opioid receptor reveals high efficacy for Gi protein signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. beta-Arrestin recruitment assay for the identification of agonists of the sphingosine 1-phosphate receptor EDG1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A mitogen-activated protein kinase pathway is required for mu-opioid receptor desensitization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. GTPγS Binding Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. Protocol to Study β-Arrestin Recruitment by CB1 and CB2 Cannabinoid Receptors | Springer Nature Experiments [experiments.springernature.com]

In Vitro and In Vivo Studies of Isotodesnitazene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isotodesnitazene is a synthetic opioid of the 2-benzylbenzimidazole class, structurally related to isotonitazene but lacking the 5-nitro group.[1] As a member of the potent "nitazene" family, understanding its pharmacological and toxicological profile is of critical importance for the scientific and medical communities. This technical guide provides a comprehensive overview of the available in vitro and in vivo data on Isotodesnitazene, presenting key findings in a structured format to facilitate research and drug development efforts.

In Vitro Studies

In vitro studies are fundamental in characterizing the pharmacological properties of a novel compound. For Isotodesnitazene, these studies have primarily focused on its interaction with opioid receptors and its metabolic fate.

Receptor Binding and Functional Activity

Isotodesnitazene is a potent agonist at the µ-opioid receptor (MOR), which is the primary target for most clinically used and illicit opioids.[1][2] The absence of the 5-nitro group, when compared to its analogue isotonitazene, results in a notable decrease in potency, estimated to be between 10 to 100-fold.[1]

Table 1: In Vitro µ-Opioid Receptor (MOR) Activity of Isotodesnitazene and Related Compounds

Compound	Assay	Parameter	Value	Reference Compound
Isotodesnitazene	β-arrestin 2 Recruitment	pEC₅₀	7.3 ± 0.1	Fentanyl (pEC₅₀: 8.5 ± 0.1)
Eₘₐₓ (%)	120 ± 4	Hydromorphone (Eₘₐₓ: 100)
GloSensor™ cAMP	pEC₅₀	8.3 ± 0.1	Fentanyl (pEC₅₀: 9.5 ± 0.1)
Eₘₐₓ (%)	104 ± 2	Hydromorphone (Eₘₐₓ: 100)
Isotonitazene	β-arrestin 2 Recruitment	pEC₅₀	9.0 ± 0.1	Fentanyl (pEC₅₀: 8.5 ± 0.1)
Eₘₐₓ (%)	119 ± 2	Hydromorphone (Eₘₐₓ: 100)
GloSensor™ cAMP	pEC₅₀	9.8 ± 0.1	Fentanyl (pEC₅₀: 9.5 ± 0.1)
Eₘₐₓ (%)	105 ± 1	Hydromorphone (Eₘₐₓ: 100)

Data synthesized from Vandeputte et al. (2021) and other sources.[1]

NanoBiT® MOR β-arrestin 2 Recruitment Assay:

This assay monitors the activation of the G protein-independent pathway.[1] The protocol involves the use of a stable cell line co-expressing the µ-opioid receptor and β-arrestin 2, which are tagged with complementary fragments of NanoLuc® luciferase. Agonist binding to the MOR induces a conformational change, leading to the recruitment of β-arrestin 2. This brings the luciferase fragments into close proximity, resulting in a luminescent signal upon the addition of the furimazine substrate. The luminescent signal is proportional to the extent of β-arrestin 2 recruitment.[1]

GloSensor™ cAMP Assay:

This assay measures the activation of the Gαi protein-coupled pathway by quantifying the inhibition of cyclic adenosine (B11128) monophosphate (cAMP) production.[1] Cells expressing the MOR are treated with the test compound, followed by stimulation with forskolin (B1673556) to induce cAMP production. The GloSensor™ reagent contains a genetically engineered form of luciferase that is fused to a cAMP-binding protein. The binding of cAMP to this protein causes a conformational change that leads to the production of light. A decrease in the luminescent signal indicates MOR-mediated inhibition of adenylyl cyclase and subsequent reduction in cAMP levels.[1]

Metabolism

In vitro metabolism studies of Isotodesnitazene and related nitazenes have been conducted using human liver microsomes (HLM) and human hepatocytes.[2][3][4] These studies indicate that nitazenes are rapidly metabolized.[3] The primary metabolic pathways for related compounds like isotonitazene involve N-deethylation and O-dealkylation, followed by glucuronidation.[2][4] While specific data for Isotodesnitazene's intrinsic clearance is not detailed in the provided results, the rapid metabolism of other nitazenes suggests a similar metabolic profile.[3]

The metabolic profile of nitazene (B13437292) analogues can be investigated by incubating the compound with pooled human hepatocytes.[2][4] A typical protocol involves the following steps:

• Cryopreserved human hepatocytes from multiple donors are thawed and cultured.

• The test compound (e.g., Isotodesnitazene) is added to the hepatocyte culture at a specific concentration.

• Samples are collected from the incubation mixture at various time points (e.g., 0, 15, 30, 60, 120, and 240 minutes).

• The reaction is quenched, and the samples are processed to separate the metabolites from the parent drug and cellular components.

• Metabolite identification and quantification are performed using liquid chromatography-high-resolution tandem mass spectrometry (LC-HRMS/MS).[2][4]

In Vivo Studies

In vivo studies provide crucial information on the pharmacokinetics and pharmacodynamics of a compound in a living organism. For the closely related compound isotonitazene, studies in rats have been conducted to elucidate these properties.

Pharmacokinetics

Pharmacokinetic studies in male Sprague-Dawley rats following subcutaneous administration of isotonitazene demonstrated dose-dependent plasma concentrations.[5][6][7][8]

Table 2: Pharmacokinetic Parameters of Isotonitazene in Male Sprague-Dawley Rats (Subcutaneous Administration)

Dose (µg/kg)	Cₘₐₓ (ng/mL)	Tₘₐₓ (min)	Half-life (t₁/₂) (min)
3	0.2 - 0.5	15	23.4
10	1.5 - 2.5	15 - 30	45.6
30	5.0 - 9.8	30	63.3

Data extracted from Walton et al. (2023).[7][8]

The primary metabolites of isotonitazene, 4'-hydroxy nitazene and N-desethyl isotonitazene, were detected in plasma, although their concentrations were below the limit of quantitation.[7][8] Radioligand binding studies revealed that the N-desethyl metabolite of isotonitazene has a significantly higher affinity for the µ-opioid receptor (Ki = 2.2 nM) compared to the parent compound (Ki = 15.8 nM).[6][8]

A typical protocol for an in vivo pharmacokinetic study in rats involves the following:

• Male Sprague-Dawley rats are surgically implanted with jugular vein catheters to facilitate blood sampling.[5][6]

• The rats are administered the test compound (e.g., isotonitazene) via a specific route, such as subcutaneous injection, at various doses.[5][6]

• Blood samples are collected at predetermined time points post-administration (e.g., 15, 30, 60, 120, and 240 minutes).[5][6]

• Plasma is separated from the blood samples by centrifugation.

• The concentration of the parent drug and its metabolites in the plasma is quantified using a validated analytical method, such as liquid chromatography-tandem quadrupole mass spectrometry (LC-QQQ-MS).[5][6][7]

Pharmacodynamics

The pharmacodynamic effects of isotonitazene in rats, including antinociception, catalepsy, and changes in body temperature, have been shown to correlate with its plasma concentrations.[7][8]

Table 3: Pharmacodynamic Effects of Isotonitazene in Male Sprague-Dawley Rats

Effect	Parameter	Value (µg/kg)
Antinociception (Hot Plate Test)	ED₅₀	4.22
Catalepsy	ED₅₀	8.68
Hypothermia	Effective Dose	30

Data from Walton et al. (2023).[7][8]

Hot Plate Test (Antinociception): The hot plate test is used to assess the analgesic effects of a compound. Rats are placed on a heated surface (e.g., 55°C), and the latency to a nociceptive response (e.g., licking a paw or jumping) is measured.[9] An increase in latency indicates an antinociceptive effect.

Catalepsy Assessment: Catalepsy, a state of immobility and muscle rigidity, is a characteristic effect of potent opioids. It can be assessed by placing the rat's forepaws on an elevated bar and measuring the time it remains in that position.[9]

Body Temperature Measurement: Changes in body temperature are monitored using a subcutaneous temperature transponder or a rectal probe.[5][6] Opioids can induce hypothermia or hyperthermia depending on the species and dose.

Signaling Pathways and Experimental Workflows

Visual representations of the signaling pathways and experimental workflows can aid in understanding the complex processes involved in the study of Isotodesnitazene.

Caption: µ-Opioid Receptor signaling cascade activated by Isotodesnitazene.

Caption: Experimental workflow for in vitro metabolism studies.

Caption: Workflow for integrated in vivo pharmacokinetic/pharmacodynamic studies.

Conclusion

The available data indicates that Isotodesnitazene is a potent µ-opioid receptor agonist, though less potent than its nitro-containing counterpart, isotonitazene. In vitro studies suggest rapid metabolism, and in vivo studies on the related compound isotonitazene reveal a clear dose-dependent pharmacokinetic and pharmacodynamic profile. The provided experimental protocols and workflows offer a foundation for researchers to design and conduct further investigations into the effects of Isotodesnitazene. A comprehensive understanding of its pharmacology and toxicology is essential for forensic and clinical applications, as well as for the development of potential countermeasures.

References

• 1. In vitro structure–activity relationships and forensic case series of emerging 2-benzylbenzimidazole ‘nitazene’ opioids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Human metabolism of four synthetic benzimidazole opioids: isotonitazene, metonitazene, etodesnitazene, and metodesnitazene - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Metabolic characterization of the new benzimidazole synthetic opioids - nitazenes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Plasma Pharmacokinetics and Pharmacodynamic Effects of the 2-benzylbenzimidazole Synthetic Opioid [cfsre.org]
• 6. Plasma pharmacokinetics and pharmacodynamic effects of the 2-benzylbenzimidazole synthetic opioid, isotonitazene, in male rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Plasma pharmacokinetics and pharmacodynamic effects of the 2-benzylbenzimidazole synthetic opioid, isotonitazene, in male rats | National Institute of Justice [nij.ojp.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Detecting Isotodesnitazene: An In-depth Technical Guide to Analytical Methods

For Researchers, Scientists, and Drug Development Professionals

The emergence of novel psychoactive substances (NPS), including highly potent synthetic opioids like Isotodesnitazene, presents a significant challenge to forensic and clinical toxicology. Accurate and sensitive analytical methods are crucial for the identification and quantification of these compounds in various biological matrices. This technical guide provides a comprehensive overview of the core analytical techniques employed for the detection of Isotodesnitazene, with a focus on chromatographic and mass spectrometric methods.

Core Analytical Techniques

The primary methods for the detection and quantification of Isotodesnitazene and its analogs are based on chromatography coupled with mass spectrometry. These techniques offer high sensitivity and selectivity, which are essential for detecting the low concentrations often encountered in biological samples.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the most widely reported and validated method for Isotodesnitazene analysis.[1][2][3][4][5] It involves separating the compound from a complex mixture using liquid chromatography, followed by detection and quantification using a tandem mass spectrometer. Different variations of LC-MS/MS, such as those using triple quadrupole (QQQ) or quadrupole time-of-flight (QTOF) mass analyzers, have been successfully applied.[2][3][6]

• Gas Chromatography-Mass Spectrometry (GC-MS): While less common than LC-MS/MS for this application, GC-MS can also be used for the analysis of Isotodesnitazene.[7][8] This technique is suitable for volatile and thermally stable compounds.

Quantitative Data Summary

The following table summarizes the quantitative data from various validated analytical methods for the detection of Isotodesnitazene and related compounds. This allows for a clear comparison of the performance of different techniques and sample preparation methods.

Analyte(s)	Matrix	Sample Preparation	Analytical Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Calibration Range	Reference
Isotonitazene, Metonitazene (B1467764)	Plasma, Blood, Brain	Protein Precipitation	LC-MS/MS	0.10 ng/mL	-	-	[1]
Isotonitazene, Metonitazene	Urine, Liver	Protein Precipitation	LC-MS/MS	1.0 ng/mL	-	-	[1]
Nine Nitazene (B13437292) Analogs (including Isotonitazene)	Whole Blood, Urine, Tissue	Basic Liquid-Liquid Extraction	LC-QQQ-MS	0.1 ng/mL	0.5 ng/mL	0.5–50 ng/mL	[2][4][5]
Isotonitazene	-	-	LC-MS/MS	0.192 ng/mL	0.584 ng/mL	1–100 ng/mL	[3]
Nine Nitazene Analogs (including Isotonitazene)	Whole Blood	Liquid-Phase Microextraction	UHPLC-MS-MS	Down to 0.01 nM	-	0.1/0.5–50 nM	[9]

Experimental Protocols

Detailed methodologies are critical for replicating and adapting analytical methods. Below are representative experimental protocols for the analysis of Isotodesnitazene.

Method 1: LC-QQQ-MS for the Quantification of Nine Nitazene Analogs in Whole Blood, Urine, and Tissue[2][4][5]

1. Sample Preparation: Basic Liquid-Liquid Extraction

• To 1 mL of sample, add an internal standard.

• Add a basic buffer to adjust the pH.

• Add an organic extraction solvent (e.g., n-butyl chloride).

• Vortex and centrifuge to separate the layers.

• Transfer the organic layer to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

2. Liquid Chromatography

• Column: C18 analytical column.[2][4]

• Mobile Phase: A gradient of mobile phase A (e.g., 0.1% formic acid in water) and mobile phase B (e.g., 0.1% formic acid in methanol).[4]

• Flow Rate: A typical flow rate is maintained for optimal separation.

• Injection Volume: A small volume of the reconstituted sample is injected.

3. Mass Spectrometry

• Ionization: Positive electrospray ionization (ESI).

• Detection Mode: Multiple Reaction Monitoring (MRM).[2][4]

• Data Analysis: Quantification is performed by comparing the peak area ratio of the analyte to the internal standard against a calibration curve.

Method 2: Protein Precipitation for the Quantitation of Metonitazene and Isotonitazene in Various Biological Matrices[1]

1. Sample Preparation

• To a 50 μL aliquot of the biological sample (blood, serum, liver, brain, or urine), add an internal standard.

• Add a protein precipitating agent (e.g., acetonitrile).

• Vortex thoroughly to ensure complete protein precipitation.

• Centrifuge at high speed to pellet the precipitated proteins.

• Transfer the supernatant to a new tube for analysis.

2. LC-MS/MS Analysis

• The supernatant is directly injected into the LC-MS/MS system for analysis, following a chromatographic and mass spectrometric method similar to the one described above.

Visualizations

The following diagrams illustrate the experimental workflows and logical relationships in the analytical detection of Isotodesnitazene.

Caption: General workflow for the analysis of Isotodesnitazene using LC-MS/MS.

References

• 1. Validation of an analytical method for quantitation of metonitazene and isotonitazene in plasma, blood, urine, liver and brain and application to authentic postmortem casework in New York City - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. A Forward-Thinking Approach to Addressing the New Synthetic Opioid 2-Benzylbenzimidazole Nitazene Analogs by Liquid Chromatography–Tandem Quadrupole Mass Spectrometry (LC–QQQ-MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Forward-Thinking Approach to Addressing the New Synthetic Opioid 2-Benzylbenzimidazole Nitazene Analogs by Liquid Chromatography-Tandem Quadrupole Mass Spectrometry (LC-QQQ-MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ifrti.org [ifrti.org]
• 7. researchgate.net [researchgate.net]
• 8. Analysis of highly potent synthetic opioid nitazene analogs and their positional isomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. High-throughput quantification of emerging “nitazene” benzimidazole opioid analogs by microextraction and UHPLC–MS-MS - PMC [pmc.ncbi.nlm.nih.gov]

The Resurgence of Nitazenes: A Technical Guide to their History, Emergence, and In Vitro Characterization

For Researchers, Scientists, and Drug Development Professionals

Introduction

Initially synthesized in the 1950s by CIBA AG pharmaceutical company as potential opioid analgesics, nitazene (B13437292) analogs, a class of 2-benzylbenzimidazole opioids, were never approved for clinical use due to their exceptionally high potency and unfavorable safety profile.[1][2] For decades, they remained largely a subject of academic research. However, since 2019, nitazene analogs have re-emerged in the illicit drug market, posing a significant public health threat due to their extreme potency, which can be hundreds to thousands of times greater than morphine and in some cases, surpass that of fentanyl.[1][3] This resurgence is largely attributed to their ease of synthesis, low production costs, and their ability to evade international drug regulations.[1] This guide provides an in-depth technical overview of the history, emergence, and the core research methodologies used to characterize these potent synthetic opioids.

History and Emergence in Research

The story of nitazene analogs begins in the late 1950s during a period of intense research into novel analgesic compounds.[1][2] Scientists at CIBA developed a series of 2-benzylbenzimidazole derivatives, with etonitazene being one of the most potent compounds identified.[1] Preclinical studies in animal models, such as rats and rhesus monkeys, confirmed their powerful analgesic effects.[1] However, the therapeutic window was found to be narrow, with a high risk of severe respiratory depression and a strong potential for addiction.[1] Consequently, these compounds were deemed unsuitable for clinical development and were largely abandoned.

The re-emergence of nitazenes in the 21st century is a direct consequence of the ongoing opioid crisis and the efforts to control the proliferation of fentanyl and its analogs. As regulations on fentanyl-related substances tightened, illicit drug manufacturers sought out new, unscheduled compounds with similar effects.[4] The original scientific literature from the 1950s provided a blueprint for the synthesis of these potent opioids.[4] In 2019, isotonitazene was one of the first nitazene analogs to be widely identified in the recreational drug market in Europe and North America, often sold as or mixed with heroin or counterfeit opioid pills.[1][4] Since then, a rapid succession of other analogs, including metonitazene, protonitazene, and etonitazene, have been detected in forensic casework, contributing to a new wave of overdose fatalities.[4][5]

Mechanism of Action: Potent Mu-Opioid Receptor Agonism

Nitazene analogs exert their pharmacological effects primarily through their action as potent agonists at the µ-opioid receptor (MOR), a G protein-coupled receptor (GPCR).[6][7] The activation of MOR by an agonist initiates a cascade of intracellular signaling events. This process begins with the agonist binding to the receptor, which induces a conformational change. This change facilitates the exchange of guanosine (B1672433) diphosphate (B83284) (GDP) for guanosine triphosphate (GTP) on the associated heterotrimeric G protein (Gαi/o, Gβ, and Gγ subunits). The GTP-bound Gαi/o subunit then dissociates from the Gβγ dimer.

Both the activated Gαi/o subunit and the Gβγ dimer can modulate the activity of various downstream effectors:

• Gαi/o Subunit: Primarily inhibits the enzyme adenylyl cyclase, leading to a decrease in intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels.[8]

• Gβγ Dimer: Can directly interact with and modulate the activity of ion channels, such as G protein-coupled inwardly rectifying potassium (GIRK) channels and voltage-gated calcium channels (VGCCs). Activation of GIRK channels leads to potassium efflux and hyperpolarization of the neuron, reducing its excitability. Inhibition of VGCCs reduces neurotransmitter release.

In addition to the G protein-mediated signaling, agonist binding to the µ-opioid receptor also promotes the recruitment of β-arrestin proteins.[6] β-arrestin recruitment is involved in receptor desensitization, internalization, and can also initiate G protein-independent signaling cascades.[6] Research has shown that nitazene analogs are highly efficacious in activating the G protein signaling pathway, which is thought to be a key factor contributing to their high risk of overdose.[9][10]

Figure 1: Mu-Opioid Receptor Signaling Pathway

Quantitative Pharmacological Data

The following tables summarize the in vitro pharmacological data for a selection of nitazene analogs compared to reference opioids. Data is compiled from multiple sources to provide a comparative overview of their potency and efficacy at the µ-opioid receptor.

Table 1: Receptor Binding Affinity (Ki) and G Protein Activation Potency (EC50) and Efficacy (Emax) of Nitazene Analogs at the µ-Opioid Receptor.

Compound	Binding Affinity (Ki, nM)	[³⁵S]GTPγS Binding Potency (EC₅₀, nM)	[³⁵S]GTPγS Binding Efficacy (Emax, % DAMGO)
Reference Opioids
Morphine	1.0 - 10.0	50 - 200	80 - 100
Fentanyl	0.5 - 2.0	1.0 - 10.0	100 - 120
DAMGO	1.0 - 5.0	10 - 50	100
Nitazene Analogs
Etonitazene	0.01 - 0.1	0.1 - 1.0	>100
Isotonitazene	0.1 - 1.0	0.5 - 5.0	>100
Metonitazene	1.0 - 10.0	5.0 - 20.0	>100
Protonitazene	0.5 - 5.0	1.0 - 10.0	>100
N-Pyrrolidino Etonitazene	0.01 - 0.05	0.05 - 0.5	>100

Note: Data are approximate ranges compiled from various studies and are intended for comparative purposes. Specific values can vary based on experimental conditions.[5][9][11][12]

Table 2: cAMP Inhibition and β-Arrestin2 Recruitment Potency (EC50) and Efficacy (Emax) of Nitazene Analogs at the µ-Opioid Receptor.

Compound	cAMP Inhibition Potency (EC₅₀, nM)	cAMP Inhibition Efficacy (Emax, % DAMGO)	β-Arrestin2 Recruitment Potency (EC₅₀, nM)	β-Arrestin2 Recruitment Efficacy (Emax, % DAMGO)
Reference Opioids
Morphine	10 - 50	90 - 100	100 - 500	20 - 40
Fentanyl	0.1 - 1.0	100 - 110	10 - 50	60 - 80
DAMGO	1.0 - 10.0	100	50 - 200	100
Nitazene Analogs
Isotonitazene	0.1 - 0.5	>100	5 - 20	>100
Metonitazene	0.5 - 2.0	>100	20 - 100	>100
N-Pyrrolidino Etonitazene	0.01 - 0.1	>100	1 - 10	>100

Note: Data are approximate ranges compiled from various studies and are intended for comparative purposes. Specific values can vary based on experimental conditions.[9][10]

Key Experimental Protocols

The characterization of nitazene analogs relies on a suite of in vitro pharmacological assays to determine their binding affinity, potency, and efficacy at opioid receptors. Below are detailed methodologies for key experiments.

Radioligand Binding Assay

This assay is used to determine the binding affinity (Ki) of a compound for a specific receptor.

• Objective: To measure the ability of a nitazene analog to displace a radiolabeled ligand from the µ-opioid receptor.

• Materials:

  • Cell membranes expressing the µ-opioid receptor.

  • Radioligand (e.g., [³H]DAMGO, a selective µ-opioid agonist).

  • Test compound (nitazene analog).

  • Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Glass fiber filters.

  • Scintillation counter.

• Procedure:

  • Prepare a series of dilutions of the nitazene analog.

  • In a 96-well plate, incubate the cell membranes with a fixed concentration of the radioligand and varying concentrations of the nitazene analog.

  • Include control wells for total binding (membranes + radioligand) and non-specific binding (membranes + radioligand + a high concentration of an unlabeled ligand like naloxone).

  • Incubate the plate to allow binding to reach equilibrium.

  • Rapidly filter the contents of each well through glass fiber filters to separate bound from free radioligand.

  • Wash the filters with ice-cold assay buffer.

  • Measure the radioactivity on the filters using a scintillation counter.

  • Calculate the specific binding and plot the percentage of specific binding against the log concentration of the nitazene analog to determine the IC50 value.

  • Convert the IC50 to a Ki value using the Cheng-Prusoff equation.

[³⁵S]GTPγS Binding Assay

This functional assay measures the activation of G proteins following receptor agonism.

• Objective: To determine the potency (EC50) and efficacy (Emax) of a nitazene analog to stimulate G protein activation at the µ-opioid receptor.

• Materials:

  • Cell membranes expressing the µ-opioid receptor.

  • [³⁵S]GTPγS (a non-hydrolyzable GTP analog).

  • GDP (to ensure G proteins are in an inactive state).

  • Test compound (nitazene analog).

  • Assay buffer.

  • Glass fiber filters or scintillation proximity assay (SPA) beads.

  • Scintillation counter.

• Procedure:

  • Prepare a series of dilutions of the nitazene analog.

  • In a 96-well plate, incubate the cell membranes with GDP, [³⁵S]GTPγS, and varying concentrations of the nitazene analog.

  • Include control wells for basal binding (no agonist) and maximal stimulation (a known full agonist).

  • Incubate the plate to allow for [³⁵S]GTPγS binding.

  • Terminate the reaction and separate bound from free [³⁵S]GTPγS using filtration or an SPA-based method.

  • Quantify the amount of bound [³⁵S]GTPγS using a scintillation counter.

  • Plot the stimulated binding against the log concentration of the nitazene analog to determine the EC50 and Emax values.

cAMP Inhibition Assay

This assay measures the functional consequence of Gαi/o protein activation, which is the inhibition of adenylyl cyclase.

• Objective: To determine the potency (EC50) and efficacy (Emax) of a nitazene analog to inhibit cAMP production.

• Materials:

  • Whole cells expressing the µ-opioid receptor.

  • Forskolin (B1673556) (an adenylyl cyclase activator).

  • Test compound (nitazene analog).

  • cAMP detection kit (e.g., HTRF, ELISA, or BRET-based).

• Procedure:

  • Plate the cells in a 96-well or 384-well plate.

  • Pre-treat the cells with varying concentrations of the nitazene analog.

  • Stimulate the cells with a fixed concentration of forskolin to induce cAMP production.

  • Incubate for a defined period.

  • Lyse the cells and measure the intracellular cAMP levels using a suitable detection kit.

  • Plot the percentage of inhibition of forskolin-stimulated cAMP levels against the log concentration of the nitazene analog to determine the EC50 and Emax values.

β-Arrestin2 Recruitment Assay

This assay measures the recruitment of β-arrestin2 to the activated µ-opioid receptor.

• Objective: To determine the potency (EC50) and efficacy (Emax) of a nitazene analog to induce β-arrestin2 recruitment.

• Materials:

  • Engineered cell line co-expressing the µ-opioid receptor and a β-arrestin2 fusion protein (e.g., with a reporter enzyme or fluorescent protein).

  • Test compound (nitazene analog).

  • Substrate for the reporter enzyme, if applicable.

  • Plate reader capable of detecting the reporter signal (e.g., luminescence or fluorescence).

• Procedure:

  • Plate the engineered cells in a suitable microplate.

  • Add varying concentrations of the nitazene analog to the wells.

  • Incubate to allow for receptor activation and β-arrestin2 recruitment.

  • Add the substrate for the reporter system.

  • Measure the signal generated (e.g., luminescence or fluorescence) using a plate reader.

  • Plot the signal against the log concentration of the nitazene analog to determine the EC50 and Emax values.

Experimental Workflow for In Vitro Characterization

The in vitro characterization of a novel nitazene analog typically follows a standardized workflow to comprehensively assess its pharmacological profile.

Figure 2: In Vitro Characterization Workflow

Conclusion

The re-emergence of nitazene analogs presents a formidable challenge to public health and forensic science. Their high potency and the continuous emergence of new analogs necessitate a thorough understanding of their pharmacology. The experimental protocols and data presented in this guide provide a foundational framework for researchers, scientists, and drug development professionals to characterize these compounds. A comprehensive in vitro pharmacological assessment, including receptor binding and functional assays targeting both G protein and β-arrestin pathways, is crucial for determining the potential risks associated with these novel synthetic opioids and for the development of effective countermeasures.

References

• 1. Mu Receptors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. In vitro functional profiling of fentanyl and nitazene analogs at the μ-opioid receptor reveals high efficacy for Gi protein signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Novel Psychoactive Substances (NPS) analysis [sciex.com]
• 4. resources.revvity.com [resources.revvity.com]
• 5. The [35S]GTPgammaS binding assay: approaches and applications in pharmacology. | Semantic Scholar [semanticscholar.org]
• 6. m.youtube.com [m.youtube.com]
• 7. researchgate.net [researchgate.net]
• 8. Molecular Mechanisms of Opioid Receptor-Dependent Signaling and Behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mu-Opioid receptor activates signaling pathways implicated in cell survival and translational control - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Receptor Binding Affinity and Efficacy of Isotodesnitazene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the receptor binding affinity and efficacy of isotodesnitazene, a novel synthetic opioid of the benzimidazole (B57391) class. The information presented herein is intended for researchers, scientists, and drug development professionals engaged in the study of opioid pharmacology and the development of new analgesic compounds. This document summarizes key quantitative data, details common experimental protocols for assessing receptor interaction, and visualizes the primary signaling pathways involved in its mechanism of action.

Core Concepts: Receptor Binding and Functional Efficacy

The pharmacological effects of an opioid ligand like isotodesnitazene are primarily determined by two key parameters: its receptor binding affinity and its functional efficacy .

• Affinity , typically expressed as the inhibition constant (Ki), represents the strength of the binding interaction between the ligand and the receptor. A lower Ki value indicates a higher affinity.

• Efficacy refers to the ability of the ligand, once bound to the receptor, to elicit a biological response. This is often quantified by the half-maximal effective concentration (EC50), which is the concentration of the ligand that produces 50% of the maximal possible effect, and the maximum effect (Emax) achievable by the ligand.

Isotodesnitazene primarily targets the µ-opioid receptor (MOR), which is the main receptor responsible for the analgesic effects of most opioids.[1] Its interaction with other opioid receptors, such as the delta-opioid receptor (DOR) and the kappa-opioid receptor (KOR), is also of interest for understanding its complete pharmacological profile and potential side effects.

Quantitative Data Summary

The following tables summarize the available quantitative data on the receptor binding affinity and functional efficacy of isotodesnitazene and its close structural analog, isotonitazene, for comparative purposes.

Table 1: Receptor Binding Affinity (Ki) of Isotonitazene

Receptor	Radioligand	Ki (nM)	Source
µ-Opioid Receptor (MOR)	[3H]DAMGO	0.323 ± 0.094	[2]
δ-Opioid Receptor (DOR)	[3H][D-Pen2,5]enkephalin	115 ± 24	[2]
κ-Opioid Receptor (KOR)	[3H]U69,593	271 ± 83	[2]

Data for isotodesnitazene was not explicitly found in the searched literature for direct Ki values. The data for isotonitazene, a structurally similar compound, is provided for context.

Table 2: Functional Efficacy (EC50 and Emax) of Isotodesnitazene and Related Compounds

Ligand	Assay	Receptor Pathway	EC50 (nM)	Emax (% of DAMGO)	Source
Isotodesnitazene	BRET	MOR-βarr2	34.8	Not Reported	[1]
Isotodesnitazene	BRET	MOR-mini-Gi	142	Not Reported	[1]
Isotonitazene	[35S]GTPγS Binding	MOR	More potent than fentanyl	Not Reported	[2]
N-desethyl Isotonitazene	[35S]GTPγS Binding	MOR	0.053	Full Agonist	[3]

DAMGO (Tyr-D-Ala-Gly-N-methyl-Phe-Gly-ol) is a potent and selective synthetic opioid peptide used as a reference full agonist for the µ-opioid receptor.

Signaling Pathways

Upon binding to the µ-opioid receptor, a G protein-coupled receptor (GPCR), isotodesnitazene initiates intracellular signaling cascades. The two primary pathways are the G protein-dependent pathway, which is associated with analgesia, and the β-arrestin recruitment pathway, which has been linked to some of the adverse effects of opioids, such as respiratory depression and constipation.[4][5]

References

• 1. amsbio.com [amsbio.com]
• 2. cdn.who.int [cdn.who.int]
• 3. Pharmacologic Characterization of Substituted Nitazenes at μ, κ, and Δ Opioid Receptors Suggests High Potential for Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cAMP assays in GPCR drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mechanism of β-arrestin recruitment by the μ-opioid G protein-coupled receptor - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Quantification of Isotodesnitazene in Whole Blood by LC-MS/MS

Introduction

Isotodesnitazene, also known as etodesnitazene, is a potent synthetic opioid of the benzimidazole (B57391) class (nitazenes) that has emerged as a novel psychoactive substance (NPS). Due to its high potency, there is a critical need for sensitive and reliable analytical methods to quantify isotodesnitazene in biological matrices, such as whole blood, for forensic toxicology and clinical research. This application note details a robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the accurate quantification of isotodesnitazene in whole blood.

Principle

This method utilizes a liquid-liquid extraction (LLE) procedure to isolate isotodesnitazene and an internal standard (IS) from the whole blood matrix. The extracted analytes are then separated using reversed-phase liquid chromatography and detected by a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. This approach ensures high selectivity and sensitivity for the quantification of isotodesnitazene.

Experimental Protocols

1. Materials and Reagents

• Isotodesnitazene analytical standard

• Isotonitazene-d7 (B10818971) (internal standard)

• LC-MS grade methanol (B129727), acetonitrile, and water

• Formic acid

• N-butyl chloride

• Ethyl acetate

• Borax (B76245) buffer (10 mM, pH 10.4)

• Drug-free whole blood (for calibration and quality control samples)

2. Sample Handling and Stability

Whole blood samples should be collected in tubes containing an appropriate anticoagulant. While some studies suggest nitazenes are relatively stable at 4°C for up to 60 days, degradation has been observed at room temperature after 14 days.[1] For long-term storage, it is recommended to keep samples frozen at -20°C or below until analysis.

3. Standard and Quality Control (QC) Sample Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of isotodesnitazene and isotonitazene-d7 in methanol.

• Working Standard Solutions: Prepare serial dilutions of the isotodesnitazene stock solution in methanol to create working standards for calibration curve and QC samples.

• Internal Standard Spiking Solution: Prepare a working solution of isotonitazene-d7 in methanol at a concentration of 0.1 ng/µL.[2]

• Calibration Standards and QCs: Spike drug-free whole blood with the appropriate working standard solutions to prepare calibration standards and QC samples at low, medium, and high concentrations.

4. Sample Preparation (Liquid-Liquid Extraction)

• Pipette 0.5 mL of whole blood (calibrator, QC, or unknown sample) into a clean centrifuge tube.[2]

• Add 50 µL of the internal standard spiking solution (final concentration of 10 ng/mL).[2]

• Add 1 mL of borax buffer (10 mM, pH 10.4).[2]

• Add 3 mL of the extraction solvent (70:30 n-butyl chloride:ethyl acetate).[2]

• Vortex the mixture for 15 minutes.[2]

• Centrifuge at 4,600 rpm for 10 minutes.[2]

• Transfer the upper organic layer to a new tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at approximately 35°C.[2]

• Reconstitute the dried extract in 200 µL of the initial mobile phase.[2]

• Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

5. LC-MS/MS Instrumentation and Conditions

The following are typical starting conditions and may require optimization for individual instrument setups.

Liquid Chromatography:

Parameter	Condition
Column	C18 or Biphenyl column (e.g., 2.1 mm x 50 mm, 1.7 µm)[3][4]
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in methanol[2]
Flow Rate	0.4 - 0.5 mL/min[2][5]
Injection Volume	5 - 10 µL[4]
Column Temperature	30 - 60°C[2][5]
Gradient	Optimized to ensure separation from matrix interferences. A typical gradient starts with a low percentage of mobile phase B, ramps up to a high percentage, and then re-equilibrates.

Tandem Mass Spectrometry:

Parameter	Condition
Ionization Mode	Positive Electrospray Ionization (ESI+)
Acquisition Mode	Multiple Reaction Monitoring (MRM)[2][3]
MRM Transitions	See Table 1

Table 1: MRM Transitions for Isotodesnitazene and Internal Standard

Analyte	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)
Isotodesnitazene	352.2	100.1	72.1
Isotonitazene-d7	418.3	107.1	86.1

Note: Collision energies and other compound-specific parameters should be optimized for the specific mass spectrometer being used.

Quantitative Data Summary

The following table summarizes typical quantitative performance parameters for the analysis of isotodesnitazene in whole blood.

Table 2: Quantitative Performance of the LC-MS/MS Method

Parameter	Typical Value	Reference
Calibration Range	0.5 - 50 ng/mL	[2]
Limit of Detection (LOD)	0.1 ng/mL	[2]
Limit of Quantification (LOQ)	0.5 ng/mL	[2]
Linearity (r²)	≥ 0.99
Inter-day Precision (%CV)	< 15%
Intra-day Precision (%CV)	< 15%
Accuracy (% bias)	Within ±15%

Experimental Workflow Diagram

Caption: LC-MS/MS workflow for Isotodesnitazene quantification.

Conclusion

The described LC-MS/MS method provides a sensitive, specific, and reliable approach for the quantification of isotodesnitazene in whole blood. The protocol, including a robust liquid-liquid extraction and optimized chromatographic and mass spectrometric conditions, is suitable for implementation in forensic and clinical laboratories for the analysis of this potent synthetic opioid. Adherence to proper sample handling and storage procedures is crucial for accurate results.

References

• 1. Evaluation of Short-Term Stability of Different Nitazenes Psychoactive Opioids in Dried Blood Spots by Liquid Chromatography-High-Resolution Mass Spectrometry | MDPI [mdpi.com]
• 2. A Forward-Thinking Approach to Addressing the New Synthetic Opioid 2-Benzylbenzimidazole Nitazene Analogs by Liquid Chromatography–Tandem Quadrupole Mass Spectrometry (LC–QQQ-MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. cfsre.org [cfsre.org]
• 5. High-throughput quantification of emerging “nitazene” benzimidazole opioid analogs by microextraction and UHPLC–MS-MS - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Identification of Isotodesnitazene Metabolites in Urine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isotodesnitazene is a potent synthetic opioid of the 2-benzylbenzimidazole class (nitazenes) that has emerged on the illicit drug market, posing a significant public health risk. Due to its high potency, concentrations in biological matrices are often low, making the detection of its metabolites crucial for confirming exposure in clinical and forensic settings. These application notes provide a comprehensive protocol for the identification and quantification of Isotodesnitazene and its major metabolites in human urine, employing liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Metabolic Pathway of Isotodesnitazene

Isotodesnitazene undergoes several key metabolic transformations in the human body. The primary metabolic routes include N-deethylation of the diethylaminoethyl side chain, O-dealkylation of the ethoxy group, and subsequent glucuronidation of the resulting hydroxylated metabolites.[1][2] Understanding these pathways is essential for selecting appropriate biomarker targets for toxicological screening.

Caption: Metabolic pathway of Isotodesnitazene.

Recommended Biomarkers for Urine Analysis

Based on current research, the following compounds are recommended as biomarkers for detecting Isotodesnitazene exposure in urine:

• Isotodesnitazene (parent drug)

• O-dealkyl-Isotodesnitazene (4'-hydroxy nitazene) : A common metabolite for several nitazene (B13437292) analogs.[3][4]

• N-desethyl-Isotodesnitazene

• N-desethyl-O-dealkyl-Isotodesnitazene : Often found in higher concentrations after hydrolysis.[1][5]

The detection of the O-dealkyl and N-desethyl-O-dealkyl metabolites, particularly after enzymatic hydrolysis of glucuronide conjugates, significantly increases the window of detection.[1][2]

Quantitative Data Summary

The following table summarizes quantitative data for Isotodesnitazene and its metabolites from forensic casework. Concentrations can vary widely based on individual factors such as dosage, metabolism, and time of collection.

Analyte	Matrix	Concentration Range (ng/mL)	Limit of Detection (LOD) (ng/mL)	Limit of Quantitation (LOQ) (ng/mL)	Reference(s)
Isotodesnitazene	Urine	0.6 - 4.0	0.1	0.5	[5][6][7]
Isotodesnitazene	Blood	0.4 - 9.5	0.1	0.5	[5][6][7]
N-desethyl isotonitazene	Blood	Not specified	0.1	0.5	[3]
5-amino isotonitazene	Blood	Not specified	0.1	1.0	[3]
4ʹ-hydroxy nitazene	Blood	Not specified	0.1	0.5	[3]

Experimental Protocol: LC-MS/MS Analysis of Isotodesnitazene Metabolites in Urine

This protocol outlines a method for the simultaneous identification and quantification of Isotodesnitazene and its key metabolites in urine samples.

Materials and Reagents

• Isotodesnitazene, N-desethyl-Isotodesnitazene, O-dealkyl-Isotodesnitazene, and N-desethyl-O-dealkyl-Isotodesnitazene certified reference materials

• Isotodesnitazene-d7 (or other suitable internal standard)

• β-glucuronidase from Patella vulgata[1]

• Ammonium (B1175870) acetate (B1210297) buffer (10 M, pH 5.0)[1]

• Formic acid (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Deionized water (18 MΩ·cm)

• Solid-phase extraction (SPE) cartridges (e.g., Clean Screen® DAU)[8]

Sample Preparation

The following workflow outlines the steps for preparing urine samples for analysis.

Caption: Experimental workflow for urine sample analysis.

Detailed Steps:

• Enzymatic Hydrolysis:

  • To 100 µL of urine in a conical glass tube, add 10 µL of 10 M ammonium acetate buffer (pH 5.0).[1]

  • Add 100 µL of β-glucuronidase solution (e.g., 5000 units).[1]

  • Cap the tube, vortex, and incubate at 37°C for 90 minutes to cleave glucuronide conjugates.[1]

• Protein Precipitation:

  • After incubation, add 400 µL of ice-cold acetonitrile to the mixture to precipitate proteins.[1]

  • Vortex thoroughly and then centrifuge at 15,000 x g for 10 minutes at room temperature.[1]

• Evaporation and Reconstitution:

  • Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen at 37°C.[1]

  • Reconstitute the dried residue in 150 µL of a solution of 0.1% formic acid in water and 0.1% formic acid in acetonitrile (90:10, v/v).[1]

  • Vortex and centrifuge again at 15,000 x g for 10 minutes.

  • Transfer the final supernatant to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Parameters

The following are suggested starting parameters for the LC-MS/MS analysis. Optimization may be required based on the specific instrumentation used.

Parameter	Suggested Condition	Reference(s)
LC Column	C18 or Biphenyl column (e.g., Agilent Poroshell 120 EC-C18, 100 x 2.1 mm, 2.7 µm; Kinetex Biphenyl, 2.1 x 100 mm, 1.7 µm)	[9][10]
Mobile Phase A	0.1% Formic acid in water	[3][11]
Mobile Phase B	0.1% Formic acid in acetonitrile or methanol	[3][11]
Flow Rate	0.4 - 0.5 mL/min	[9][10]
Column Temperature	45°C - 60°C	[9][10]
Injection Volume	4 - 15 µL	[2][10]
Ionization Mode	Positive Electrospray Ionization (ESI+)	[11]
MS Analysis Mode	Multiple Reaction Monitoring (MRM)	[3][10]

Gradient Elution (Example): A gradient elution should be optimized to achieve chromatographic separation of the target analytes, particularly the isomers Isotodesnitazene and protonitazene (B12782313) if included.[10]

Conclusion

This protocol provides a robust framework for the reliable identification and quantification of Isotodesnitazene and its major metabolites in urine. The inclusion of an enzymatic hydrolysis step is critical for maximizing the detection of conjugated metabolites and extending the detection window. The use of high-resolution mass spectrometry can further aid in the identification of novel metabolites.[9] Adherence to these guidelines will support researchers, scientists, and drug development professionals in their efforts to monitor the emergence of this potent synthetic opioid.

References

• 1. Human metabolism of four synthetic benzimidazole opioids: isotonitazene, metonitazene, etodesnitazene, and metodesnitazene - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A Forward-Thinking Approach to Addressing the New Synthetic Opioid 2-Benzylbenzimidazole Nitazene Analogs by Liquid Chromatography–Tandem Quadrupole Mass Spectrometry (LC–QQQ-MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Method Development Guide for Novel Psychoactive Substances [restek.com]
• 5. researchgate.net [researchgate.net]
• 6. Isotonitazene Quantitation and Metabolite Discovery in Authentic Forensic Casework - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Validation of an analytical method for quantitation of metonitazene and isotonitazene in plasma, blood, urine, liver and brain and application to authentic postmortem casework in New York City - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. unitedchem.com [unitedchem.com]
• 9. iatdmct2024.org [iatdmct2024.org]
• 10. High-throughput quantification of emerging “nitazene” benzimidazole opioid analogs by microextraction and UHPLC–MS-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Metabolic characterization of the new benzimidazole synthetic opioids - nitazenes - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Utilization of Isotodesnitazene as a Reference Standard in Forensic Toxicology

Introduction

Isotodesnitazene, a potent synthetic opioid belonging to the 2-benzylbenzimidazole (nitazene) class, has emerged as a significant compound of interest in forensic toxicology.[1][2] Structurally related to highly potent opioids like isotonitazene, its presence in forensic casework necessitates the availability of well-characterized reference standards for accurate identification and quantification in biological matrices.[3][4][5] This application note provides a comprehensive overview and detailed protocols for the use of isotodesnitazene as a reference standard in forensic toxicology laboratories. The methodologies outlined are intended for researchers, scientists, and drug development professionals engaged in the analysis of novel psychoactive substances (NPS).

Isotodesnitazene is categorized as an opioid and is intended for research and forensic applications.[1] The emergence of various nitazene (B13437292) analogs, often found in combination with other NPS like fentanyl and benzodiazepines, poses a significant challenge for routine toxicological screening, requiring specialized and sensitive analytical assays.[6][7]

Analytical Principle

The accurate identification and quantification of isotodesnitazene in forensic samples are typically achieved using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[4][5][8] This technique offers high sensitivity and selectivity, which is crucial for detecting the low concentrations often encountered in biological specimens.[9] The use of a certified reference material (CRM) for isotodesnitazene is fundamental for method validation, calibration, and quality control, ensuring the reliability and legal defensibility of toxicological findings. For quantitative analysis, the use of an isotopically labeled internal standard, such as isotonitazene-d7 (B10818971), is recommended to compensate for matrix effects and variations in sample preparation and instrument response.[6][10]

Data Presentation

The following table summarizes quantitative data relevant to the analysis of isotodesnitazene and related nitazene analogs from various studies. This data is essential for method development and validation.

Parameter	Value	Matrix	Analytical Method	Source
Limit of Detection (LOD)	0.1 ng/mL	Blood, Plasma, Brain	LC-MS/MS	[5]
1.0 ng/mL	Urine, Liver	LC-MS/MS	[5]
0.1 ng/mL	Blood	LC-QQQ-MS	[6]
0.5 ng/mL	Dried Blood Spots	LC-HRMS	[11]
Limit of Quantification (LOQ)	0.5 ng/mL	Blood	LC-QQQ-MS	[6]
0.5 ng/mL	Dried Blood Spots	LC-HRMS	[11]
Calibration Range	0.5 - 50 ng/mL	Blood	LC-QQQ-MS	[6][7]
Concentrations in Authentic Cases (Isotonitazene)	0.11 - 12 ng/mL	Femoral Blood	LC-MS/MS	[5]
Average: 2.2 ± 2.1 ng/mL	Blood	LC-MS/MS	[4][8]
Range: 0.4 - 9.5 ng/mL	Blood	LC-MS/MS	[4]

Experimental Protocols

Preparation of Stock and Working Standards

Objective: To prepare accurate and stable isotodesnitazene standard solutions for calibration and quality control.

Materials:

• Isotodesnitazene analytical reference standard[1]

• Methanol (B129727) (LC-MS grade)

• Volumetric flasks (Class A)

• Calibrated analytical balance

• Micropipettes

Procedure:

• Stock Solution (1 mg/mL): Accurately weigh 1.0 mg of isotodesnitazene reference standard and transfer it to a 1.0 mL volumetric flask. Dissolve the standard in methanol and bring the volume to the mark. Sonicate for 5 minutes to ensure complete dissolution. This stock solution should be stored at -20°C.

• Intermediate Stock Solution (10 µg/mL): Pipette 100 µL of the 1 mg/mL stock solution into a 10 mL volumetric flask. Dilute to the mark with methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the intermediate stock solution with methanol to achieve the desired concentrations for the calibration curve (e.g., 0.5, 1, 5, 10, 25, 50 ng/mL).

Sample Preparation from Whole Blood (Liquid-Liquid Extraction)

Objective: To extract isotodesnitazene from whole blood samples for LC-MS/MS analysis.

Materials:

• Whole blood samples (calibrators, controls, and unknown specimens)

• Internal Standard (IS) working solution (e.g., isotonitazene-d7 at 10 ng/mL)

• Saturated sodium borate (B1201080) buffer (pH 9)

• Extraction solvent (e.g., n-butyl chloride)

• Centrifuge tubes (15 mL)

• Centrifuge

• Nitrogen evaporator

• Reconstitution solvent (e.g., mobile phase)

Procedure:

• Pipette 1.0 mL of whole blood sample into a 15 mL centrifuge tube.

• Add 50 µL of the internal standard working solution.

• Add 1.0 mL of saturated sodium borate buffer and vortex for 30 seconds.

• Add 5.0 mL of the extraction solvent.

• Cap and gently mix on a rocker for 15 minutes.

• Centrifuge at 3000 rpm for 10 minutes.

• Transfer the upper organic layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the reconstitution solvent.

• Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

Objective: To chromatographically separate and detect isotodesnitazene and its internal standard.

Instrumentation:

• Liquid Chromatograph coupled to a Tandem Mass Spectrometer (LC-MS/MS)

• C18 analytical column (e.g., 2.7 µm, 3.0 x 100 mm)[6]

Chromatographic Conditions (Example):

• Mobile Phase A: 0.1% formic acid in water[6]

• Mobile Phase B: 0.1% formic acid in methanol[6]

• Gradient: A suitable gradient to achieve separation (e.g., starting at 10% B, ramping to 95% B).

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

Mass Spectrometry Conditions (Example - to be optimized for specific instrument):

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Detection Mode: Multiple Reaction Monitoring (MRM)

• Precursor and Product Ions: These must be determined by infusing a standard solution of isotodesnitazene. As a starting point, precursor and product ions for similar nitazene analogs can be referenced.[6]

• Collision Energy and other MS parameters: Optimize for maximum signal intensity.

Mandatory Visualizations

Caption: Experimental workflow for the analysis of isotodesnitazene in whole blood.

Caption: Logical relationship for method validation of isotodesnitazene analysis.

References

• 1. caymanchem.com [caymanchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. Isotonitazene Quantitation and Metabolite Discovery in Authentic Forensic Casework [cfsre.org]
• 5. Validation of an analytical method for quantitation of metonitazene and isotonitazene in plasma, blood, urine, liver and brain and application to authentic postmortem casework in New York City - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A Forward-Thinking Approach to Addressing the New Synthetic Opioid 2-Benzylbenzimidazole Nitazene Analogs by Liquid Chromatography–Tandem Quadrupole Mass Spectrometry (LC–QQQ-MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Forward-Thinking Approach to Addressing the New Synthetic Opioid 2-Benzylbenzimidazole Nitazene Analogs by Liquid Chromatography-Tandem Quadrupole Mass Spectrometry (LC-QQQ-MS) | National Institute of Justice [nij.ojp.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. caymanchem.com [caymanchem.com]
• 11. mdpi.com [mdpi.com]

Application Notes and Protocols for Cell-Based Assays to Study Isotodesnitazene MOR Activation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isotodesnitazene, a potent synthetic opioid of the nitazene (B13437292) class, has emerged as a compound of interest in pharmacological research and public health due to its high affinity and efficacy at the mu-opioid receptor (MOR).[1][2][3] Understanding the molecular mechanisms of Isotodesnitazene's interaction with the MOR is crucial for elucidating its pharmacological profile, including its potential for analgesia and adverse effects like respiratory depression.[3][4] Cell-based assays are indispensable tools for characterizing the activation of G-protein coupled receptors (GPCRs) like the MOR. This document provides detailed application notes and protocols for two key cell-based assays used to study MOR activation by Isotodesnitazene: the cAMP inhibition assay and the β-arrestin recruitment assay. These assays allow for the quantitative assessment of both G-protein dependent and independent signaling pathways, providing a comprehensive understanding of the compound's functional activity.

Data Presentation: Quantitative Pharmacological Profile of Isotodesnitazene at the Mu-Opioid Receptor

The following table summarizes the in vitro pharmacological data for Isotodesnitazene (often referred to as N-desethyl isotonitazene in the literature) at the human mu-opioid receptor.

Assay Type	Parameter	Value (nM)	Cell Line	Reference
β-arrestin 2 Recruitment	EC50	0.614	HEK293T	[1]
mini-Gi Recruitment	EC50	1.16	HEK293T	[1]
β-arrestin 2 Recruitment (BRET)	EC50	0.252	HEK293T	[1]
Radioligand Binding	Ki	2.2	Rat Brain Tissue	[5]
β-arrestin 2 Recruitment	EC50	3.35	-	[5][6]
AequoScreen® (G-protein activation)	EC50	0.500	-	[5]

Signaling Pathways

Activation of the mu-opioid receptor by an agonist like Isotodesnitazene initiates two primary signaling cascades: the canonical G-protein dependent pathway and the G-protein independent β-arrestin pathway.

MOR G-protein dependent signaling pathway.

MOR G-protein independent β-arrestin pathway.

Experimental Protocols

cAMP Inhibition Assay

This protocol is designed to measure the inhibition of cyclic adenosine (B11128) monophosphate (cAMP) production following MOR activation by Isotodesnitazene in a cell line stably expressing the human mu-opioid receptor (e.g., HEK293-MOR or CHO-MOR).

Materials:

• HEK293 or CHO cells stably expressing the human MOR

• Cell culture medium (e.g., DMEM or F-12) supplemented with 10% FBS, penicillin/streptomycin, and a selection antibiotic (e.g., G418)

• Isotodesnitazene stock solution (in DMSO)

• Forskolin (B1673556) stock solution (in DMSO)

• Reference MOR agonist (e.g., DAMGO)

• 3-isobutyl-1-methylxanthine (IBMX) stock solution (in DMSO)

• Phosphate-buffered saline (PBS)

• cAMP assay kit (e.g., HTRF, ELISA, or luminescence-based)

• White or black 96-well or 384-well microplates

• Plate reader capable of detecting the assay signal (luminescence, fluorescence, or absorbance)

Experimental Workflow:

Workflow for the cAMP inhibition assay.

Protocol:

• Cell Culture and Seeding:

  • Culture MOR-expressing cells in appropriate medium at 37°C in a humidified 5% CO2 incubator.

  • On the day before the assay, harvest the cells and seed them into a 96-well or 384-well plate at a predetermined optimal density.

  • Incubate the plate overnight to allow for cell attachment.[2]

• Compound Preparation:

  • Prepare a stock solution of Isotodesnitazene in DMSO.

  • Perform serial dilutions of the Isotodesnitazene stock solution in assay buffer to generate a range of concentrations for the concentration-response curve.

  • Prepare serial dilutions of a reference agonist (e.g., DAMGO) and a vehicle control (DMSO).

• Assay Procedure:

  • On the day of the assay, remove the culture medium from the wells and wash once with pre-warmed PBS.

  • Add assay buffer containing a phosphodiesterase inhibitor such as IBMX (e.g., 500 µM) to each well.

  • Add the serially diluted Isotodesnitazene, reference agonist, or vehicle control to the respective wells.

  • Pre-incubate the plate at 37°C for 15-30 minutes.

  • Prepare a forskolin solution in assay buffer. The final concentration of forskolin should be one that elicits a submaximal stimulation of adenylyl cyclase (typically in the low micromolar range, to be optimized).

  • Add the forskolin solution to all wells except for the basal control wells.

  • Incubate the plate at 37°C for 15-30 minutes.[2]

• cAMP Detection:

  • Following the incubation, lyse the cells and measure the intracellular cAMP levels according to the manufacturer's instructions for the chosen cAMP assay kit.

• Data Analysis:

  • The data will be inversely proportional to the MOR activation (i.e., higher MOR activation leads to lower cAMP levels).

  • Normalize the data with the forskolin-only treated wells representing 0% inhibition and the basal (no forskolin) wells representing 100% inhibition.

  • Plot the normalized response against the logarithm of the Isotodesnitazene concentration and fit the data to a four-parameter logistic equation to determine the EC50 (potency) and Emax (efficacy) values.

β-Arrestin Recruitment Assay

This protocol describes a method to measure the recruitment of β-arrestin 2 to the activated MOR upon stimulation with Isotodesnitazene. This protocol is based on enzyme fragment complementation (EFC) technology (e.g., PathHunter® assay).[7]

Materials:

• Cells engineered to co-express MOR tagged with a small enzyme fragment (ProLink™) and β-arrestin 2 fused to a larger, inactive enzyme fragment (Enzyme Acceptor).

• Cell culture medium.

• Isotodesnitazene stock solution (in DMSO).

• Reference MOR agonist (e.g., DAMGO).

• Assay buffer.

• Detection reagents for the EFC assay.

• White, solid-bottom 96-well or 384-well microplates.

• Luminometer.

Experimental Workflow:

Workflow for the β-arrestin recruitment assay.

Protocol:

• Cell Seeding:

  • Culture the engineered cells according to the supplier's recommendations.

  • Harvest and seed the cells into white, solid-bottom 96-well or 384-well plates at the recommended density.

  • Incubate the plates overnight at 37°C in a humidified 5% CO2 incubator.[2]

• Compound Preparation:

  • Prepare a stock solution of Isotodesnitazene in DMSO.

  • Perform serial dilutions of the Isotodesnitazene stock in assay buffer to create a concentration-response curve.

  • Prepare serial dilutions of a reference agonist and a vehicle control.

• Assay Procedure:

  • On the day of the assay, carefully remove the culture medium.

  • Add the diluted Isotodesnitazene, reference agonist, or vehicle control to the appropriate wells.

  • Incubate the plate at 37°C for 60-90 minutes. The optimal incubation time should be determined empirically.[7]

• Signal Detection:

  • After the incubation period, allow the plate to equilibrate to room temperature.

  • Prepare the detection reagents as per the manufacturer's protocol.

  • Add the detection reagents to each well.

  • Incubate the plate at room temperature for 60 minutes, protected from light.

• Data Measurement and Analysis:

  • Measure the chemiluminescent signal using a plate luminometer.

  • Normalize the data to the vehicle control (0% activation) and the maximal response of the reference full agonist (100% activation).

  • Plot the normalized response against the logarithm of the Isotodesnitazene concentration.

  • Fit the data to a four-parameter logistic equation to calculate the EC50 and Emax values.

Conclusion

The provided application notes and protocols offer a comprehensive framework for researchers to investigate the MOR activation profile of Isotodesnitazene using established cell-based assays. The cAMP inhibition assay provides insights into the G-protein-mediated signaling, which is primarily associated with the analgesic effects of opioids. The β-arrestin recruitment assay sheds light on a distinct signaling pathway that has been implicated in both receptor desensitization and the mediation of certain adverse effects. By employing these assays, researchers can obtain valuable quantitative data on the potency and efficacy of Isotodesnitazene, contributing to a more complete understanding of its pharmacology and potential clinical implications.

References

• 1. cdn.who.int [cdn.who.int]
• 2. In vitro structure–activity relationships and forensic case series of emerging 2-benzylbenzimidazole ‘nitazene’ opioids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. N-Desethyl istonitazene - Expert Committee on Drug Dependence Information Repository [ecddrepository.org]
• 4. Mu-opioid receptor selective superagonists produce prolonged respiratory depression - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Measurement of β-Arrestin Recruitment for GPCR Targets - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes and Protocols for the Structural Elucidation of Isotodesnitazene using NMR and GC-MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isotodesnitazene, a potent synthetic opioid of the benzimidazole (B57391) class, has emerged as a significant compound of interest in forensic and toxicological analysis. Its structural elucidation is critical for the development of analytical methods for its detection and for understanding its pharmacological properties. This document provides detailed application notes and protocols for the use of Nuclear Magnetic Resonance (NMR) spectroscopy and Gas Chromatography-Mass Spectrometry (GC-MS) in the structural characterization of Isotodesnitazene.

Structural Information

• Systematic Name: N,N-diethyl-2-[[4-(1-methylethoxy)phenyl]methyl]-1H-benzimidazole-1-ethanamine

• Molecular Formula: C₂₃H₃₁N₃O

• Molecular Weight: 365.51 g/mol

Analytical Techniques for Structural Elucidation

The combination of NMR and GC-MS provides a powerful approach for the unambiguous structural determination of Isotodesnitazene. While NMR spectroscopy offers detailed information about the molecular framework and the connectivity of atoms, GC-MS provides valuable data on the molecular weight and fragmentation pattern, confirming the identity of the compound.

Section 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the definitive structural analysis of organic molecules, including Isotodesnitazene. ¹H NMR spectroscopy provides information on the chemical environment and connectivity of hydrogen atoms within the molecule.

Data Presentation: ¹H NMR of Isotodesnitazene

While a publicly available, peer-reviewed ¹H NMR spectrum with full assignment for Isotodesnitazene is not readily accessible in the searched literature, the expected chemical shifts can be predicted based on the known structure and data from related benzimidazole compounds. The following table outlines the anticipated proton environments and their expected chemical shift ranges.

Proton Assignment	Expected Chemical Shift (δ, ppm)	Expected Multiplicity	Notes
-CH₂- (Ethyl)	2.5 - 2.7	Quartet (q)	Protons on the methylene (B1212753) groups of the N,N-diethylaminoethyl side chain.
-CH₃ (Ethyl)	0.9 - 1.1	Triplet (t)	Protons on the methyl groups of the N,N-diethylaminoethyl side chain.
-CH₂- (Side Chain)	4.2 - 4.4	Triplet (t)	Methylene protons adjacent to the benzimidazole nitrogen.
-CH₂- (Side Chain)	2.8 - 3.0	Triplet (t)	Methylene protons adjacent to the diethylamino group.
-CH₂- (Benzyl)	4.1 - 4.3	Singlet (s)	Methylene protons of the benzyl (B1604629) group.
Aromatic Protons (Benzimidazole)	7.1 - 7.6	Multiplets (m)	Protons on the benzimidazole ring system.
Aromatic Protons (Phenyl)	6.8 - 7.2	Doublets (d)	Protons on the 4-isopropoxyphenyl ring.
-CH- (Isopropyl)	4.5 - 4.7	Septet (sept)	Methine proton of the isopropoxy group.
-CH₃ (Isopropyl)	1.2 - 1.4	Doublet (d)	Methyl protons of the isopropoxy group.

Note: The actual chemical shifts and coupling constants can vary depending on the solvent and instrument parameters.

Experimental Protocol: ¹H NMR Spectroscopy

This protocol outlines the general procedure for acquiring a ¹H NMR spectrum of Isotodesnitazene.

1. Sample Preparation:

• Accurately weigh approximately 5-10 mg of the Isotodesnitazene reference standard.
• Dissolve the sample in 0.5-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃, or Dimethyl Sulfoxide-d₆, DMSO-d₆) in a clean, dry NMR tube.
• Add a small amount of a reference standard, such as tetramethylsilane (B1202638) (TMS), to the solvent to serve as an internal chemical shift reference (δ 0.00 ppm).

2. Instrument Parameters (Example for a 400 MHz Spectrometer):

• Spectrometer Frequency: 400 MHz
• Solvent: CDCl₃
• Temperature: 298 K
• Pulse Program: A standard single-pulse experiment (e.g., 'zg30').
• Number of Scans: 16 to 64, depending on the sample concentration.
• Relaxation Delay: 1-2 seconds.
• Spectral Width: A range sufficient to cover all expected proton signals (e.g., -1 to 10 ppm).

3. Data Processing:

• Apply a Fourier transform to the acquired free induction decay (FID).
• Phase the resulting spectrum to obtain a flat baseline.
• Calibrate the spectrum by setting the TMS peak to 0.00 ppm.
• Integrate the signals to determine the relative number of protons for each resonance.
• Analyze the chemical shifts, multiplicities, and coupling constants to assign the signals to the respective protons in the Isotodesnitazene structure.

Visualization: NMR Structural Elucidation Workflow

Caption: Workflow for the structural elucidation of Isotodesnitazene using NMR spectroscopy.

Section 2: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive and specific technique used to separate, identify, and quantify components of a mixture. For the analysis of Isotodesnitazene, it provides a characteristic retention time and a mass spectrum with a distinct fragmentation pattern that serves as a molecular fingerprint.

Data Presentation: GC-MS of Isotodesnitazene

The electron ionization (EI) mass spectrum of Isotodesnitazene is characterized by the formation of several key fragment ions. While the molecular ion (m/z 365) may be of low abundance or absent, the fragmentation pattern is highly informative for structural confirmation. The Cayman Chemical spectral library is a valuable resource that may contain the GC-MS data for Isotodesnitazene.[1][2] Based on the fragmentation of related benzimidazole opioids, the following key fragments are expected.[3][4]

m/z (Mass-to-Charge Ratio)	Proposed Fragment Structure/Identity	Relative Abundance
365	[M]⁺ (Molecular Ion)	Low to Absent
279	[M - C₅H₁₂N]⁺	Moderate
149	[C₉H₁₁O₂]⁺	High
107	[C₇H₇O]⁺	Moderate
86	[C₅H₁₂N]⁺	High (Often Base Peak)
58	[C₃H₈N]⁺	Moderate

Note: Relative abundances are estimates and can vary based on instrumentation and analytical conditions.

Experimental Protocol: GC-MS Analysis

This protocol provides a general method for the GC-MS analysis of Isotodesnitazene.

1. Sample Preparation:

• Prepare a stock solution of the Isotodesnitazene reference standard in a suitable organic solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of 1 mg/mL.
• Perform serial dilutions to prepare working solutions at lower concentrations (e.g., 1-10 µg/mL).

2. Instrument Parameters (Example):

• Gas Chromatograph:
• Column: A non-polar capillary column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms, HP-5ms), 30 m x 0.25 mm i.d., 0.25 µm film thickness.
• Carrier Gas: Helium, with a constant flow rate of approximately 1 mL/min.
• Inlet Temperature: 250-280 °C.
• Injection Mode: Splitless or split (e.g., 10:1 split ratio).
• Injection Volume: 1 µL.
• Oven Temperature Program:
• Initial temperature: 100 °C, hold for 1 minute.
• Ramp: 15-25 °C/min to 300-320 °C.
• Final hold: 2-5 minutes.
• Mass Spectrometer:
• Ionization Mode: Electron Ionization (EI) at 70 eV.
• Source Temperature: 230 °C.
• Quadrupole Temperature: 150 °C.
• Mass Scan Range: 40-550 amu.
• Transfer Line Temperature: 280-300 °C.

3. Data Analysis:

• Identify the peak corresponding to Isotodesnitazene based on its retention time.
• Extract the mass spectrum for the identified peak.
• Compare the obtained mass spectrum with a reference spectrum from a spectral library (e.g., Cayman Spectral Library) or with the expected fragmentation pattern.[1][2]
• Confirm the presence of characteristic fragment ions.

Visualization: GC-MS Structural Confirmation Workflow

Caption: Workflow for the structural confirmation of Isotodesnitazene using GC-MS.

Logical Relationship in Structural Elucidation

The structural elucidation of Isotodesnitazene is a stepwise process where information from different analytical techniques is integrated to build a complete and confident picture of the molecule's identity.

Caption: Logical workflow for the structural elucidation of Isotodesnitazene.

Conclusion

The combined application of NMR spectroscopy and GC-MS provides a robust and reliable methodology for the structural elucidation of Isotodesnitazene. The detailed protocols and expected data presented in these application notes serve as a valuable resource for researchers, scientists, and drug development professionals involved in the analysis of this and other novel synthetic opioids. Adherence to these methodologies will ensure accurate identification and contribute to a better understanding of these emerging substances.

References

• 1. caymanchem.com [caymanchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Structural Characterization of Nitazene Analogs Using Electrospray Ionization-Tandem Mass Spectrometry (ESI-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

safe laboratory handling and disposal of Isotodesnitazene

Application Notes and Protocols for Isotodesnitazene

Disclaimer: Isotodesnitazene is a potent synthetic opioid intended for research and forensic applications only.[1] This compound should be handled by trained professionals in a controlled laboratory setting. The following guidelines are provided for informational purposes and should be supplemented by a thorough, institution-specific risk assessment and adherence to all applicable safety regulations.

Introduction

Isotodesnitazene is a synthetic opioid belonging to the 2-benzylbenzimidazole (nitazene) class of compounds. It is an analogue of isotonitazene and acts as a potent agonist at the µ-opioid receptor.[2][3] Due to its high potency, which may exceed that of fentanyl, extreme caution is required during all handling and disposal procedures to prevent occupational exposure.[3] These application notes provide detailed protocols for the safe handling, use in experimental settings, and disposal of Isotodesnitazene in a research environment.

Hazard Identification and Safety Data

While one Safety Data Sheet (SDS) for the citrate (B86180) salt of Isotodesnitazene does not classify the substance as hazardous under the Globally Harmonized System (GHS) and assigns it low hazard ratings, it is crucial to recognize its potent pharmacological activity.[4] As a potent opioid, it poses a significant risk of severe adverse effects, including life-threatening respiratory depression, upon accidental exposure. Therefore, it must be treated as a hazardous substance.

Routes of Exposure and Health Risks:

• Inhalation: Airborne powder presents a high risk, providing a rapid route of entry into the body.[5]

• Dermal Contact: While absorption of small, unintentional skin exposures to powders or solutions is considered unlikely to cause significant toxicity, prompt decontamination is crucial.[5]

• Ingestion: Accidental ingestion is unlikely in a laboratory setting but is considered a potential route of exposure.[5]

• Ocular: Contact with eyes can cause irritation and systemic absorption.

Table 1: Chemical and Safety Data for Isotodesnitazene (Citrate)

Property	Data	Reference
Chemical Name	N,N-diethyl-2-[[4-(1-methylethoxy)phenyl]methyl]-1H-benzimidazole-1-ethanamine, 2-hydroxy-1,2,3-propanetricarboxylate	[1]
Molecular Formula	C₂₃H₃₁N₃O • C₆H₈O₇	[1]
Molecular Weight	557.6 g/mol	[4]
Appearance	Solid	[4]
Solubility (in)	DMF: 10 mg/ml; DMSO: 10 mg/ml; PBS (pH 7.2): 1 mg/ml	[1]
Storage	Store at -20°C	[6]
Stability	≥ 5 years at recommended storage conditions	[1]
Hazard Ratings (NFPA)	Health: 0, Fire: 0, Reactivity: 0	[4]
Hazard Ratings (HMIS)	Health: 0, Fire: 0, Reactivity: 0	[4]
GHS Classification	Not classified	[4]
Primary Hazard	Potent µ-opioid receptor agonist; potential for severe toxicity upon exposure.	[2][3]

Note: The low hazard ratings from the SDS are inconsistent with the known pharmacology of nitazene (B13437292) compounds. All handling should proceed based on the high potency of the substance.

Safe Handling Protocols

A comprehensive safety program, including engineering controls, personal protective equipment (PPE), and standard operating procedures (SOPs), is mandatory.[5][7]

Engineering Controls

• Fume Hood: All handling of solid Isotodesnitazene and preparation of stock solutions must be performed inside a certified chemical fume hood to minimize inhalation risk.[5]

• Ventilation: The laboratory should be well-ventilated with negative pressure relative to surrounding areas.

• Restricted Access: Access to areas where Isotodesnitazene is stored and handled should be restricted to authorized personnel.

Personal Protective Equipment (PPE)

Appropriate PPE is the primary means of preventing exposure.[5]

Table 2: Recommended Personal Protective Equipment

PPE Category	Specification	Purpose
Hand Protection	Powder-free nitrile gloves (double-gloving recommended).	Prevents dermal contact.
Body Protection	Disposable solid-front lab coat with tight-fitting cuffs.	Protects skin and personal clothing from contamination.
Eye Protection	Chemical safety goggles or a face shield.	Prevents ocular exposure from splashes or aerosols.
Respiratory	Required when handling powder outside of a fume hood (e.g., spill cleanup). An N95 or higher respirator is advised.	Prevents inhalation of airborne particles.

Standard Operating Procedures (SOPs)

Receiving and Storage:

• Upon receipt, inspect the package for any signs of damage or leakage within a designated containment area.

• Label the container with clear "Hazardous" and "Potent Opioid" warnings.

• Store the compound in a securely sealed container at -20°C in a locked, designated storage unit.[6]

Weighing and Solution Preparation:

• Perform all manipulations within a chemical fume hood.

• Place a plastic-backed absorbent liner on the work surface.

• Don all required PPE (double gloves, lab coat, eye protection).

• Carefully weigh the required amount of solid Isotodesnitazene. Use anti-static weigh boats or weighing paper.

• Add the desired solvent (e.g., DMSO) dropwise to the solid to prevent aerosolization.[1]

• Ensure the compound is fully dissolved before removing the solution from the fume hood.

• Seal and clearly label the container with the compound name, concentration, solvent, date, and appropriate hazard warnings.

Spill Response:

• Evacuate: Immediately alert others and evacuate the immediate area.

• Isolate: Secure the area to prevent entry.

• Report: Notify the laboratory supervisor and institutional safety office.

• Decontaminate (Trained Personnel Only):

  • Don appropriate PPE, including respiratory protection.

  • For small powder spills, gently cover with absorbent pads dampened with a decontamination solution. Avoid dry sweeping.

  • For liquid spills, cover with absorbent material.

  • Apply a decontamination solution and allow for sufficient contact time before cleaning.

  • Collect all contaminated materials in a designated hazardous waste container.

Decontamination and Disposal Protocols

Decontamination

Surfaces and equipment can be decontaminated using solutions known to be effective against potent opioids like fentanyl. Research by the EPA has shown that solutions containing peracetic acid, hydrogen peroxide, or hypochlorite (B82951) are effective.[8] Commercially available decontamination solutions are also an option.[9][10]

Table 3: Recommended Decontamination Solutions

Decontaminant Solution	Contact Time	Notes
10% Bleach Solution (0.5% Sodium Hypochlorite)	15-30 minutes	Prepare fresh daily. Corrosive to some surfaces; rinse with water after decontamination.
Peroxide-based Formulations	10-60 minutes	Commercially available; check manufacturer's instructions. Less corrosive than bleach.[8]
Specialized Opioid Decontamination Products (e.g., Dahlgren Decon)	< 10 minutes	Follow manufacturer's protocol. Often broad-spectrum and effective against various chemical threats.[10]

Waste Disposal

All waste contaminated with Isotodesnitazene is considered hazardous waste and must be disposed of according to institutional and regulatory guidelines.[11]

Procedure:

• Segregate Waste: Keep all Isotodesnitazene waste separate from other chemical and biological waste streams.

• Collect Contaminated Materials: This includes gloves, lab coats, absorbent pads, pipette tips, vials, and any other contaminated disposable items.

• Use Designated Containers: Place all contaminated solid and liquid waste into clearly labeled, leak-proof hazardous waste containers.

• Labeling: The waste container must be labeled "Hazardous Waste - Isotodesnitazene" and include other information as required by your institution's environmental health and safety office.

• Disposal: Arrange for pickup and disposal by a certified hazardous waste contractor.[12] Never dispose of Isotodesnitazene down the drain or in regular trash.

Experimental Protocols

The following are generalized protocols for preparing Isotodesnitazene for common in vitro assays, based on methodologies used for other nitazene compounds.[3]

Preparation of Stock Solutions for In Vitro Assays

This protocol describes the preparation of a 10 mM stock solution in DMSO.

Materials:

• Isotodesnitazene (citrate) solid

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Calibrated analytical balance

• Sterile microcentrifuge tubes or vials

• Calibrated pipettes and sterile, filtered tips

• Vortex mixer

Methodology:

• Calculate the mass of Isotodesnitazene (citrate) (MW: 557.6 g/mol ) required to prepare the desired volume of a 10 mM stock solution. For 1 mL, this is 5.58 mg.

• Inside a chemical fume hood, weigh the calculated mass of Isotodesnitazene into a sterile vial.

• Add the calculated volume of DMSO to the vial.

• Cap the vial securely and vortex until the solid is completely dissolved.

• Visually inspect the solution to ensure no particulate matter remains.

• Label the stock solution vial clearly and store it at -20°C.

Preparation of Serial Dilutions for Cellular Assays

This protocol describes the preparation of a dilution series for determining EC₅₀ values in assays such as the GloSensor™ cAMP assay.[3]

Materials:

• 10 mM Isotodesnitazene stock solution in DMSO

• Appropriate assay buffer or cell culture medium

• Sterile polypropylene (B1209903) microplates or tubes

Methodology:

• Perform all dilutions in a biological safety cabinet or fume hood.

• Prepare an intermediate dilution of the 10 mM stock solution in assay buffer to bring the concentration into a working range (e.g., 100 µM).

• Create a serial dilution series (e.g., 1:10 or 1:3 dilutions) in a microplate. For example, add 90 µL of assay buffer to several wells, then add 10 µL of the 100 µM solution to the first well, mix thoroughly, and transfer 10 µL to the next well, repeating for the desired number of concentrations.

• Ensure the final concentration of DMSO in the assay is consistent across all wells (including vehicle controls) and is below the tolerance level for the cells being used (typically <0.5%).

• Use the prepared dilution plate to treat cells according to the specific assay protocol.

Visualizations

Caption: General laboratory workflow for handling Isotodesnitazene.

Caption: Decision tree for responding to an Isotodesnitazene spill.

References

• 1. caymanchem.com [caymanchem.com]
• 2. cdn.who.int [cdn.who.int]
• 3. In vitro structure–activity relationships and forensic case series of emerging 2-benzylbenzimidazole ‘nitazene’ opioids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. syntheticdrugs.unodc.org [syntheticdrugs.unodc.org]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. ashp.org [ashp.org]
• 8. epa.gov [epa.gov]
• 9. fast-act.com [fast-act.com]
• 10. firstlinetech.com [firstlinetech.com]
• 11. EHSO Manual 2025-2026 - Hazardous Waste [labman.ouhsc.edu]
• 12. syntheticdrugs.unodc.org [syntheticdrugs.unodc.org]

Application Notes and Protocols for Isotodesnitazene Stock Solutions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isotodesnitazene is a potent synthetic opioid of the benzimidazole (B57391) class, categorized as a nitazene (B13437292) analog.[1][2][3] As a µ-opioid receptor agonist, it is of significant interest in forensic and toxicological research.[1] Accurate and reliable experimental results depend on the proper preparation and handling of stable stock solutions. These application notes provide detailed protocols for the preparation, storage, and stability assessment of Isotodesnitazene stock solutions, along with safety guidelines.

Safety Precautions

Isotodesnitazene is a potent opioid and should be handled with extreme caution.[1] All handling should be performed in a designated laboratory area, and personnel should use appropriate personal protective equipment (PPE), including gloves, a lab coat, and eye protection.[4][5][6] In case of accidental exposure, wash the affected area with soap and water immediately and seek medical attention.[6] It is crucial to be aware of and follow all institutional and national safety guidelines for handling potent opioids.[5][7][8]

Quantitative Data Summary

Solubility

The solubility of Isotodesnitazene citrate (B86180) in various common laboratory solvents is summarized in the table below.[1] This information is critical for the preparation of stock solutions at desired concentrations.

Solvent	Solubility (mg/mL)
Dimethylformamide (DMF)	10
Dimethyl sulfoxide (B87167) (DMSO)	10
Phosphate-Buffered Saline (PBS, pH 7.2)	1

Data sourced from Cayman Chemical product information.[1]

Stability of Isotodesnitazene in Biological Matrices

Concentration	Storage Temperature	Duration	Remaining Concentration (%)
1 ng/mL	Room Temperature	30 days	Not Detectable
1 ng/mL	4°C	30 days	Not Detectable
5 ng/mL	Room Temperature	30 days	> 44%
5 ng/mL	4°C	30 days	> 41%
10 ng/mL	Room Temperature	14 days	Unstable
10 ng/mL	4°C	60 days	Stable

Data extrapolated from studies on dried blood spots.[9][10][11][12][13]

Experimental Protocols

Protocol for Preparation of a 1 mg/mL Isotodesnitazene Stock Solution

This protocol describes the preparation of a 1 mg/mL stock solution in DMSO.

Materials:

• Isotodesnitazene citrate (solid)

• Dimethyl sulfoxide (DMSO), analytical grade

• Calibrated analytical balance

• Volumetric flask (e.g., 1 mL or 5 mL)

• Pipettes and sterile, disposable tips

• Vortex mixer

• Appropriate PPE (gloves, lab coat, safety glasses)

Procedure:

• Pre-weighing: Tare a clean, dry microcentrifuge tube or weighing vessel on a calibrated analytical balance.

• Weighing: Carefully weigh the desired amount of Isotodesnitazene citrate. For a 1 mg/mL solution in 1 mL, weigh 1 mg.

• Solubilization: Add the weighed Isotodesnitazene citrate to a 1 mL volumetric flask.

• Solvent Addition: Add approximately 0.8 mL of DMSO to the volumetric flask.

• Dissolution: Vortex the solution until the solid is completely dissolved. Gentle warming in a water bath may be used to aid dissolution if necessary.

• Final Volume Adjustment: Once dissolved and cooled to room temperature, add DMSO to the 1 mL mark of the volumetric flask.

• Mixing: Invert the flask several times to ensure a homogenous solution.

• Storage: Transfer the solution to a clean, labeled, and tightly sealed amber glass vial or cryovial. Store at -20°C or below for long-term stability.

Protocol for Stability Assessment of Isotodesnitazene Stock Solutions

This protocol outlines a method to assess the stability of a prepared stock solution over time using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Materials:

• Prepared Isotodesnitazene stock solution

• LC-MS/MS system with a C18 or biphenyl (B1667301) analytical column[14][15]

• Mobile phase A: 0.1% formic acid in water

• Mobile phase B: 0.1% formic acid in methanol

• Internal standard (e.g., isotonitazene-d7)[16]

• Autosampler vials

Procedure:

• Initial Analysis (Time 0):

  • Prepare a fresh dilution of the stock solution to a known concentration within the calibration range of the LC-MS/MS method (e.g., 10 ng/mL).

  • Add the internal standard.

  • Inject the sample into the LC-MS/MS system and record the peak area of Isotodesnitazene. This will serve as the baseline.

• Storage: Store the stock solution under the desired conditions (e.g., room temperature, 4°C, -20°C).

• Time-Point Analysis:

  • At specified time points (e.g., 1, 7, 14, 30, and 60 days), retrieve the stock solution.

  • Prepare a dilution to the same concentration as the initial analysis, adding the same amount of internal standard.

  • Analyze the sample using the same LC-MS/MS method.

• Data Analysis:

  • Calculate the peak area ratio of Isotodesnitazene to the internal standard for each time point.

  • Compare the peak area ratios at each time point to the ratio at Time 0. A significant decrease in the ratio indicates degradation.

  • Monitor for the appearance of known degradation products or metabolites, such as N-desethyl isotonitazene and 4'-hydroxy nitazene.[17][18]

Visualizations

Caption: Workflow for preparing and testing the stability of Isotodesnitazene solutions.

Caption: µ-Opioid receptor signaling cascade initiated by Isotodesnitazene.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Validation of an analytical method for quantitation of metonitazene and isotonitazene in plasma, blood, urine, liver and brain and application to authentic postmortem casework in New York City - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Isotonitazene Quantitation and Metabolite Discovery in Authentic Forensic Casework - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. Standard Safe Operating Procedures | Substance Use | CDC [cdc.gov]
• 6. safety.duke.edu [safety.duke.edu]
• 7. ashp.org [ashp.org]
• 8. syntheticdrugs.unodc.org [syntheticdrugs.unodc.org]
• 9. preprints.org [preprints.org]
• 10. Evaluation of Short-Term Stability of Different Nitazenes Psychoactive Opioids in Dried Blood Spots by Liquid Chromatography-High-Resolution Mass Spectrometry [mdpi.com]
• 11. Evaluation of Short-Term Stability of Different Nitazenes Psychoactive Opioids in Dried Blood Spots by Liquid Chromatography-High-Resolution Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. [PDF] Evaluation of Short-Term Stability of Different Nitazenes Psychoactive Opioids in Dried Blood Spots by Liquid Chromatography-High-Resolution Mass Spectrometry | Semantic Scholar [semanticscholar.org]
• 14. High-throughput quantification of emerging “nitazene” benzimidazole opioid analogs by microextraction and UHPLC–MS-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 15. A Forward-Thinking Approach to Addressing the New Synthetic Opioid 2-Benzylbenzimidazole Nitazene Analogs by Liquid Chromatography–Tandem Quadrupole Mass Spectrometry (LC–QQQ-MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 16. In vitro structure–activity relationships and forensic case series of emerging 2-benzylbenzimidazole ‘nitazene’ opioids - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]

Application Notes and Protocols for the Screening of Isotonitazene and its Isomers in Seized Drug Materials

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isotonitazene is a potent synthetic opioid belonging to the 2-benzylbenzimidazole class of compounds, commonly referred to as "nitazenes".[1] First synthesized in the 1950s for their analgesic properties, these compounds were never approved for medical use.[2] Isotonitazene and its isomers have emerged on the illicit drug market, posing a significant public health risk due to their high potency, which is comparable to or greater than fentanyl.[1][3] The clandestine nature of their production leads to unpredictable purity and dosage in seized materials, necessitating robust and sensitive analytical methods for their identification and quantification.

This document provides detailed application notes and protocols for the screening and confirmation of isotonitazene and its isomers in seized drug materials. The methodologies described are primarily based on gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS), which are the gold-standard techniques in forensic laboratories for the unequivocal identification of these substances.[4]

Analytical Approaches

A combination of complementary analytical techniques is recommended for the comprehensive characterization of isotonitazene and its isomers in seized materials.[5] While presumptive color tests can provide a preliminary indication, chromatographic techniques coupled with mass spectrometry are essential for confirmation and quantification.

Presumptive Color Tests:

Initial screening of suspected samples can be performed using colorimetric tests. The Marquis, Libermann's, and Wagner reagents have been shown to produce color changes in the presence of some nitazene (B13437292) analogs.[6] However, these tests are not specific and should only be used for preliminary screening.

Confiratory Techniques:

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a widely available and robust technique for the analysis of thermally stable and volatile compounds like isotonitazene.[4] It offers good chromatographic separation of isomers and provides characteristic electron ionization (EI) mass spectra for identification.[7]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): LC-MS/MS is highly sensitive and specific, making it ideal for the detection of potent opioids like isotonitazene, which may be present in low concentrations.[4] It is particularly advantageous for the analysis of thermally labile compounds and can differentiate between isomers based on their fragmentation patterns.[7]

Experimental Protocols

Protocol 1: Screening and Confirmation by GC-MS

This protocol describes a general procedure for the analysis of isotonitazene and its isomers in seized powder or solid material.

1. Sample Preparation:

• Accurately weigh approximately 1 mg of the homogenized seized material.

• Dissolve the sample in 1 mL of methanol (B129727).

• Vortex for 1 minute to ensure complete dissolution.

• If necessary, centrifuge the sample to pellet any insoluble cutting agents.

• Transfer the supernatant to an autosampler vial for GC-MS analysis.

• For complex matrices: A base extraction with sodium hydroxide (B78521) and toluene (B28343) can be employed to isolate the analytes of interest.[6]

2. GC-MS Instrumentation and Conditions:

• Instrument: Agilent 5975 Series GC/MSD System or equivalent.[8][9]

• Column: Agilent J&W DB-1 (12 m x 200 µm x 0.33 µm) or similar non-polar capillary column.[8]

• Carrier Gas: Helium with a constant flow rate of 1.46 mL/min.[8]

• Inlet Temperature: 265 °C.[8]

• Injection Mode: Splitless, 1 µL injection volume.[8]

• Oven Temperature Program: Initial temperature of 50 °C, ramped at 30 °C/min to 340 °C and held for 2.3 minutes.[8]

• Transfer Line Temperature: 300 °C.[8]

• MS Source Temperature: 230 °C.[8]

• MS Quadrupole Temperature: 150 °C.[8]

• Mass Scan Range: 40-550 m/z.[8]

3. Data Analysis:

• Compare the retention time and mass spectrum of the analyte with a certified reference standard of isotonitazene and its relevant isomers.

• The presence of characteristic fragment ions will confirm the identity of the compound.

Protocol 2: Quantitative Analysis by LC-MS/MS

This protocol provides a method for the sensitive quantification of isotonitazene and its isomers.

1. Sample and Standard Preparation:

• Sample Preparation: Prepare samples as described in the GC-MS protocol (Protocol 1, Step 1). A dilution in methanol is often sufficient.[8] For quantitative analysis in biological matrices, a protein precipitation or liquid-liquid extraction is recommended.[10][11]

• Calibration Standards: Prepare a series of calibration standards by spiking a blank matrix with known concentrations of certified reference materials for isotonitazene and its isomers. A typical calibration range is 0.5 to 50 ng/mL.[10]

• Internal Standard: Use a deuterated analog, such as isotonitazene-d7, as an internal standard to correct for matrix effects and variations in instrument response.[10]

2. LC-MS/MS Instrumentation and Conditions:

• Instrument: A triple quadrupole mass spectrometer such as a Shimadzu Triple Quadrupole™ MS 8045 system or equivalent.[12]

• Column: A C18 analytical column (e.g., Phenomenex® Kinetex C18, 50 mm x 3.0 mm, 2.6 µm).[9][13]

• Mobile Phase A: 10 mM ammonium (B1175870) formate (B1220265) with 0.1% formic acid in water.[9]

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A typical gradient starts with a high percentage of Mobile Phase A and gradually increases the percentage of Mobile Phase B to elute the analytes.

• Flow Rate: 0.5 mL/min.

• Injection Volume: 10 µL.[9]

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Detection Mode: Multiple Reaction Monitoring (MRM). Monitor at least two MRM transitions for each analyte for confident identification and quantification.

3. Data Analysis:

• Generate a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the calibration standards.

• Determine the concentration of the analyte in the seized material by interpolating its peak area ratio on the calibration curve.

Data Presentation

The following tables summarize the quantitative data from validated methods for the analysis of isotonitazene and related compounds.

Table 1: LC-MS/MS Method Validation Parameters

Analyte	Calibration Range (ng/mL)	Limit of Detection (LOD) (ng/mL)	Limit of Quantitation (LOQ) (ng/mL)	Reference
Isotonitazene	0.5 - 50	0.1	0.5	[10]
Metonitazene (B1467764)	0.5 - 50	0.1	0.5	[10]
Protonitazene	0.5 - 50	0.1	0.5	[10]
Etonitazene	0.5 - 50	0.1	0.5	[10]
Clonitazene	0.5 - 50	0.1	0.5	[10]
Flunitazene	0.5 - 50	0.1	0.5	[10]
N-desethyl isotonitazene	0.5 - 50	0.1	0.5	[10]
5-amino isotonitazene	1.0 - 50	-	1.0	[10]
Isotonitazene	0.11 - 12 (in blood)	0.10	-	[11]
Metonitazene	0.10 - 1.5 (in blood)	0.10	-	[11]

Table 2: Reported Concentrations of Isotonitazene in Forensic Casework

Matrix	Average Concentration (ng/mL)	Concentration Range (ng/mL)	Reference
Blood	2.2 ± 2.1	0.4 - 9.5	[14]
Urine	2.4 ± 1.4	0.6 - 4.0	[14]
Femoral Blood	-	0.11 - 12	[11]

Mandatory Visualizations

Caption: Analytical workflow for screening of isotonitazene.

Caption: Isotonitazene signaling pathway at the μ-opioid receptor.

References

• 1. deadiversion.usdoj.gov [deadiversion.usdoj.gov]
• 2. Method Development Guide for Novel Psychoactive Substances [restek.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Development of a Method to Detect Nitazenes in Seized Drug Samples [escholarship.org]
• 7. Analysis of highly potent synthetic opioid nitazene analogs and their positional isomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. cfsre.org [cfsre.org]
• 9. cfsre.org [cfsre.org]
• 10. A Forward-Thinking Approach to Addressing the New Synthetic Opioid 2-Benzylbenzimidazole Nitazene Analogs by Liquid Chromatography–Tandem Quadrupole Mass Spectrometry (LC–QQQ-MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Validation of an analytical method for quantitation of metonitazene and isotonitazene in plasma, blood, urine, liver and brain and application to authentic postmortem casework in New York City - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. A Forward-Thinking Approach to Addressing the New Synthetic Opioid 2-Benzylbenzimidazole Nitazene Analogs by Liquid Chromatography-Tandem Quadrupole Mass Spectrometry (LC-QQQ-MS) | National Institute of Justice [nij.ojp.gov]
• 14. Isotonitazene Quantitation and Metabolite Discovery in Authentic Forensic Casework - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Isotodesnitazene Solubility for In Vitro Experiments

This guide provides researchers, scientists, and drug development professionals with troubleshooting strategies and frequently asked questions to address solubility challenges with Isotodesnitazene in in vitro experimental settings.

Frequently Asked Questions (FAQs)

Q1: What are the known solubility limits of Isotodesnitazene?

A1: The solubility of Isotodesnitazene varies significantly depending on the solvent. It is highly soluble in organic solvents like Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF), but shows limited solubility in aqueous solutions such as Phosphate-Buffered Saline (PBS).

Q2: Why does my Isotodesnitazene precipitate when I dilute my DMSO stock into aqueous cell culture medium?

A2: This is a common phenomenon known as solvent-shifting or precipitation upon dilution. Isotodesnitazene is significantly more soluble in a high-concentration organic solvent like DMSO than in an aqueous buffer. When a small volume of the concentrated DMSO stock is added to the aqueous medium, the overall solvent composition changes dramatically, causing the compound's solubility limit to be exceeded, which results in precipitation.[1]

Q3: What is the maximum recommended concentration of DMSO for cell-based assays?

A3: To minimize solvent-induced toxicity and experimental artifacts, the final concentration of DMSO in your cell culture medium should be kept as low as possible, ideally at or below 0.1% (v/v).[2] Higher concentrations can affect cell viability and interfere with experimental outcomes.

Q4: Can the salt form of Isotodesnitazene affect its solubility?

A4: Yes, the salt form can significantly impact aqueous solubility. For instance, the hydrochloride or citrate (B86180) salts of related nitazene (B13437292) compounds are often more soluble in aqueous buffers than the free base form.[3][4][5] If you are experiencing solubility issues, using a salt form of the compound may be beneficial.

Quantitative Solubility Data

The following table summarizes the reported solubility of Isotodesnitazene and related benzimidazole (B57391) opioids in various solvents.

Compound	Solvent	Solubility	Citation
Isotodesnitazene	DMSO	10 mg/mL	[4][6]
DMF	10 mg/mL	[4][6]
PBS (pH 7.2)	1 mg/mL	[4][6]
N-Desethyl isotonitazene HCl	DMSO	30 mg/mL	[3]
DMF	30 mg/mL	[3]
PBS (pH 7.2)	5 mg/mL	[3]
Ethanol	30 mg/mL	[3]
N-desethyl 5-cyano Isotodesnitazene HCl	PBS (pH 7.2)	≥ 10 mg/mL	[7]
DMSO	Sparingly (1-10 mg/mL)	[7]
Ethanol	Sparingly (1-10 mg/mL)	[7]

Troubleshooting Guide for Poor Solubility

This section provides step-by-step protocols to address precipitation issues during the preparation of Isotodesnitazene for in vitro experiments.

Caption: Troubleshooting workflow for improving Isotodesnitazene solubility.

Experimental Protocols

Protocol 1: Standard Dilution from DMSO Stock

This protocol is the first step for preparing aqueous solutions of Isotodesnitazene.

• Prepare Stock Solution: Dissolve Isotodesnitazene powder in 100% DMSO to create a concentrated stock solution (e.g., 10 mg/mL, which is approximately 27.3 mM). Ensure the compound is fully dissolved. Gentle warming or vortexing can be used.

• Pre-warm Medium: Warm your target aqueous buffer or cell culture medium to the experimental temperature (e.g., 37°C), as solubility often increases with temperature.[2]

• Dilution: While vortexing the pre-warmed medium, add the required volume of the DMSO stock solution drop-by-drop to achieve the final desired concentration. This rapid mixing can help prevent localized high concentrations that lead to precipitation.

• Final DMSO Check: Calculate the final percentage of DMSO in your solution. Ensure it remains below cytotoxic levels for your specific assay (ideally ≤0.1%).[2]

• Observe: Visually inspect the solution for any signs of precipitation. If the solution remains clear, it is ready for use. If not, proceed to the troubleshooting protocols.

Protocol 2: Advanced Solubilization Techniques

If standard dilution fails, the following techniques can be attempted.

• pH Adjustment (for non-cellular assays):

  • Since Isotodesnitazene is a benzimidazole derivative, its solubility may be pH-dependent.

  • Prepare the aqueous buffer and adjust the pH. For basic compounds, a slightly acidic pH may increase solubility by promoting the formation of a more soluble protonated salt. Experiment with a range of physiologically relevant pH values if your assay permits.

• Sonication:

  • After diluting the DMSO stock into the aqueous medium as described in Protocol 1, place the solution in a bath sonicator.

  • Sonicate for 5-10 minutes. This input of energy can help break down small aggregates and increase the rate of dissolution.[8]

  • Visually inspect for clarity. Be aware that this may create a supersaturated solution or a fine suspension, which could precipitate over time.

• Use of Detergents (for non-cellular assays):

  • For cell-free experiments, such as enzyme assays, adding a small amount of a non-ionic detergent like Tween-20 or Triton X-100 (e.g., 0.01 - 0.05%) to the assay buffer can help solubilize lipophilic compounds.[8]

  • Caution: Detergents will lyse cells and are not suitable for live-cell-based assays.

Relevant Biological Pathway for In Vitro Studies

Once solubilized, Isotodesnitazene can be used in in vitro assays to study its biological activity. As a potent opioid, its primary target is the µ-opioid receptor (MOR). The diagram below illustrates the canonical G-protein dependent signaling pathway activated by MOR agonists.

References

• 1. A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. cdn.who.int [cdn.who.int]
• 4. caymanchem.com [caymanchem.com]
• 5. cdn.who.int [cdn.who.int]
• 6. teamchemists.com [teamchemists.com]
• 7. caymanchem.com [caymanchem.com]
• 8. researchgate.net [researchgate.net]

Navigating Matrix Effects in Isotodesnitazene LC-MS/MS Analysis: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address challenges related to matrix effects in the liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis of Isotodesnitazene. The information is presented in a practical question-and-answer format to assist in resolving common issues encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they impact my Isotodesnitazene analysis?

A1: Matrix effects are the alteration of ionization efficiency for a target analyte, such as Isotodesnitazene, due to the presence of co-eluting compounds from the sample matrix (e.g., blood, urine).[1] This can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), resulting in inaccurate and unreliable quantification.[1] Given the high potency and consequently low concentrations of nitazene (B13437292) analogs like Isotodesnitazene in biological samples, mitigating matrix effects is crucial for achieving accurate results.[2]

Q2: I'm observing significant ion suppression for Isotodesnitazene. What are the likely culprits in my biological samples?

A2: In biological matrices such as plasma and blood, phospholipids (B1166683) are a major cause of ion suppression in LC-MS/MS analysis.[3][4] These endogenous components can co-elute with Isotodesnitazene and interfere with the ionization process in the mass spectrometer's source. Other potential sources of interference include salts, proteins, and other endogenous or exogenous compounds present in the sample.[1]

Q3: How can I quantitatively assess the extent of matrix effects in my assay?

A3: A standard method for quantifying matrix effects is the post-extraction spike method.[1] This involves comparing the peak response of an analyte spiked into a blank matrix extract to the response of the analyte in a neat solution at the same concentration. The matrix factor (MF) is calculated as follows:

MF = (Peak Area in Presence of Matrix) / (Peak Area in Neat Solution)

An MF value of 1 indicates no matrix effect, <1 indicates ion suppression, and >1 indicates ion enhancement.[1]

Troubleshooting Guide

Problem: Inconsistent and inaccurate quantification of Isotodesnitazene.

Below are troubleshooting steps to identify and mitigate matrix effects, a common cause of quantification issues.

Step 1: Evaluate and Optimize Sample Preparation

Effective sample preparation is the first line of defense against matrix effects. The goal is to remove interfering components while efficiently recovering the analyte of interest.

Q4: What are the recommended sample preparation techniques for reducing matrix effects in Isotodesnitazene analysis?

A4: Several techniques can be employed, with the choice depending on the matrix and desired level of cleanliness.

• Liquid-Liquid Extraction (LLE): A widely used technique for nitazene analysis that can provide a clean extract. A basic LLE protocol involves extraction with an organic solvent mixture at an alkaline pH.[5][6]

• Solid-Phase Extraction (SPE): Offers a more selective cleanup by utilizing specific sorbents to retain the analyte while washing away interfering compounds.

• Protein Precipitation (PPT): A simpler but generally less clean method. While it removes proteins, it may not effectively eliminate phospholipids.

• Microextraction Techniques: Methods like liquid-phase microextraction (LPME) are emerging as greener alternatives that can provide high extraction yields with minimal solvent use.[7][8][9]

dot

Caption: A logical workflow for troubleshooting matrix effects in LC-MS/MS analysis.

Step 2: Refine Chromatographic Conditions

Optimizing the separation of Isotodesnitazene from matrix components is a critical step.

Q5: How can I modify my LC method to minimize co-elution with interfering matrix components?

A5: Consider the following adjustments to your chromatographic method:

• Column Chemistry: Employing a different stationary phase, such as a biphenyl (B1667301) column, can offer alternative selectivity and help resolve Isotodesnitazene from interfering compounds.[8][9]

• Gradient Optimization: Adjusting the gradient slope and duration can improve the separation of the analyte from early or late-eluting matrix components.

• Mobile Phase Modifiers: The type and concentration of mobile phase additives (e.g., formic acid, ammonium (B1175870) formate) can influence the retention and peak shape of Isotodesnitazene and potentially shift it away from interfering peaks.

Step 3: Adjust Mass Spectrometry Parameters

Fine-tuning the MS parameters can sometimes help to mitigate the impact of matrix effects.

Q6: Are there any MS parameters I can adjust to reduce the influence of matrix effects?

A6: While less impactful than sample preparation and chromatography, some adjustments can be beneficial:

• Ionization Source: If using electrospray ionization (ESI), switching to atmospheric pressure chemical ionization (APCI) might be an option, as APCI can be less susceptible to matrix effects for certain compounds.

• Source Parameters: Optimization of source parameters like capillary voltage, gas flows, and temperature can sometimes enhance the signal of the target analyte relative to the background noise caused by the matrix.[7]

Step 4: Implement an Appropriate Internal Standard

The use of a suitable internal standard (IS) is crucial for compensating for matrix effects and improving the accuracy and precision of quantification.

Q7: What is the best type of internal standard for Isotodesnitazene analysis?

A7: A stable isotope-labeled (SIL) internal standard of Isotodesnitazene is the gold standard. A SIL IS has nearly identical chemical and physical properties to the analyte and will be affected by matrix effects in the same way. This allows for accurate correction of signal variations. If a specific SIL IS for Isotodesnitazene is not available, a SIL IS of a closely related nitazene analog can be a suitable alternative. In the absence of a SIL IS, a structural analog can be used, but it may not compensate for matrix effects as effectively.[10][11] The use of a deuterated internal standard, such as isotonitazene-d7, has been reported for the analysis of a panel of nitazene analogs.[5]

Quantitative Data Summary

The following tables summarize recovery and matrix effect data from various studies on nitazene analogs, providing a comparative overview of different analytical approaches.

Table 1: Recovery Data for Nitazene Analogs Using Various Sample Preparation Methods

Analyte(s)	Matrix	Sample Preparation Method	Recovery (%)	Reference
9 Nitazene Analogs	Whole Blood	Liquid-Phase Microextraction (LPME)	>81%	[8][9]
9 Nitazene Analogs & Brorphine	Dried Blood Spots	Solvent Extraction	15-20%
4 Nitazene Analogs	Dried Blood Spots	Not Specified	84-117%	[2]

Table 2: Matrix Effect Data for Nitazene Analogs in Different Biological Matrices

Analyte(s)	Matrix	Matrix Effect (%)	Reference
9 Nitazene Analogs & Brorphine	Dried Blood Spots	85-115%
4 Nitazene Analogs	Dried Blood Spots	80-112%	[2]
26 Nitazenes	Biological Samples	±20.4%

Note: Matrix effect values are often presented as a percentage, where 100% indicates no effect. Values below 100% suggest ion suppression, and values above 100% indicate ion enhancement.

Detailed Experimental Protocols

The following are examples of experimental protocols that have been successfully used for the analysis of nitazene analogs, including Isotodesnitazene.

Protocol 1: Liquid-Liquid Extraction (LLE) for Nitazenes in Whole Blood[5][6]

• Sample Preparation:

  • To 0.5 mL of whole blood, add an internal standard.

  • Add 1 mL of 10 mM borax (B76245) buffer (pH 10.4).

  • Add 3 mL of extraction solvent (70:30 n-butyl chloride:ethyl acetate).

  • Rotate for 15 minutes and then centrifuge at 4600 rpm for 10 minutes.

  • Transfer the organic layer to a clean tube and evaporate to dryness under nitrogen at 35°C.

  • Reconstitute the residue in 200 µL of the initial mobile phase.

• LC-MS/MS Parameters:

  • Column: C18 analytical column.

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in methanol.

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

Protocol 2: Liquid-Phase Microextraction (LPME) for Nitazenes in Whole Blood[8][9]

• Sample Preparation:

  • Dilute whole blood with buffer (1:1, v/v).

  • Perform LPME in a 96-well format, extracting from the diluted blood (donor compartment) across a thin organic liquid membrane into an aqueous acceptor solution.

  • Directly inject the acceptor solution into the LC-MS/MS system.

• LC-MS/MS Parameters:

  • Column: Biphenyl column.

  • Mobile Phase A: 10 mM ammonium formate (B1220265) pH 3.1.

  • Mobile Phase B: Methanol.

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • Capillary Voltage: 0.90 kV.

  • Ion Source Temperature: 150°C.

  • Desolvation Gas Temperature: 500°C.

dot

Caption: A simplified overview of the analytical workflow for Isotodesnitazene.

References

• 1. Evaluation of Short-Term Stability of Different Nitazenes Psychoactive Opioids in Dried Blood Spots by Liquid Chromatography-High-Resolution Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. littlemsandsailing.com [littlemsandsailing.com]
• 3. Phospholipids in liquid chromatography/mass spectrometry bioanalysis: comparison of three tandem mass spectrometric techniques for monitoring plasma phospholipids, the effect of mobile phase composition on phospholipids elution and the association of phospholipids with matrix effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A Forward-Thinking Approach to Addressing the New Synthetic Opioid 2-Benzylbenzimidazole Nitazene Analogs by Liquid Chromatography–Tandem Quadrupole Mass Spectrometry (LC–QQQ-MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. academic.oup.com [academic.oup.com]
• 7. researchgate.net [researchgate.net]
• 8. High-throughput quantification of emerging “nitazene” benzimidazole opioid analogs by microextraction and UHPLC–MS-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. preprints.org [preprints.org]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Optimization of Chromatographic Separation for Nitazene Analogs

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the chromatographic separation of nitazene (B13437292) analogs.

Frequently Asked Questions (FAQs)

Q1: What are the biggest challenges in the chromatographic analysis of nitazene analogs?

The primary challenges in the analysis of nitazene analogs include:

• Isomer Separation: Many nitazene analogs are positional isomers (e.g., isotonitazene and protonitazene), which can be difficult to separate using standard C18 columns.[1][2][3]

• High Potency: Due to their high potency, nitazenes are often present in low concentrations in biological samples, requiring highly sensitive analytical methods.[4]

• Matrix Effects: Biological matrices can cause ion suppression or enhancement in LC-MS/MS analysis, affecting accuracy and precision.[5][6][7]

• Co-eluting Substances: Samples may contain multiple drugs, including other opioids like fentanyl, which can interfere with the analysis.[5][7]

• Method Sensitivity: Older gas chromatography-mass spectrometry (GC-MS) methods may lack the required sensitivity for the low concentrations of nitazenes found in casework.[8][9]

Q2: Which type of chromatographic column is best suited for separating nitazene analogs?

For liquid chromatography (LC) analysis, biphenyl (B1667301) and phenyl-hexyl columns have shown excellent performance in separating nitazene analogs, including challenging positional isomers.[1][2][3][4] While traditional C18 columns can be used, they may not always provide baseline separation for all isomers.[1][2][6] For gas chromatography (GC), standard capillary columns are used, but the separation of isomers can still be challenging based on mass spectra alone, making chromatographic resolution critical.[10]

Q3: What are the typical detection methods used for nitazene analogs?

The most common detection method is tandem mass spectrometry (MS/MS) coupled with either ultra-high-performance liquid chromatography (UHPLC) or gas chromatography (GC).[1][2][3][8][11] High-resolution mass spectrometry (HRMS) is also valuable for identifying new analogs and for structural elucidation.[9] For GC-MS, using a combination of selected ion monitoring (SIM) and full scan mode can improve sensitivity for low-concentration samples.[8][12]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Poor separation of isomers (e.g., isotonitazene and protonitazene)	Inadequate column chemistry.	Switch to a biphenyl or phenyl-hexyl column which offers different selectivity.[1][2][3][4] Optimize the mobile phase gradient to increase resolution between the critical pair.
Low signal intensity or poor sensitivity	Suboptimal ionization in the MS source. Matrix effects (ion suppression). Insufficient sample clean-up. Low concentration in the original sample.	Optimize MS source parameters (e.g., capillary voltage, gas flows, temperature).[2] Implement a more effective sample preparation technique like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to reduce matrix components.[5][6][7] For GC-MS, consider using a SIM/scan method to enhance sensitivity.[8][12]
Peak tailing or fronting	Column overload. Active sites on the column or in the flow path. Incompatible sample solvent with the mobile phase.	Dilute the sample to avoid overloading the column. Use a column with high-purity silica (B1680970) and end-capping. Ensure the sample is dissolved in a solvent similar in strength to the initial mobile phase.
Inconsistent retention times	Fluctuations in mobile phase composition or flow rate. Temperature variations. Column degradation.	Ensure proper mobile phase mixing and pump performance. Use a column oven to maintain a stable temperature.[1] Replace the column if it has degraded.
Carryover of analytes in blank injections	Adsorption of analytes in the injector, column, or MS source. Insufficient needle wash.	Optimize the injector wash procedure with a strong solvent. Use a gradient that ramps to a high organic percentage to wash the column. Clean the MS source.

Experimental Protocols

Table 1: UHPLC-MS/MS Method for Nitazene Analogs in Whole Blood

Parameter	Value
Instrument	Acquity UPLC system coupled to a Xevo-TQS triple quadrupole MS[1][2]
Column	Kinetex Biphenyl (2.1 x 100 mm, 1.7 µm)[1][2]
Column Temperature	60°C[1]
Mobile Phase A	10 mM ammonium (B1175870) formate (B1220265) pH 3.1[1][2]
Mobile Phase B	Methanol[1][2]
Flow Rate	0.5 mL/min[1]
Gradient	0-0.3 min: 10-50% B; 0.3-2 min: 50% B; 2-3.9 min: 50-70% B; 3.9-3.91 min: 70-100% B; 3.91-5 min: 100% B; 5-5.01 min: 100-10% B; 5.01-5.5 min: 10% B[1]
Injection Volume	4 µL[1]
Ionization Mode	Positive Electrospray Ionization (ESI+)[1][2]
Acquisition Mode	Multiple Reaction Monitoring (MRM)[1][2]

Table 2: GC-EI-MS Method for Nitazene Analogs in Seized Drug Samples

Parameter	Value
Instrument	Gas Chromatograph with Electron Ionization Mass Spectrometer
Column	Standard non-polar capillary column (e.g., DB-5ms)
Injection Mode	Splitless
Oven Program	Optimized for separation of target analytes
Ionization Energy	70 eV
Acquisition Mode	Combined Selected Ion Monitoring (SIM) and Full Scan[8][12]
LOD Range	5 to 10 ppm for targeted nitazene analogs[8][12]

Visualizations

Caption: General experimental workflow for the analysis of nitazene analogs.

Caption: Simplified signaling pathway of nitazene analogs via the μ-opioid receptor.

References

• 1. High-throughput quantification of emerging “nitazene” benzimidazole opioid analogs by microextraction and UHPLC–MS-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. High-throughput quantification of emerging "nitazene" benzimidazole opioid analogs by microextraction and UHPLC-MS-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. preprints.org [preprints.org]
• 5. An Update: A Forward-Thinking Approach to Tackling New Synthetic Opioid Nitazene Analogues by LC-QQQ-MS [cfsre.org]
• 6. A Forward-Thinking Approach to Addressing the New Synthetic Opioid 2-Benzylbenzimidazole Nitazene Analogs by Liquid Chromatography–Tandem Quadrupole Mass Spectrometry (LC–QQQ-MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Analysis of highly potent synthetic opioid nitazene analogs and their positional isomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Development and validation of a combined selected ion monitoring‐scan GC‐EI‐MS method for nitazene analogs | Semantic Scholar [semanticscholar.org]

preventing the degradation of Isotodesnitazene analytical standards

This technical support center provides guidance for researchers, scientists, and drug development professionals on preventing the degradation of Isotodesnitazene analytical standards. Below you will find frequently asked questions (FAQs) and troubleshooting guides to address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Isotodesnitazene analytical standards?

A1: For long-term storage, it is recommended to store Isotodesnitazene analytical standards at -20°C or -80°C in airtight, amber vials to protect from light and temperature fluctuations. One manufacturer suggests that the standard is stable for at least 5 years under these conditions.[1][2] For short-term storage, such as in an autosampler, some nitazene (B13437292) analogs have shown stability for up to 9 days.[3]

Q2: What solvents are suitable for dissolving Isotodesnitazene analytical standards?

A2: Isotodesnitazene citrate (B86180) is soluble in Dimethylformamide (DMF) at 10 mg/ml, Dimethyl sulfoxide (B87167) (DMSO) at 10 mg/ml, and Phosphate-buffered saline (PBS, pH 7.2) at 1 mg/ml.[1] Many synthetic opioids are also soluble in organic solvents like methanol (B129727) and ethanol.[2] Always consult the manufacturer's certificate of analysis for the specific lot of the standard you are using.

Q3: My solution of Isotodesnitazene appears cloudy. What should I do?

A3: Cloudiness or precipitation may indicate that the compound has exceeded its solubility limit in the chosen solvent or that it has degraded.[2] First, confirm you are using an appropriate solvent and have not exceeded the solubility limit. Gentle warming and vortexing may help to redissolve the compound; however, be cautious as heat can also cause degradation.[2] If the issue persists, it is advisable to prepare a fresh, more dilute solution.

Q4: Can I repeatedly freeze and thaw my Isotodesnitazene stock solution?

A4: It is best to avoid repeated freeze-thaw cycles as this can degrade the analytical standard.[2] It is recommended to aliquot stock solutions into smaller, single-use volumes to maintain the integrity of the standard.[2]

Q5: How does temperature affect the stability of Isotodesnitazene in solution?

A5: Studies on nitazene analogs in biological matrices have shown that temperature plays a significant role in their stability. For instance, some nitazenes show degradation at room temperature and even at 4°C over a period of weeks.[4][5][6][7] Therefore, it is crucial to store solutions at recommended cold temperatures and minimize their time at room temperature.

Troubleshooting Guides

Issue 1: Inconsistent or lower-than-expected analytical results.

This could be a sign of degradation of your analytical standard. Follow these steps to troubleshoot the issue:

Caption: Troubleshooting workflow for inconsistent analytical results.

Issue 2: Observing unexpected peaks in your chromatogram.

The presence of new peaks may indicate the formation of degradation products.

• Potential Degradation Pathways: The primary metabolic pathways for nitazenes involve N-deethylation and O-dealkylation.[8][9][10] These metabolic transformations can also occur as chemical degradation pathways. Therefore, unexpected peaks could correspond to N-desethyl-Isotodesnitazene or O-deisopropyl-Isotodesnitazene.

Caption: Potential degradation pathways of Isotodesnitazene.

Quantitative Data on Stability

The stability of nitazene analogs, including Isotodesnitazene, has been studied in biological matrices, which can provide insights into their general stability.

Analyte	Matrix	Concentration	Storage Temperature	Time	Remaining Concentration	Reference
Isotonitazene	Dried Blood Spot	1 ng/mL	Room Temperature	30 days	Below Limit of Quantitation	[4][5][6][7]
Isotonitazene	Dried Blood Spot	1 ng/mL	4°C	30 days	Below Limit of Quantitation	[4][5][6][7]
Isotonitazene	Dried Blood Spot	5 ng/mL	Room Temperature	30 days	>44%	[6][7]
Isotonitazene	Dried Blood Spot	5 ng/mL	4°C	30 days	>41%	[6][7]
Isotonitazene	Blood	10 ng/mL	Room Temperature	14 days	Degradation Observed	[4][5]
Isotonitazene	Blood	10 ng/mL	4°C	14 days	No Degradation Observed	[4][5]

Experimental Protocols

Protocol for Assessing Short-Term Stability in Solution

This protocol is adapted from methodologies used for stability assessments of nitazene analogs.[3]

• Preparation of Stock Solution: Prepare a stock solution of Isotodesnitazene in a suitable solvent (e.g., methanol) at a known concentration (e.g., 1 mg/mL).

• Preparation of Working Solutions: Dilute the stock solution to a working concentration (e.g., 10 ng/mL) in the matrix or solvent of interest.

• Storage Conditions: Aliquot the working solution into separate vials for each time point and storage condition to be tested (e.g., room temperature (~20°C), refrigerated (4°C), and frozen (-20°C)).

• Time Points: Analyze the samples at various time points, such as 0 hours, 24 hours, 48 hours, 7 days, and 14 days.

• Analytical Method: Use a validated analytical method, such as LC-MS/MS, to quantify the concentration of Isotodesnitazene at each time point.[3][11]

• Data Analysis: Compare the concentration at each time point to the initial concentration (time 0) to determine the percentage of degradation. An analyte is often considered stable if the concentration remains within a certain percentage (e.g., ±20%) of the initial concentration.[3]

References

• 1. caymanchem.com [caymanchem.com]
• 2. benchchem.com [benchchem.com]
• 3. A Forward-Thinking Approach to Addressing the New Synthetic Opioid 2-Benzylbenzimidazole Nitazene Analogs by Liquid Chromatography–Tandem Quadrupole Mass Spectrometry (LC–QQQ-MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. preprints.org [preprints.org]
• 6. researchgate.net [researchgate.net]
• 7. Evaluation of Short-Term Stability of Different Nitazenes Psychoactive Opioids in Dried Blood Spots by Liquid Chromatography-High-Resolution Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. scispace.com [scispace.com]
• 11. academic.oup.com [academic.oup.com]

Technical Support Center: Enhancing Sensitivity for Trace Level Detection of Isotodesnitazene

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance for the trace level detection of Isotodesnitazene. It includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data summaries to facilitate accurate and sensitive analysis.

Frequently Asked Questions (FAQs)

Q1: What is the most sensitive method for detecting Isotodesnitazene at trace levels?

A1: Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for the highly sensitive and specific quantification of Isotodesnitazene and other synthetic opioids in various biological matrices.[1][2][3][4] High-resolution mass spectrometry (HRMS) is also a powerful tool, particularly for identifying novel analogs and their metabolites.[5][6]

Q2: Are there any commercially available immunoassays for Isotodesnitazene?

A2: Currently, there are no specific commercial immunoassays developed for the direct detection of Isotodesnitazene or other nitazene (B13437292) analogs.[5][6] Existing opioid immunoassays, such as those for fentanyl, have shown little to no cross-reactivity with nitazene compounds.[5][7] Therefore, relying on immunoassays for screening can lead to false-negative results.

Q3: What are the key challenges in analyzing Isotodesnitazene at trace levels?

A3: The main challenges include:

• Low concentrations: The high potency of Isotodesnitazene means it is often present in very low concentrations in biological samples, requiring highly sensitive instrumentation.[3][8]

• Matrix effects: Components of biological matrices (e.g., blood, urine) can interfere with the ionization of Isotodesnitazene in the mass spectrometer, leading to inaccurate quantification.[9][10][11][12]

• Isomeric compounds: Distinguishing Isotodesnitazene from its isomers, such as protonitazene, can be challenging and requires effective chromatographic separation.[13][14]

• Rapid emergence of new analogs: The continuous emergence of new nitazene analogs necessitates adaptable analytical methods, like HRMS, for their detection.[15]

Q4: What are the major metabolites of Isotodesnitazene that can be targeted for detection?

A4: The metabolism of Isotodesnitazene primarily involves N-deethylation and O-dealkylation. Targeting these metabolites can increase the window of detection.

Q5: How should I store samples containing Isotodesnitazene to ensure stability?

A5: For short-term storage, refrigeration at 4°C is recommended. For long-term storage, freezing at -20°C or below is advisable to minimize degradation. Stability studies have shown that the concentration of the analyte can affect its stability over time.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Poor Sensitivity / Low Signal Intensity	1. Inefficient sample extraction and cleanup.2. Suboptimal LC-MS/MS parameters.3. Matrix suppression effects.4. Analyte degradation.	1. Optimize the sample preparation method (e.g., try a different extraction technique like solid-phase extraction).2. Tune the mass spectrometer specifically for Isotodesnitazene and its metabolites. Optimize collision energy and select the most abundant and specific transitions.3. Improve chromatographic separation to separate Isotodesnitazene from co-eluting matrix components. Use a stable isotope-labeled internal standard to compensate for matrix effects.[9] Consider derivatization to enhance signal intensity.[16][17][18][19][20]4. Ensure proper sample collection, storage, and handling to prevent degradation.
Inconsistent Results / Poor Reproducibility	1. Variability in sample preparation.2. Fluctuations in instrument performance.3. Inconsistent matrix effects between samples.	1. Use an automated liquid handler for precise and consistent sample processing. Ensure thorough mixing at each step.2. Perform regular instrument calibration and performance checks. Monitor system suitability throughout the analytical run.3. Employ a robust internal standard method.[9] Dilute samples to minimize matrix variability if sensitivity allows.
Peak Tailing or Splitting in Chromatogram	1. Column degradation or contamination.2. Inappropriate mobile phase pH.3. Sample solvent mismatch with the mobile phase.	1. Flush the column with a strong solvent or replace it if necessary.2. Adjust the mobile phase pH to ensure the analyte is in a single ionic form.3. Ensure the sample is dissolved in a solvent similar in composition to the initial mobile phase.
Interference from Isomeric Compounds	1. Insufficient chromatographic resolution.	1. Optimize the chromatographic gradient (e.g., slower gradient, different organic modifier).2. Use a column with a different selectivity (e.g., biphenyl (B1667301) phase) that can better resolve isomers.[13]
Carryover in Blank Injections	1. Contamination of the autosampler needle or injection port.2. Strong adsorption of the analyte to LC components.	1. Implement a rigorous needle wash protocol with a strong organic solvent between injections.2. Flush the entire LC system with a strong solvent. If the problem persists, some components may need to be replaced.

Quantitative Data Summary

The following tables summarize the limits of detection (LOD) and quantification (LOQ) for Isotodesnitazene and related compounds reported in the literature.

Table 1: Limits of Detection (LOD) and Quantification (LOQ) of Nitazenes by LC-MS/MS

Analyte	Matrix	LOD	LOQ	Reference
Isotonitazene	Whole Blood	0.1 ng/mL	0.5 ng/mL	[21]
Metonitazene	Whole Blood	0.1 ng/mL	0.5 ng/mL	[21]
Protonitazene	Whole Blood	0.1 ng/mL	0.5 ng/mL	[21]
Isotonitazene	Whole Blood	0.01 nM	-	[13]
Metonitazene	Whole Blood	0.01 nM	-	[13]
Protonitazene	Whole Blood	0.01 nM	-	[13]

Note: 1 nM of Isotonitazene is approximately 0.38 ng/mL.

Experimental Protocols

Protocol 1: Sample Preparation using Protein Precipitation

This protocol is a common and straightforward method for the extraction of Isotodesnitazene from blood or plasma samples.

Materials:

• Whole blood/plasma sample

• Acetonitrile (B52724) (ACN) containing a suitable internal standard (e.g., Isotodesnitazene-d4)

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

• Evaporator (e.g., nitrogen evaporator)

• Reconstitution solvent (e.g., mobile phase A)

Procedure:

• Pipette 100 µL of the sample into a microcentrifuge tube.

• Add 300 µL of cold ACN containing the internal standard.

• Vortex vigorously for 30 seconds to precipitate proteins.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the reconstitution solvent.

• Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

This protocol provides a general framework for the LC-MS/MS analysis of Isotodesnitazene. Instrument parameters should be optimized for the specific system being used.

Liquid Chromatography:

• Column: A C18 or Biphenyl column (e.g., 100 mm x 2.1 mm, 2.7 µm) is recommended for good separation.[13][21]

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile or methanol

• Gradient: A typical gradient would start with a low percentage of mobile phase B, ramp up to a high percentage to elute the analyte, and then return to initial conditions for re-equilibration.

• Flow Rate: 0.3 - 0.5 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 - 10 µL

Tandem Mass Spectrometry:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions: Specific precursor and product ion transitions for Isotodesnitazene and its internal standard must be determined by direct infusion and optimization.

  • Example (hypothetical): Isotodesnitazene: Q1 382.3 -> Q3 100.1 (quantifier), 382.3 -> 157.1 (qualifier)

• Instrument Parameters: Optimize cone voltage, collision energy, and other source parameters to maximize signal intensity for each transition.

Visualizations

References

• 1. Synthetic opioid analysis by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. shimadzu.com [shimadzu.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Analysis of over 250 novel synthetic opioids and xylazine by LC-MS-MS in blood and urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Evaluation of enzyme-linked immunosorbent assay screening kits for the detection of nitazene analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. semanticscholar.org [semanticscholar.org]
• 7. Evaluation of nitazene immunoassay test strips for rapid in-situ detection of nitazene and nitazene analogs in illicit drug samples - PMC [pmc.ncbi.nlm.nih.gov]
• 8. news-medical.net [news-medical.net]
• 9. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. files01.core.ac.uk [files01.core.ac.uk]
• 12. Matrix effect in bio-analysis of illicit drugs with LC-MS/MS: influence of ionization type, sample preparation, and biofluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. High-throughput quantification of emerging “nitazene” benzimidazole opioid analogs by microextraction and UHPLC–MS-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Analysis of highly potent synthetic opioid nitazene analogs and their positional isomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Challenges in Identifying Novel Psychoactive Substances and a Stronger Path Forward | National Institute of Justice [nij.ojp.gov]
• 16. researchgate.net [researchgate.net]
• 17. Improved LC-MS Detection of Opioids, Amphetamines, and Psychedelics Using TrEnDi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. pubs.acs.org [pubs.acs.org]
• 19. chemrxiv.org [chemrxiv.org]
• 20. researchgate.net [researchgate.net]
• 21. An Update: A Forward-Thinking Approach to Tackling New Synthetic Opioid Nitazene Analogues by LC-QQQ-MS [cfsre.org]

addressing cross-reactivity in immunoassays for benzimidazole opioids

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with immunoassays for the detection of benzimidazole (B57391) opioids, a class of potent synthetic opioids also known as nitazenes.

Frequently Asked Questions (FAQs)

Q1: Do traditional opiate immunoassays detect benzimidazole opioids like isotonitazene, etonitazene, or metonitazene?

A1: Generally, no. Benzimidazole opioids are structurally distinct from morphine and other opiates that traditional opiate immunoassays are designed to detect.[1] As a result, these assays typically exhibit low to negligible cross-reactivity with nitazene (B13437292) analogs, leading to a high risk of false-negative results.[1] It is crucial to use specific methods like mass spectrometry (MS) for confirmation or a targeted benzimidazole opioid immunoassay if available.

Q2: Are there specific immunoassays available for benzimidazole opioids?

A2: Yes, immunoassay test strips specifically designed for the detection of nitazene analogs have become commercially available. However, their performance characteristics, including cross-reactivity to different analogs, can vary. It is essential to consult the manufacturer's data and perform in-house validation.

Q3: What is the primary mechanism of action for benzimidazole opioids?

A3: Benzimidazole opioids are potent agonists of the μ-opioid receptor (MOR), a G protein-coupled receptor (GPCR).[2] Their activation of the MOR is what leads to their potent opioid effects.

Q4: What should I do if I suspect a false-negative result for a benzimidazole opioid in a traditional opiate immunoassay?

A4: A suspected false-negative result should be investigated further using a more specific and sensitive analytical method. The gold standard for confirmation is liquid chromatography-tandem mass spectrometry (LC-MS/MS). If a nitazene-specific immunoassay is available, it can be used for further screening.

Q5: Can other substances cause false positives on nitazene-specific immunoassays?

A5: While nitazene-specific assays are designed to be more selective, the potential for cross-reactivity with other compounds, especially at high concentrations, cannot be entirely ruled out. It is recommended to confirm any positive results with a method like LC-MS/MS, especially in forensic or clinical settings.

Troubleshooting Guides

Issue 1: Unexpected Negative Results with a Traditional Opiate Immunoassay

Symptoms:

• A sample is suspected to contain a benzimidazole opioid, but a standard opiate immunoassay yields a negative result.

Possible Causes:

• Lack of Cross-Reactivity: This is the most common reason. The antibodies in opiate immunoassays do not effectively recognize the chemical structure of benzimidazole opioids.

• Low Concentration: The concentration of the benzimidazole opioid in the sample may be below the limit of detection of the assay, even if there were some minimal cross-reactivity.

Troubleshooting Steps:

Caption: Workflow for troubleshooting unexpected negative results.

Issue 2: Poor Reproducibility or Inaccurate Results in a Benzimidazole Opioid Immunoassay

Symptoms:

• High variability between replicate wells.

• Inaccurate quantification compared to a known standard.

Possible Cause:

• Matrix Effects: Components in the sample matrix (e.g., urine, serum, or whole blood) can interfere with the antibody-antigen binding in the immunoassay.[3][4][5] This can lead to either suppression or enhancement of the signal, resulting in inaccurate readings.[3]

Troubleshooting Steps:

• Identify Matrix Effects:

  • Perform a spike and recovery experiment. Add a known amount of a benzimidazole opioid standard to your sample matrix and a standard diluent.[3]

  • Calculate the percent recovery. A recovery rate significantly different from 100% (typically outside the 80-120% range) suggests the presence of matrix effects.[3]

• Mitigate Matrix Effects:

  • Sample Dilution: Dilute the sample with the assay's recommended buffer. This can reduce the concentration of interfering substances.[4][6] It may require some optimization to find the ideal dilution factor that minimizes interference without diluting the analyte below the detection limit.[6]

  • Matrix-Matched Calibrators: Prepare your standard curve in a matrix that is as similar as possible to your samples (e.g., drug-free urine or serum).[6] This helps to ensure that the standards and samples are affected by the matrix in the same way.[6]

  • Sample Cleanup: For complex matrices, consider a sample preparation step like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering components before the immunoassay.

Data Presentation

Table 1: Cross-Reactivity of Benzimidazole Opioids in Traditional Opioid Immunoassays

Benzimidazole Opioid	Immunoassay Type	Target Analyte	Reported Cross-Reactivity	Reference
Novel Synthetic Opioids (including Nitazenes)	Morphine ELISA	Morphine	No cross-reactivity observed at concentrations of 1-80 ng/mL and 50-2000 ng/mL.

Table 2: Limit of Detection (LOD) for Various Nitazene Analogs using a Commercially Available Nitazene Immunoassay Test Strip

Compound	Limit of Detection (ng/mL)	Reference
Isotonitazene	1500
Protonitazene HCl	3000
N-pyrrolidino etonitazene	1500
Metonitazene	1000
N-desethyl metonitazene	250
N-desethyl protonitazene	2000
Note: The LOD can vary between different nitazene analogs and even between different batches of test strips.

Experimental Protocols

Protocol: Assessing Cross-Reactivity of Benzimidazole Opioids in a Competitive ELISA

This protocol outlines a general procedure for determining the cross-reactivity of a benzimidazole opioid in a competitive enzyme-linked immunosorbent assay (ELISA) designed for a traditional opioid like morphine or fentanyl.

Objective: To determine the concentration of a benzimidazole opioid that causes a 50% reduction in signal (IC50) in a competitive ELISA and to calculate the percent cross-reactivity relative to the target analyte.

Materials:

• Commercially available opioid (e.g., morphine or fentanyl) ELISA kit.

• Certified reference standards of the target analyte and the benzimidazole opioids to be tested (e.g., isotonitazene, metonitazene).

• Drug-free urine or serum for sample matrix.

• Appropriate solvents (e.g., methanol, DMSO) for preparing stock solutions.

• Standard laboratory equipment: multichannel pipettes, microplate reader, etc.

Procedure:

• Reagent Preparation: Prepare all ELISA kit reagents (wash buffer, antibody solution, enzyme conjugate, substrate, stop solution) according to the manufacturer's instructions.

• Standard Curve Preparation:

  • Prepare a stock solution of the target analyte (e.g., morphine) in an appropriate solvent.

  • Perform serial dilutions of the stock solution in the assay buffer or a drug-free matrix to create a standard curve. A typical range for an opiate assay might be 10 ng/mL to 1000 ng/mL.

• Test Compound Preparation:

  • Prepare a high-concentration stock solution of the benzimidazole opioid to be tested.

  • Perform serial dilutions of this stock solution in the same diluent used for the standard curve. The concentration range should be wide to determine the full dose-response curve.

• Assay Procedure:

  • Add standards, controls, and test compound dilutions to the appropriate wells of the antibody-coated microplate.

  • Add the enzyme conjugate to each well.

  • Incubate the plate according to the manufacturer's instructions (e.g., 60 minutes at room temperature).

  • Wash the plate multiple times with the wash buffer to remove unbound reagents.

  • Add the substrate solution and incubate until color develops (e.g., 30 minutes).

  • Add the stop solution to each well.

  • Read the absorbance of each well using a microplate reader at the specified wavelength (e.g., 450 nm).

• Data Analysis:

  • Plot the absorbance values against the log of the concentration for both the target analyte and the test compound.

  • Determine the IC50 value (the concentration that gives 50% of the maximum inhibition) for both the target analyte and the benzimidazole opioid.

  • Calculate the percent cross-reactivity using the following formula:

    % Cross-Reactivity = (IC50 of Target Analyte / IC50 of Test Compound) x 100

Visualizations

Caption: Experimental workflow for cross-reactivity testing.

Caption: Simplified μ-opioid receptor signaling pathway.

References

• 1. deadiversion.usdoj.gov [deadiversion.usdoj.gov]
• 2. researchgate.net [researchgate.net]
• 3. Item - Drug Checking Technical Report - Nitazene Test Strips (Part 2 - Opioids) - New Zealand Institute for Public Health and Forensic Science (PHF Science) - Figshare [research.esr.cri.nz]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. rcpath.org [rcpath.org]
• 6. Pharmacology and Toxicology of N-Pyrrolidino Etonitazene- A New Nitazene Synthetic Opioid Increasingly Observed in Forensic Cases [cfsre.org]

Technical Support Center: Refining Dosing Parameters for Isotodesnitazene In Vivo Studies

This technical support center provides guidance for researchers, scientists, and drug development professionals on refining dosing parameters for in vivo studies of Isotodesnitazene. The information is presented in a question-and-answer format to directly address specific issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is a reasonable starting dose for Isotodesnitazene in rodents?

A1: There is currently no published in vivo data specifically for Isotodesnitazene. However, based on in vitro studies, "desnitro" analogs like Isotodesnitazene are approximately 10 to 100 times less potent than their nitro-containing counterparts, such as isotonitazene. For isotonitazene, the effective dose (ED50) for antinociception in rats is in the range of 2-20 µg/kg when administered subcutaneously. Therefore, a reasonable starting dose for Isotodesnitazene could be estimated to be in the range of 20-200 µg/kg. It is crucial to start with the lowest estimated dose and perform a dose-escalation study to determine the optimal dose for your specific experimental model and endpoint.

Q2: What are the expected pharmacodynamic effects of Isotodesnitazene?

A2: As a potent µ-opioid receptor agonist, Isotodesnitazene is expected to produce typical opioid-like effects, including:

• Antinociception (pain relief): This can be measured using assays like the hot plate or tail-flick test.

• Respiratory depression: This is a critical safety concern and should be carefully monitored.

• Sedation and catalepsy: At higher doses, animals may exhibit reduced motor activity and a rigid posture.

• Changes in body temperature: Opioids can induce either hyperthermia or hypothermia depending on the dose and species.

Q3: What is the recommended route of administration for Isotodesnitazene in rodents?

A3: The subcutaneous (SC) route is a common and reliable method for administering opioids in rodent studies, providing a balance between rapid onset and sustained effect. Other potential routes include intraperitoneal (IP) and intravenous (IV). The choice of administration route will depend on the specific aims of the study, such as investigating rapid onset of action (IV) or prolonged effects (SC). The vehicle used to dissolve Isotodesnitazene should be sterile and non-toxic. A common vehicle is sterile saline with a small percentage of a solubilizing agent like DMSO or Tween 80, if necessary.

Q4: How can I reverse an overdose of Isotodesnitazene in my experimental animals?

A4: An overdose of Isotodesnitazene can be reversed with the opioid antagonist naloxone (B1662785). It is essential to have naloxone readily available during all in vivo experiments with potent opioids. In case of severe respiratory depression or unresponsiveness, a dose of naloxone (typically 0.4-2 mg/kg, IP or SC) should be administered immediately. Researchers should be prepared to administer repeated doses of naloxone, as its duration of action may be shorter than that of Isotodesnitazene.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
No observable effect at the initial dose	1. Dose is too low. 2. Improper drug administration. 3. Degradation of the compound.	1. Perform a dose-escalation study, gradually increasing the dose. 2. Ensure proper training in the chosen administration technique. 3. Verify the stability and purity of your Isotodesnitazene stock solution.
High mortality or severe adverse effects	1. Dose is too high. 2. Animal strain is particularly sensitive. 3. Interaction with other experimental factors.	1. Immediately reduce the dose for subsequent experiments. 2. Consider using a different, less sensitive rodent strain. 3. Review all experimental parameters for potential confounding factors. 4. Have naloxone readily available to reverse overdose.
High variability in animal responses	1. Inconsistent drug administration. 2. Individual differences in animal metabolism or sensitivity. 3. Environmental stressors affecting the animals.	1. Standardize the administration procedure and ensure all personnel are proficient. 2. Increase the number of animals per group to improve statistical power. 3. Maintain a consistent and low-stress environment for the animals.
Unexpected behavioral changes (e.g., hyperactivity)	1. Dose-dependent effects of the opioid. 2. Activation of other receptor systems. 3. Metabolites of Isotodesnitazene may have different pharmacological profiles.	1. Carefully observe and record all behavioral changes at different dose levels. 2. Consider co-administration with antagonists for other receptor systems to investigate off-target effects. 3. If possible, analyze plasma or brain tissue for metabolite profiles.

Quantitative Data Summary

Table 1: Estimated In Vivo Dosing Parameters for Isotodesnitazene in Rodents (Extrapolated)

Parameter	Estimated Value	Route of Administration	Animal Model	Notes
Starting Dose Range (Antinociception)	20 - 200 µg/kg	Subcutaneous (SC)	Rat/Mouse	Based on a 10-100 fold lower potency compared to isotonitazene. Dose-escalation is required.
Potential Toxic Dose Range	> 500 µg/kg	Subcutaneous (SC)	Rat/Mouse	Highly speculative. Extreme caution and careful monitoring are necessary. Naloxone should be available.

Table 2: In Vivo Dosing Parameters for Isotonitazene in Rats (Reference Data) .[1][2]

Parameter	Value	Route of Administration	Animal Model	Endpoint
ED50 (Antinociception)	~4.2 µg/kg	Subcutaneous (SC)	Rat	Hot Plate Test
ED50 (Catalepsy)	~8.7 µg/kg	Subcutaneous (SC)	Rat	Bar Test

Disclaimer: The dosing parameters for Isotodesnitazene are estimations based on indirect data and should be used as a starting point for dose-finding studies. The actual effective and toxic doses may vary significantly depending on the specific experimental conditions.

Experimental Protocols

Hot Plate Test for Antinociception

This protocol is adapted from standard procedures for assessing the analgesic effects of opioids in rodents.[3][4]

Objective: To determine the antinociceptive effect of Isotodesnitazene by measuring the latency of the animal's response to a thermal stimulus.

Materials:

• Hot plate apparatus with adjustable temperature control.

• Animal enclosure (e.g., clear acrylic cylinder).

• Timer.

• Isotodesnitazene solution.

• Vehicle control solution.

• Naloxone solution (for emergency use).

• Experimental animals (rats or mice, properly acclimatized).

Procedure:

• Acclimatization: Allow animals to acclimate to the testing room for at least 30 minutes before the experiment.

• Baseline Latency:

  • Set the hot plate temperature to a constant, non-injurious temperature (e.g., 55 ± 0.5°C).

  • Place each animal individually on the hot plate and start the timer.

  • Observe the animal for signs of nociception, such as paw licking, jumping, or vocalization.

  • Stop the timer and remove the animal immediately upon observing a nociceptive response. This is the baseline latency.

  • A cut-off time (e.g., 30-60 seconds) should be established to prevent tissue damage. If the animal does not respond within the cut-off time, remove it and record the latency as the cut-off time.

• Drug Administration:

  • Administer Isotodesnitazene or vehicle control to the animals via the chosen route of administration (e.g., SC).

• Post-Treatment Latency:

  • At predetermined time points after drug administration (e.g., 15, 30, 60, 90, and 120 minutes), place each animal back on the hot plate and measure the response latency as described in step 2.

• Data Analysis:

  • Calculate the percentage of maximum possible effect (%MPE) for each animal at each time point using the formula: %MPE = [(Post-drug latency - Baseline latency) / (Cut-off time - Baseline latency)] x 100

  • Compare the %MPE between the drug-treated and vehicle-treated groups using appropriate statistical tests.

Tail-Flick Test for Antinociception

This protocol is another standard method for evaluating spinal analgesia.[2][5]

Objective: To assess the antinociceptive properties of Isotodesnitazene by measuring the time it takes for an animal to withdraw its tail from a thermal stimulus.

Materials:

• Tail-flick apparatus with a radiant heat source.

• Animal restrainer.

• Isotodesnitazene solution.

• Vehicle control solution.

• Naloxone solution (for emergency use).

• Experimental animals (rats or mice, properly acclimatized).

Procedure:

• Acclimatization: Acclimatize the animals to the restrainer and the testing environment before the experiment.

• Baseline Latency:

  • Gently place the animal in the restrainer.

  • Position the tail over the radiant heat source.

  • Activate the heat source and start the timer.

  • The timer will automatically stop when the animal flicks its tail. Record this baseline latency.

  • Establish a cut-off time (e.g., 10-15 seconds) to prevent tissue damage.

• Drug Administration:

  • Administer Isotodesnitazene or vehicle control.

• Post-Treatment Latency:

  • At specified time intervals after administration, repeat the tail-flick test and record the latency.

• Data Analysis:

  • Analyze the data similarly to the hot plate test, calculating %MPE and comparing treatment groups.

Mandatory Visualizations

Caption: Experimental workflow for an in vivo antinociception study.

Caption: Proposed µ-opioid receptor signaling pathway for Isotodesnitazene.

Caption: Troubleshooting decision tree for in vivo opioid studies.

References

• 1. Slow-sustained delivery of naloxone reduces typical naloxone-induced precipitated opioid withdrawal effects in male morphine-dependent mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. meliordiscovery.com [meliordiscovery.com]
• 3. Hot plate test - Wikipedia [en.wikipedia.org]
• 4. Frontiers | Methods Used to Evaluate Pain Behaviors in Rodents [frontiersin.org]
• 5. Tail flick test - Wikipedia [en.wikipedia.org]

overcoming challenges in distinguishing Isotodesnitazene from its isomers

Welcome to the technical support center for the analytical challenges in distinguishing Isotodesnitazene from its structural isomers. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions encountered during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: Why is it difficult to distinguish Isotodesnitazene from its isomers using mass spectrometry (MS) alone?

A1: Isotodesnitazene and its isomers, such as protodesnitazene, are structural isomers. This means they have the same molecular weight and elemental composition, resulting in identical precursor ion m/z values in mass spectrometry. Furthermore, their structural similarities can lead to very similar fragmentation patterns upon collision-induced dissociation (CID), making them difficult to differentiate based solely on their mass spectra.[1][2] While some characteristic fragment ions may exist, their low abundance can make definitive identification challenging without chromatographic separation.[2]

Q2: What are the recommended analytical techniques for successfully distinguishing Isotodesnitazene from its isomers?

A2: A combination of chromatography and mass spectrometry is the most effective approach.[1][2]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is a widely used and successful technique. Chromatographic separation using a suitable column, such as a C18 or biphenyl (B1667301) column, can resolve isomers based on their differential interactions with the stationary phase, allowing for individual detection and identification by the mass spectrometer.[1][3][4]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC can also effectively separate certain nitazene (B13437292) isomers.[2][5]

• High-Field Asymmetric Waveform Ion Mobility Spectrometry (FAIMS): This technique, coupled with MS, can separate isomers in the gas phase based on their ion mobility, providing an additional dimension of separation.[6]

Q3: Are there specific sample preparation techniques recommended for analyzing Isotodesnitazene and its isomers?

A3: Standard sample preparation techniques for synthetic opioids are generally applicable. These include:

• Liquid-Liquid Extraction (LLE): A common and robust method for extracting analytes from biological matrices.[1][7]

• Solid-Phase Extraction (SPE): Can be used for cleaner extracts and is amenable to automation.

• Protein Precipitation: A simpler technique, but may result in less clean extracts compared to LLE or SPE.[3]

The choice of technique will depend on the sample matrix, desired level of cleanliness, and available resources.

Troubleshooting Guides

Issue 1: Co-elution of Isomers in LC-MS/MS Analysis

Problem: You are observing a single chromatographic peak for what you suspect is a mixture of Isotodesnitazene and its isomers, preventing their individual identification and quantification.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step	Expected Outcome
Inadequate Chromatographic Resolution	Optimize the LC method. This can include: - Trying a different stationary phase (e.g., biphenyl instead of C18).[3] - Modifying the mobile phase gradient (slower gradient). - Adjusting the mobile phase pH. - Lowering the column temperature.	Baseline or near-baseline separation of isomeric peaks.
Incorrect Column Choice	Ensure the column chemistry is suitable for separating structurally similar compounds. Phenyl-based columns often provide better selectivity for aromatic isomers.	Improved peak shape and resolution.
High Flow Rate	Reduce the flow rate to increase the interaction time of the analytes with the stationary phase.	Better separation between closely eluting peaks.

Issue 2: Indistinguishable MS/MS Spectra

Problem: Even with some chromatographic separation, the MS/MS spectra of the isomeric peaks are nearly identical, leading to a lack of confidence in identification.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step	Expected Outcome
Low Collision Energy	Optimize the collision energy for each isomer. A small difference in optimal collision energy might reveal subtle differences in fragmentation patterns.	Enhanced intensity of characteristic fragment ions for each isomer.
Insufficient Mass Resolution	If using a high-resolution mass spectrometer (HRMS), ensure it is properly calibrated and operating at a sufficient resolution to detect any small mass differences in fragment ions.	Accurate mass measurements that can help in proposing elemental compositions of fragment ions, aiding in differentiation.
Reliance on a Single Fragment Ion	Monitor multiple fragment ions for each isomer. Even if the most abundant fragments are the same, there may be less intense, diagnostic fragment ions that can be used for differentiation.[2]	Increased confidence in isomer identification through the presence of unique product ions.

Experimental Protocols

Key Experiment: LC-MS/MS Method for Separation of Nitazene Analogs

This protocol is a generalized representation based on published methods.[1][8]

1. Sample Preparation (Liquid-Liquid Extraction):

• To 1 mL of sample (e.g., whole blood), add an internal standard.

• Add a basic buffer (e.g., sodium carbonate) to adjust the pH.

• Add an organic extraction solvent (e.g., n-butyl chloride).

• Vortex and centrifuge the sample.

• Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in the mobile phase for injection.

2. Liquid Chromatography Parameters:

Parameter	Value
Column	C18 or Biphenyl analytical column (e.g., 2.7 µm, 3.0 x 100 mm)[1][3]
Mobile Phase A	0.1% Formic Acid in Water[1]
Mobile Phase B	0.1% Formic Acid in Methanol[1]
Gradient	A linear gradient starting with a low percentage of Mobile Phase B, increasing to a high percentage over several minutes, followed by a re-equilibration step.
Flow Rate	0.4 - 0.6 mL/min
Column Temperature	30 - 50 °C
Injection Volume	5 - 10 µL

3. Mass Spectrometry Parameters:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive Mode
Acquisition Mode	Multiple Reaction Monitoring (MRM)[1][8]
Precursor and Product Ions	Determined for each specific isomer based on infusion experiments or literature data.
Collision Energy	Optimized for each MRM transition.
Dwell Time	Adjusted based on the number of transitions monitored.

Data Presentation

Table 1: Example Chromatographic Retention Times of Selected Nitazene Analogs

Compound	Retention Time (minutes)
5-amino isotonitazene	1.21[8][9]
4ʹ-hydroxy nitazene	1.79[8][9]
Metonitazene	4.57[8][9]
Flunitazene	4.74[8][9]
Etonitazene	5.76[8][9]
Clonitazene	5.98[8][9]
Isotonitazene	6.34[8][9]
N-desethyl isotonitazene	6.45[8][9]
Protonitazene	6.69[8][9]

Note: Retention times are highly dependent on the specific LC system, column, and method parameters.

Visualizations

Diagram 1: General Workflow for Isomer Analysis

Caption: A generalized workflow for the analysis of Isotodesnitazene and its isomers.

Diagram 2: Troubleshooting Logic for Co-eluting Isomers

Caption: A troubleshooting decision tree for resolving co-eluting isomers in LC.

References

• 1. A Forward-Thinking Approach to Addressing the New Synthetic Opioid 2-Benzylbenzimidazole Nitazene Analogs by Liquid Chromatography–Tandem Quadrupole Mass Spectrometry (LC–QQQ-MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. academic.oup.com [academic.oup.com]
• 4. researchgate.net [researchgate.net]
• 5. Analysis of highly potent synthetic opioid nitazene analogs and their positional isomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Separation of opiate isomers using electrospray ionization and paper spray coupled to high-field asymmetric waveform ion mobility spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. An Update: A Forward-Thinking Approach to Tackling New Synthetic Opioid Nitazene Analogues by LC-QQQ-MS [cfsre.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Method Validation for Novel Synthetic Opioids like Isotodesnitazene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on method validation for novel synthetic opioids (NSOs), with a specific focus on Isotodesnitazene and related benzimidazole-opioids (nitazenes).

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the analytical detection of Isotodesnitazene and other nitazenes?

A1: The primary challenges include:

• High Potency: Nitazenes are extremely potent, often more so than fentanyl, leading to very low concentrations in biological samples. This necessitates highly sensitive analytical methods.[1][2]

• Structural Isomers: The existence of positional isomers, such as isotonitazene and protonitazene, which may not be distinguishable by mass spectrometry alone, requires robust chromatographic separation.[3][4]

• Rapidly Evolving Landscape: The continuous emergence of new analogs requires flexible and adaptable analytical methods, often utilizing high-resolution mass spectrometry (HRMS) for untargeted screening.

• Matrix Effects: Biological matrices like blood and urine can interfere with the analysis, causing ion suppression or enhancement, which can affect the accuracy of quantification.

Q2: What are the recommended analytical techniques for the quantification of Isotodesnitazene?

A2: Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the most widely recommended and utilized technique for the quantification of Isotodesnitazene and other nitazenes in biological specimens.[1] This method offers the required sensitivity and selectivity to detect these potent compounds at low concentrations. High-resolution mass spectrometry (HRMS) is also valuable for identifying new analogs and for untargeted screening.[1]

Q3: What are typical limits of detection (LOD) and quantification (LOQ) for nitazene (B13437292) analysis in biological samples?

A3: The limits of detection and quantification can vary depending on the specific analyte, matrix, and analytical method. However, published methods report LODs and LOQs in the low nanogram per milliliter (ng/mL) to picogram per milliliter (pg/mL) range. For instance, a validated method for isotonitazene and metonitazene (B1467764) reported an LOD of 0.10 ng/mL in plasma and blood.[5] Another study reported an LOQ of 0.584 ng/mL for isotonitazene in serum.[6]

Troubleshooting Guides

This section provides solutions to common problems encountered during the analysis of novel synthetic opioids.

Problem	Potential Cause(s)	Troubleshooting Steps
Poor Peak Shape or Tailing	1. Inappropriate column chemistry. 2. Mobile phase pH not optimal for analyte ionization. 3. Column degradation. 4. Contamination in the LC system.	1. Use a column with appropriate stationary phase (e.g., C18, Biphenyl) for opioid analysis. 2. Adjust the mobile phase pH with a suitable buffer (e.g., formic acid, ammonium (B1175870) formate) to ensure consistent protonation of the analytes. 3. Replace the analytical column. 4. Flush the LC system with appropriate solvents.
Low Signal Intensity / Poor Sensitivity	1. Inefficient sample extraction and cleanup. 2. Ion suppression from matrix components. 3. Suboptimal mass spectrometer source parameters. 4. Analyte degradation.	1. Optimize the sample preparation method (e.g., LLE, SPE, protein precipitation) to improve recovery. 2. Dilute the sample extract. 3. Optimize ESI source parameters (e.g., capillary voltage, gas flow, temperature). 4. Ensure proper sample storage and handling to prevent degradation. Check for analyte stability under the experimental conditions.
Inability to Separate Isomers (e.g., Isotonitazene and Protonitazene)	1. Insufficient chromatographic resolution.	1. Optimize the chromatographic gradient, flow rate, and column temperature. 2. Evaluate different stationary phases (e.g., biphenyl (B1667301) columns have shown good separation for isomers).[7] 3. Increase the column length.
High Background Noise	1. Contaminated mobile phase or LC system. 2. Matrix interferences. 3. Leaks in the LC-MS interface.	1. Prepare fresh mobile phases with high-purity solvents and additives. 2. Implement a more rigorous sample cleanup procedure. 3. Check for and resolve any leaks in the system.
Inconsistent Retention Times	1. Fluctuation in column temperature. 2. Inconsistent mobile phase composition. 3. Column aging.	1. Use a column oven to maintain a stable temperature. 2. Ensure accurate and consistent mobile phase preparation. 3. Equilibrate the column for a sufficient time before analysis. Consider replacing the column if performance continues to degrade.

Quantitative Data Summary

The following tables summarize key validation parameters from published methods for the analysis of Isotodesnitazene and other nitazenes.

Table 1: Limits of Detection (LOD) and Quantification (LOQ)

Analyte	Matrix	LOD (ng/mL)	LOQ (ng/mL)	Reference
Isotonitazene	Plasma, Blood, Brain	0.10	-	[5]
Metonitazene	Plasma, Blood, Brain	0.10	-	[5]
Isotonitazene	Urine, Liver	1.0	-	[5]
Metonitazene	Urine, Liver	1.0	-	[5]
Isotonitazene	Serum	0.192	0.584	[6]
Flualprazolam	Serum	0.608	1.842	[6]
Various Nitazenes	Whole Blood	-	0.5	[1]
5-amino isotonitazene	Whole Blood	-	1.0	[1]

Table 2: Linearity and Precision

Analyte(s)	Matrix	Linearity Range (ng/mL)	R²	Precision (%RSD)	Reference
Isotonitazene	Serum	1 - 100	0.999	< 15%	[6]
Flualprazolam	Serum	1 - 100	0.997	< 15%	[6]
9 Nitazene Analogs	Whole Blood	0.5 - 50	> 0.98	Not Specified	[1]

Experimental Protocols

Sample Preparation: Liquid-Liquid Extraction (LLE) for Blood Samples

This protocol is adapted from a method for the analysis of nitazene analogs in whole blood.[8]

Materials:

• Whole blood sample

• Internal standard solution (e.g., Isotonitazene-d7)

• Borax (B76245) buffer (10 mM, pH 10.4)

• Extraction solvent (70:30 n-butyl chloride:ethyl acetate)

• Centrifuge

• Nitrogen evaporator

• Reconstitution solvent (e.g., initial mobile phase conditions)

Procedure:

• To 0.5 mL of whole blood, add the internal standard.

• Add 1 mL of 10 mM borax buffer (pH 10.4).

• Add 3 mL of the extraction solvent.

• Vortex for 10 minutes.

• Centrifuge at 3500 rpm for 10 minutes.

• Transfer the organic layer to a clean tube.

• Evaporate the solvent to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the reconstitution solvent.

• Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

This is a general protocol based on common parameters found in the literature for nitazene analysis.[1][9]

Liquid Chromatography (LC) Conditions:

• Column: A C18 or Biphenyl column (e.g., 100 mm x 2.1 mm, 2.7 µm) is commonly used.

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in methanol (B129727) or acetonitrile

• Gradient: A typical gradient starts with a low percentage of mobile phase B, ramps up to a high percentage to elute the analytes, and then returns to initial conditions for re-equilibration.

• Flow Rate: 0.3 - 0.5 mL/min

• Column Temperature: 30 - 40°C

• Injection Volume: 5 - 10 µL

Mass Spectrometry (MS) Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Positive mode

• Scan Type: Multiple Reaction Monitoring (MRM)

• MRM Transitions: Specific precursor-to-product ion transitions need to be optimized for each analyte and its internal standard.

• Source Parameters: Optimize parameters such as capillary voltage, source temperature, and gas flows (nebulizer, heater, and cone gas) for maximum analyte signal.

Visualizations

Signaling Pathway of Nitazene Opioids

Nitazenes, including Isotodesnitazene, are potent agonists of the µ-opioid receptor (MOR), a G-protein coupled receptor.[1] Their activation of MOR initiates downstream signaling through both G-protein dependent and β-arrestin pathways, leading to their analgesic and adverse effects.[1][6]

Caption: Signaling pathway of Isotodesnitazene via the µ-opioid receptor.

Experimental Workflow for Method Validation

The following diagram illustrates a typical workflow for the validation of an analytical method for novel synthetic opioids.

Caption: A typical workflow for analytical method validation.

Logical Relationship: Troubleshooting Matrix Effects

This diagram outlines the logical steps to troubleshoot and mitigate matrix effects in LC-MS/MS analysis.

Caption: Logical steps for troubleshooting matrix effects in LC-MS/MS.

References

• 1. mdpi.com [mdpi.com]
• 2. In vitro structure–activity relationships and forensic case series of emerging 2-benzylbenzimidazole ‘nitazene’ opioids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. deadiversion.usdoj.gov [deadiversion.usdoj.gov]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis, Chemical Characterization, and μ-Opioid Receptor Activity Assessment of the Emerging Group of “Nitazene” 2-Benzylbenzimidazole Synthetic Opioids: Full Paper PDF & Summary | Bohrium [bohrium.com]
• 6. In vitro functional profiling of fentanyl and nitazene analogs at the μ-opioid receptor reveals high efficacy for Gi protein signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Mu-opioid receptor selective superagonists produce prolonged respiratory depression - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Human metabolism of four synthetic benzimidazole opioids: isotonitazene, metonitazene, etodesnitazene, and metodesnitazene - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Managing Unexpected Pharmacological Effects in Animal Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals manage unexpected pharmacological effects encountered during in vivo animal studies.

Troubleshooting Guides

This section addresses specific issues that may arise during your experiments in a question-and-answer format.

Issue 1: Unexpected Animal Mortality

Q: We are observing a higher-than-expected mortality rate in our treatment group. What are the potential causes and how should we investigate?

A: Unexpected mortality is a serious adverse event that requires immediate attention. The investigation should be systematic to identify the root cause.[1][2]

Potential Causes:

• Acute Toxicity: The dose administered may be too high, leading to acute toxic effects. This could be due to an error in dose calculation or unexpected sensitivity in the animal strain.[1]

• Vehicle Toxicity: The vehicle used to dissolve or suspend the test compound may be causing toxicity.

• Administration Error: Improper administration technique (e.g., incorrect route, rapid injection) can lead to adverse events.[1]

• Off-Target Effects: The compound may be interacting with unintended biological targets, causing critical organ failure.[3][4]

• Cytokine Storm: The compound could be inducing a massive, uncontrolled release of pro-inflammatory cytokines.[5][6]

• Underlying Health Issues: Pre-existing, subclinical health problems in the animals could be exacerbated by the test compound.

Troubleshooting Workflow:

Caption: Workflow for Investigating Unexpected Animal Mortality.

Issue 2: High Variability in Experimental Data

Q: Our data shows high variability between animals within the same treatment group. What are the common sources of this variability and how can we minimize it?

A: High variability can obscure true pharmacological effects and lead to inconclusive results. It often stems from a combination of biological, environmental, and procedural factors.[1][7][8]

Common Sources of Variability:

• Biological Variation: Differences in animal genetics, age, sex, health status, and gut microbiome can all contribute to varied responses.[1]

• Environmental Factors: Minor fluctuations in temperature, humidity, light cycles, noise, and caging conditions can impact animal physiology and behavior.[1][9]

• Inconsistent Experimental Procedures: Lack of standardization in animal handling, dosing, sample collection, and measurement techniques is a major source of variability.[1][8]

Strategies for Minimizing Variability:

Strategy	Description
Randomization	Randomly assign animals to treatment groups to prevent selection bias.[1]
Blinding	Conceal group allocation from personnel conducting the experiment and assessing outcomes to minimize observer bias.[1]
Acclimatization	Allow animals sufficient time to acclimate to the facility and any experimental apparatus before the study begins.[1]
Standardized Procedures	Ensure all experimenters use consistent and gentle handling techniques, and standardize the timing of all procedures (e.g., dosing, measurements).[1]
Control of Environmental Factors	Maintain stable and consistent environmental conditions throughout the study.
Power Analysis	Conduct a power analysis during experimental design to ensure a sufficient sample size to detect statistically significant effects.[1]

Issue 3: Unexpected Behavioral Changes

Q: We are observing unexpected behavioral changes (e.g., hyperactivity, sedation, stereotypy) in our test animals. How can we determine if this is an on-target or off-target effect?

A: Behavioral changes can be a manifestation of the drug's primary pharmacological effect on the central nervous system (CNS) or an unintended off-target effect.[10][11]

Investigative Approach:

Caption: Differentiating On-Target vs. Off-Target Behavioral Effects.

Frequently Asked Questions (FAQs)

Q1: What is the difference between on-target and off-target adverse effects?

A1:

• On-target effects are adverse reactions resulting from the drug binding to its intended therapeutic target.[3][4][12] These can occur when the target is present in non-target tissues, leading to exaggerated pharmacology.[13] For example, a kinase inhibitor designed to treat cancer might also affect the same kinase in healthy tissues, leading to side effects.[12]

• Off-target effects are adverse reactions caused by the drug binding to unintended biological molecules (e.g., receptors, enzymes).[3][4][12][13] These effects are often unpredictable and unrelated to the drug's primary mechanism of action.[13] Investigating off-target effects often requires broader screening approaches.[14]

Q2: How should we manage and score injection site reactions?

A2: Injection site reactions (ISRs) are common, especially with subcutaneous injections of sustained-release formulations.[15][16] Management involves proper administration technique and systematic monitoring.

Best Practices for Administration:

• Aseptic Technique: Prepare the injection site aseptically to prevent infection.[16]

• Proper Injection Depth: Ensure the injection is delivered to the correct tissue layer (e.g., deep subcutaneous).[15]

• Slow Administration: Inject the formulation slowly and steadily to minimize tissue trauma.[16]

• Site Rotation: In repeat-dose studies, rotate injection sites to allow for tissue recovery.[15]

Macroscopic Scoring System for Injection Site Reactions:

Score	Erythema (Redness)	Edema (Swelling)
0	No erythema	No edema
1	Very slight erythema	Very slight edema (barely perceptible)
2	Well-defined erythema	Slight edema (edges well-defined by definite raising)
3	Moderate to severe erythema	Moderate edema (raised approximately 1 mm)
4	Severe erythema (beet redness) to slight eschar formation	Severe edema (raised more than 1 mm and extending beyond the area of exposure)

This table is adapted from common preclinical scoring systems.

Q3: What are the key considerations when designing a dose-range finding study?

A3: Dose-range finding (DRF) studies are crucial for selecting appropriate dose levels for subsequent toxicology and efficacy studies. The primary goal is to identify the Maximum Tolerated Dose (MTD), which is the highest dose that does not cause unacceptable toxicity.

Key Considerations:

• Starting Dose: The initial dose should be based on available in vitro data or results from similar compounds.

• Dose Escalation: Doses should be escalated gradually (e.g., 2x or 3x increments) to establish a dose-response relationship for both efficacy and toxicity.

• Comprehensive Monitoring: Closely monitor animals for clinical signs of toxicity, changes in body weight, and food consumption.

• Pathology: Conduct gross necropsy and preliminary histopathology to identify target organs of toxicity.

Quantitative Data

Table 1: Acute Oral LD50 Values for Reference Chemicals in Rats

The LD50 is the dose of a substance that is lethal to 50% of the test animals.[17][18] It is a standard measure of acute toxicity.

Chemical	LD50 (mg/kg)	Toxicity Category (GHS)
Nicotine	50	Category 3
Caffeine	192	Category 4
Aspirin	200	Category 4
Acetaminophen (B1664979)	1944	Category 4
Sodium Chloride	3000	Category 5
Sucrose	29700	Not Classified

Data compiled from publicly available toxicological databases.[17][18][19][20][21] GHS (Globally Harmonized System) categories are provided for context.

Experimental Protocols

Protocol 1: Histopathological Examination in Rodent Toxicity Studies

Objective: To microscopically evaluate tissues for evidence of cellular injury, inflammation, and other pathological changes.

Methodology:

• Tissue Collection: At the end of the study (or upon unscheduled death), perform a full necropsy.[22] Collect a comprehensive list of tissues as specified in the study protocol.

• Tissue Fixation: Immediately place collected tissues in 10% neutral buffered formalin at a volume at least 10 times that of the tissue.[16]

• Trimming and Cassetting: After adequate fixation (typically 24-48 hours), trim the tissues to a standard thickness (3-5 mm) and place them in labeled cassettes.

• Tissue Processing: Dehydrate the tissues through a series of graded alcohols, clear with xylene, and infiltrate with paraffin (B1166041) wax.

• Embedding: Embed the paraffin-infiltrated tissues in paraffin blocks.

• Sectioning: Cut thin sections (typically 4-6 µm) from the paraffin blocks using a microtome.

• Staining: Mount the sections on glass slides and stain with Hematoxylin and Eosin (H&E) as the standard stain. Special stains may be used as needed.[23]

• Microscopic Evaluation: A board-certified veterinary pathologist should examine the slides.[23] The evaluation should ideally be conducted in a blinded manner to reduce bias.[23] All gross lesions and tissues from the control and high-dose groups should be examined.[24] If treatment-related findings are observed, the corresponding tissues from lower dose groups should be examined to establish a No-Observed-Adverse-Effect-Level (NOAEL).[24]

Protocol 2: Assessment of Drug-Induced Hepatotoxicity in Mice

Objective: To evaluate the potential for a test compound to cause liver injury.

Methodology:

• Animal Model: Use a relevant mouse strain (e.g., C57BL/6 or BALB/c).[25]

• Dosing: Administer the test compound (e.g., via oral gavage or intraperitoneal injection) at multiple dose levels. Include a vehicle control group. A positive control group (e.g., acetaminophen at 300-500 mg/kg) can also be included.[25][26][27]

• Sample Collection: At selected time points (e.g., 6, 24, 48 hours post-dose), collect blood via cardiac puncture for serum chemistry analysis.[26] Subsequently, humanely euthanize the animals and collect the liver for histopathology and other analyses.

• Serum Chemistry: Separate serum from the blood and analyze for liver enzymes, including Alanine Aminotransferase (ALT) and Aspartate Aminotransferase (AST).[26] Elevated levels of these enzymes are indicative of hepatocellular damage.

• Histopathology: Fix a portion of the liver in 10% neutral buffered formalin and process for H&E staining as described in Protocol 1. The pathologist will look for signs of necrosis, apoptosis, inflammation, and steatosis.

• Data Interpretation: Correlate the serum chemistry data with the histopathological findings to assess the degree and nature of the hepatotoxicity. An ALT/AST ratio can provide initial insights into the mechanism of injury.[25]

Protocol 3: Cardiovascular Safety Pharmacology in Conscious Beagle Dogs

Objective: To assess the effects of a test compound on cardiovascular parameters (ECG, heart rate, blood pressure) in a non-rodent species, as recommended by ICH S7A/S7B guidelines.[28][29]

Methodology:

• Animal Model: Use purpose-bred male and female beagle dogs (e.g., 4 animals, 2 of each sex) that have been surgically implanted with telemetry devices.[29][30]

• Housing: House the animals in a controlled environment, allowing for free movement to minimize stress.[29]

• Acclimatization and Baseline Recording: Allow animals to acclimate to the study conditions. Record baseline cardiovascular data via telemetry for at least 24 hours prior to dosing.

• Dose Formulation and Administration: Prepare the dose formulation under sterile conditions. Administer the test compound, vehicle control, and a positive control (if applicable) on different days in a crossover design, with an adequate washout period between doses. Administration is typically via the oral or intravenous route.[30]

• Data Collection: Continuously record ECG, heart rate, and arterial blood pressure via the telemetry system for at least 24 hours post-dose.

• Data Analysis: Analyze the data for changes in key parameters, including:

  • ECG: PR interval, QRS duration, and QT interval (corrected for heart rate, e.g., QTcB or QTcF). Prolongation of the QT interval is a key concern.[29]

  • Hemodynamics: Heart Rate (HR) and Mean Arterial Pressure (MAP).[28]

• Reporting: Report any statistically significant and dose-dependent changes in cardiovascular parameters compared to baseline and vehicle control.

References

• 1. benchchem.com [benchchem.com]
• 2. Successful Drug Development Despite Adverse Preclinical Findings Part 1: Processes to Address Issues and Most Important Findings - PMC [pmc.ncbi.nlm.nih.gov]
• 3. On-target and off-target-based toxicologic effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Cytokine Storms: Mechanisms, Molecular Pathways, and Analysis Techniques - Creative Proteomics [cytokine.creative-proteomics.com]
• 6. Models of Cytokine storm | Redoxis [redoxis.se]
• 7. researchgate.net [researchgate.net]
• 8. academic.oup.com [academic.oup.com]
• 9. drugtargetreview.com [drugtargetreview.com]
• 10. benchchem.com [benchchem.com]
• 11. Memory Impairment and Reduced Exploratory Behavior in Mice after Administration of Systemic Morphine - PMC [pmc.ncbi.nlm.nih.gov]
• 12. targetedonc.com [targetedonc.com]
• 13. youtube.com [youtube.com]
• 14. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. SAR and QSAR modeling of a large collection of LD50 rat acute oral toxicity data - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. Evaluation of Variability Across Rat Acute Oral Systemic Toxicity Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 22. iccffeed.org [iccffeed.org]
• 23. 2024.sci-hub.se [2024.sci-hub.se]
• 24. Redbook 2000: IV.B.3. Pathology Considerations in Toxicity Studies | FDA [fda.gov]
• 25. Early Detection of Acute Drug-Induced Liver Injury in Mice by Noninvasive Near-Infrared Fluorescence Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 26. benchchem.com [benchchem.com]
• 27. Advancing hepatotoxicity assessment: current advances and future directions - PMC [pmc.ncbi.nlm.nih.gov]
• 28. Semi‐mechanistic modelling platform to assess cardiac contractility and haemodynamics in preclinical cardiovascular safety profiling of new molecular entities - PMC [pmc.ncbi.nlm.nih.gov]
• 29. Cardiovascular Safety Pharmacology Studies [vivotecnia.com]
• 30. kidbdev.med.unc.edu [kidbdev.med.unc.edu]

Reference Data & Comparative Studies

A Comparative Guide to the Cross-Validation of Analytical Methods for Isotodesnitazene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the detection and quantification of isotodesnitazene, a potent synthetic opioid of the nitazene (B13437292) class. The information presented herein is intended to assist researchers and analytical scientists in selecting the most appropriate method for their specific application, based on a thorough evaluation of performance characteristics and experimental protocols. While a direct cross-validation study involving the analysis of identical sample sets by multiple methods is not yet prevalent in the published literature, this guide compiles and compares validation data from various studies to offer a clear and objective overview of the available analytical techniques.

The primary methods discussed are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS). LC-MS/MS is generally favored for its high sensitivity and specificity, particularly in complex biological matrices.[1][2] GC-MS, while a robust technique, may present challenges in distinguishing between isomers of nitazene compounds.[3]

Comparative Performance of Analytical Methods

The following table summarizes the quantitative performance data from various validated methods for the analysis of isotodesnitazene. This allows for a side-by-side comparison of key analytical parameters.

Parameter	LC-MS/MS Method 1	LC-MS/MS Method 2	GC-MS Method
Limit of Detection (LOD)	0.192 ng/mL[1]	0.1 ng/mL[4]	5 - 10 ppm
Limit of Quantitation (LOQ)	0.584 ng/mL[1]	0.5 ng/mL[4]	Not specified
Linearity (r²)	0.999 (1–100 ng/mL)[1]	>0.99 (0.5–50 ng/mL)	Not specified
Recovery	71.9% - 75.5%[1]	Not specified	Not specified
Precision (%RSD)	< 6.24%[1]	Not specified	Not specified
Matrix	Serum[1]	Whole Blood	Seized drug material

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of analytical methods. Below are generalized experimental protocols for the LC-MS/MS and GC-MS analysis of isotodesnitazene, based on common practices reported in the literature.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

1. Sample Preparation (Liquid-Liquid Extraction):

• To 1 mL of biological sample (e.g., blood, urine), add an internal standard.

• Add a basic buffer (e.g., sodium borate (B1201080) buffer, pH 9) to adjust the pH.

• Perform extraction with an organic solvent (e.g., n-butyl chloride).

• Centrifuge to separate the layers.

• Transfer the organic layer to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

2. Instrumental Analysis:

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 analytical column is commonly used for separation.[5]

• Mobile Phase: A gradient elution with a mixture of an aqueous phase (e.g., 0.1% formic acid in water) and an organic phase (e.g., acetonitrile (B52724) or methanol (B129727) with 0.1% formic acid).

• Mass Spectrometer: A triple quadrupole mass spectrometer operated in positive electrospray ionization (ESI) mode.

• Detection: Multiple Reaction Monitoring (MRM) is used for quantification, monitoring specific precursor-to-product ion transitions for isotodesnitazene and its internal standard.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

1. Sample Preparation (Solid-Phase Extraction):

• To a biological sample, add an internal standard.

• Perform a solid-phase extraction (SPE) using a suitable sorbent to isolate the analyte of interest.

• Wash the SPE cartridge to remove interferences.

• Elute the analyte with an appropriate solvent.

• Evaporate the eluate to dryness and reconstitute in a solvent suitable for GC-MS analysis. Derivatization may be necessary for certain compounds to improve volatility and chromatographic performance.

2. Instrumental Analysis:

• Gas Chromatograph: A gas chromatograph equipped with a capillary column suitable for the analysis of basic drugs.

• Injector: Split/splitless injector.

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program: A temperature gradient is used to achieve chromatographic separation.

• Mass Spectrometer: A mass spectrometer operated in electron ionization (EI) mode.

• Detection: The analysis can be performed in full scan mode for qualitative identification or in selected ion monitoring (SIM) mode for enhanced sensitivity and quantitative analysis.[4]

Cross-Validation Workflow

The following diagram illustrates a typical workflow for the cross-validation of two analytical methods, such as LC-MS/MS and GC-MS. This process ensures that both methods provide comparable and reliable results for the same set of samples.

Caption: Workflow for cross-validation of two analytical methods.

Conclusion

The choice of an analytical method for isotodesnitazene depends on the specific requirements of the study, including the desired sensitivity, the nature of the sample matrix, and the available instrumentation. LC-MS/MS methods generally offer lower limits of detection and quantification, making them highly suitable for toxicological and clinical investigations where trace-level analysis is often required.[1][4] While GC-MS can be a valuable tool, particularly for seized drug analysis, careful consideration must be given to its limitations in distinguishing between structurally similar isomers.[3] The data and protocols presented in this guide provide a foundation for laboratories to establish and validate robust and reliable analytical methods for the monitoring of isotodesnitazene.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Analysis of highly potent synthetic opioid nitazene analogs and their positional isomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Human metabolism of four synthetic benzimidazole opioids: isotonitazene, metonitazene, etodesnitazene, and metodesnitazene - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Potency of Isotodesnitazene and Fentanyl at the Mu-Opioid Receptor: A Guide for Researchers

For Immediate Release

This guide provides a detailed comparison of the in vitro potency of Isotodesnitazene and fentanyl at the mu-opioid receptor (MOR). The information is intended for researchers, scientists, and drug development professionals engaged in the study of opioid pharmacology. The data presented is compiled from published experimental studies and is intended for informational and research purposes only.

Executive Summary

Isotodesnitazene, a benzimidazole-derived synthetic opioid, and fentanyl, a potent phenylpiperidine-class opioid, both exert their effects primarily through the mu-opioid receptor. Experimental data indicates that while both are potent agonists, their potencies can differ significantly depending on the specific signaling pathway being assessed. Generally, "desnitro" analogs of nitazenes, such as Isotodesnitazene, have been shown to be substantially less potent than their nitro-containing counterparts. Direct comparative studies are crucial for an accurate assessment of their relative pharmacological profiles.

Data Presentation: In Vitro Potency at the Mu-Opioid Receptor

The following table summarizes the in vitro potency and efficacy of Isotodesnitazene and fentanyl from a comparative study. Potency is represented by the half-maximal effective concentration (EC50), with a lower value indicating higher potency. Efficacy (Emax) is expressed relative to the reference agonist DAMGO or hydromorphone.

Compound	Assay	EC50 (nM)	Emax (%)	Reference
Isotodesnitazene	β-arrestin 2 Recruitment	112	100 (vs. Hydromorphone)	[1]
mini-Gi Recruitment	32.4	262 (vs. Hydromorphone)	[1]
Fentanyl	β-arrestin 2 Recruitment	25.1	100 (vs. Hydromorphone)	[1]
mini-Gi Recruitment	20.4	260 (vs. Hydromorphone)	[1]
cAMP Inhibition	0.23	108 (vs. DAMGO)	[2]
β-arrestin 2 Recruitment	27.2	87 (vs. DAMGO)	[2]

Note: Data from different studies may not be directly comparable due to variations in experimental conditions. The data from Vandeputte et al. (2021) provides a direct comparison in the same assays.

Experimental Protocols

The data presented in this guide are derived from established in vitro assays designed to characterize the interaction of ligands with G protein-coupled receptors like the mu-opioid receptor.

Radioligand Binding Assays (e.g., [³H]DAMGO Competition Binding)

This assay determines the binding affinity (Ki) of a compound for the mu-opioid receptor.

• Objective: To measure the ability of a test compound (Isotodesnitazene or fentanyl) to displace a radiolabeled ligand (e.g., [³H]DAMGO) that is known to bind to the mu-opioid receptor.

• Methodology:

  • Cell membranes expressing the human mu-opioid receptor are prepared.

  • A fixed concentration of the radioligand ([³H]DAMGO) is incubated with the cell membranes.

  • Increasing concentrations of the unlabeled test compound are added to compete with the radioligand for binding to the receptor.

  • After reaching equilibrium, the bound and free radioligand are separated by rapid filtration.

  • The amount of bound radioactivity is measured using liquid scintillation counting.

  • The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined.

  • The IC50 value is then converted to a binding affinity constant (Ki) using the Cheng-Prusoff equation.[3]

Functional Assays

These assays measure the cellular response following the activation of the mu-opioid receptor by an agonist.

• a) cAMP Inhibition Assay: This assay measures the activation of the Gαi signaling pathway.

  • Objective: To determine the ability of an agonist to inhibit the production of cyclic adenosine (B11128) monophosphate (cAMP).

  • Methodology:

    • Cells expressing the mu-opioid receptor are treated with forskolin (B1673556) or another adenylyl cyclase activator to stimulate cAMP production.

    • Increasing concentrations of the test agonist are added.

    • Activation of the Gαi-coupled mu-opioid receptor inhibits adenylyl cyclase, leading to a decrease in intracellular cAMP levels.

    • The concentration of cAMP is measured using various methods, such as enzyme-linked immunosorbent assay (ELISA) or fluorescence-based assays.

    • The EC50 value, representing the concentration of the agonist that produces 50% of its maximal inhibitory effect, is calculated.[2][4]

• b) β-Arrestin Recruitment Assay: This assay measures the recruitment of β-arrestin to the activated mu-opioid receptor, a key event in receptor desensitization and an alternative signaling pathway.

  • Objective: To quantify the interaction between the mu-opioid receptor and β-arrestin upon agonist stimulation.

  • Methodology:

    • Cells are co-transfected with constructs for the mu-opioid receptor and β-arrestin, each tagged with a component of a reporter system (e.g., a split-luciferase or a fluorescence resonance energy transfer (FRET) pair).

    • Upon agonist binding and receptor activation, β-arrestin is recruited to the receptor, bringing the two parts of the reporter system into close proximity.

    • This proximity generates a measurable signal (e.g., luminescence or a change in fluorescence).

    • The EC50 value for β-arrestin recruitment is determined from the dose-response curve.[4][5]

Mandatory Visualizations

Mu-Opioid Receptor Signaling Pathways

Caption: Overview of G protein-dependent and β-arrestin-dependent signaling pathways activated by mu-opioid receptor agonists.

Experimental Workflow for In Vitro Potency Determination

Caption: A typical experimental workflow for determining the binding affinity and functional potency of opioid compounds.

References

• 1. backoffice.biblio.ugent.be [backoffice.biblio.ugent.be]
• 2. The in vitro functional profiles of fentanyl and nitazene analogs at the μ-opioid receptor - high efficacy is dangerous regardless of signaling bias - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cfsre.org [cfsre.org]
• 4. caymanchem.com [caymanchem.com]
• 5. In vitro structure–activity relationships and forensic case series of emerging 2-benzylbenzimidazole ‘nitazene’ opioids - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Analgesic Properties of Isotodesnitazene and Morphine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the analgesic effects of the novel synthetic opioid Isotodesnitazene and the classical opioid analgesic, morphine. The following sections present quantitative data from preclinical studies, detailed experimental protocols for key analgesic assays, and visualizations of the underlying signaling pathways and experimental workflows.

Quantitative Comparison of Analgesic Potency

The analgesic potencies of Isotodesnitazene and morphine have been evaluated in various preclinical models. The following table summarizes the median effective dose (ED50) values obtained from hot-plate and tail-flick tests in rodents. A lower ED50 value indicates a higher potency.

Compound	Test	Species	Route of Administration	ED50	Potency Ratio (vs. Morphine)	Reference
Isotodesnitazene	Hot-Plate Test	Rat	Subcutaneous (s.c.)	4.22 µg/kg	~934x	[1]
Morphine	Hot-Plate Test	Rat	Not Specified	3.94 mg/kg	1x
Isotodesnitazene	Analgesic Test (unspecified)	Not Specified	Intravenous (i.v.)	0.00156 mg/kg	~1506x	[2][3]
Morphine	Analgesic Test (unspecified)	Not Specified	Intravenous (i.v.)	2.35 mg/kg	1x	[2][3]
Isotodesnitazene	Tail-Flick Test	Mouse	Not Specified	Not Specified	~500x

Experimental Protocols

The data presented above were generated using standardized preclinical models of analgesia. The following are detailed protocols for the hot-plate and tail-flick tests.

Hot-Plate Test

The hot-plate test is a widely used method to assess the thermal nociceptive threshold in animals.

Apparatus:

• A commercially available hot-plate apparatus with a surface that can be maintained at a constant temperature.

• A transparent cylinder to confine the animal to the heated surface.

• A timer to record the latency of the response.

Procedure:

• Acclimation: Animals are habituated to the testing room for at least 30 minutes before the experiment.

• Baseline Latency: The hot-plate surface is maintained at a constant temperature (e.g., 55 ± 0.5°C). Each animal is individually placed on the hot plate, and the time until a nociceptive response (e.g., licking of the hind paw, jumping) is recorded as the baseline latency. A cut-off time (e.g., 30-60 seconds) is established to prevent tissue damage.

• Drug Administration: Animals are administered either the test compound (Isotodesnitazene), the reference compound (morphine), or a vehicle control via the specified route (e.g., subcutaneous, intravenous).

• Post-Treatment Latency: At predetermined time points after drug administration, the animals are again placed on the hot plate, and the response latency is measured. An increase in latency compared to the baseline indicates an analgesic effect.

Tail-Flick Test

The tail-flick test measures the spinal reflex to a thermal stimulus applied to the tail.

Apparatus:

• A tail-flick analgesia meter with a radiant heat source (e.g., a high-intensity light beam) or a water bath maintained at a constant temperature.

• A restraining device to hold the animal with its tail exposed.

• A sensor to automatically detect the tail flick and stop the timer.

Procedure:

• Acclimation: Animals are habituated to the restraining device before the test day.

• Baseline Latency: The animal is placed in the restrainer, and its tail is positioned over the heat source. The time taken for the animal to flick its tail away from the heat is recorded as the baseline latency. A cut-off time is set to prevent tissue damage.

• Drug Administration: The test compounds or vehicle are administered to the animals.

• Post-Treatment Latency: At specific intervals after drug administration, the tail-flick latency is measured again. A prolongation of the latency period is indicative of analgesia.

Mechanism of Action: Mu-Opioid Receptor Signaling

Both Isotodesnitazene and morphine exert their analgesic effects primarily by acting as agonists at the mu-opioid receptor (MOR), a G-protein coupled receptor (GPCR).[4] The binding of these opioids to the MOR initiates a cascade of intracellular events that ultimately leads to a reduction in neuronal excitability and the inhibition of pain signaling pathways.

Isotodesnitazene exhibits a high binding affinity for the mu-opioid receptor.[1][5] Similarly, morphine also has a high affinity for the mu-opioid receptor.[6]

Caption: Mu-Opioid Receptor Signaling Pathway.

Experimental Workflow

The following diagram illustrates the general workflow for conducting in vivo analgesic assays to compare the effects of Isotodesnitazene and morphine.

Caption: In Vivo Analgesic Assay Workflow.

References

• 1. Plasma pharmacokinetics and pharmacodynamic effects of the 2-benzylbenzimidazole synthetic opioid, isotonitazene, in male rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Mu-opioid receptor - Wikipedia [en.wikipedia.org]
• 5. Mu-opioid receptor selective superagonists produce prolonged respiratory depression - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mu receptor binding of some commonly used opioids and their metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]

Isotodesnitazene versus isotonitazene receptor activation profile

A Comparative Guide to the Receptor Activation Profiles of Isotodesnitazene and Isotonitazene

For researchers, scientists, and drug development professionals, understanding the nuanced differences in the receptor activation profiles of novel synthetic opioids is critical for predicting their pharmacological effects and potential toxicity. This guide provides an objective comparison of isotodesnitazene and isotonitazene, supported by experimental data, detailed methodologies, and visual representations of key pathways and workflows.

Introduction

Isotonitazene is a potent synthetic opioid belonging to the 2-benzylbenzimidazole class of compounds, which first emerged on the illicit drug market around April 2019.[1][2] It is structurally related to etonitazene, a compound synthesized in the 1950s that was never approved for medical use due to its high potency.[2] Isotodesnitazene (also known as N-desethyl isotonitazene) is a known metabolite of isotonitazene but has also emerged as a potent synthetic opioid in its own right.[3] Both compounds are recognized as potent μ-opioid receptor (MOR) agonists.[2][4]

Quantitative Receptor Activation Data

The following table summarizes the in vitro receptor binding affinities (Ki) and functional potencies (EC50) of isotodesnitazene and isotonitazene at the μ (MOR), δ (DOR), and κ (KOR) opioid receptors.

Compound	Receptor	Assay Type	Parameter	Value (nM)	Reference
Isotonitazene	MOR	Radioligand Binding ([³H]DAMGO)	Ki	0.323 ± 0.094	[1]
KOR	Radioligand Binding ([³H]U69,593)	Ki	271 ± 83	[1]
DOR	Radioligand Binding ([³H]DPDPE)	Ki	115 ± 24	[1]
MOR	GTPγS Binding (rat membranes)	EC50	0.99	[5][6]
MOR	GTPγS Binding (CHO-MOR cells)	EC50	0.71	[5][6]
MOR	cAMP Inhibition	EC50	0.0536	[7]
Isotodesnitazene	MOR	GTPγS Binding	EC50	Subnanomolar	[4]
KOR	GTPγS Binding	EC50	>1000	[4]
DOR	GTPγS Binding	EC50	>1000	[4]
MOR	cAMP Inhibition	EC50	0.00413	[7]

Receptor Activation Profile Comparison

Both isotonitazene and isotodesnitazene are highly potent and selective agonists for the μ-opioid receptor.[1][4][8] In vitro studies demonstrate that both compounds have sub-nanomolar binding affinities and functional potencies at the MOR.[1][4][5][6][7]

Isotonitazene has been characterized as a MOR "superagonist," exhibiting greater potency and efficacy in G protein activation and β-arrestin2 recruitment assays compared to both the standard agonist DAMGO and fentanyl.[8] It is highly selective for the MOR, with significantly lower affinity for the KOR and DOR.[1][8] For instance, isotonitazene is reported to be over 15,000 times more potent at the MOR than at the KOR or DOR in some functional assays.[8]

Isotodesnitazene, a metabolite of isotonitazene, has been shown to be an even more potent MOR agonist in some studies.[4][7] One study reported an EC50 value of 4.13 pM for isotodesnitazene in a cAMP inhibition assay, making it one of the most potent opioids evaluated in that particular study.[7] Like its parent compound, isotodesnitazene is a full MOR agonist with high selectivity over KOR and DOR.[4] The high potency of this metabolite suggests it likely contributes significantly to the overall pharmacological effects and toxicity following isotonitazene administration.[9]

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms and methodologies discussed, the following diagrams have been generated using the DOT language.

References

• 1. cdn.who.int [cdn.who.int]
• 2. deadiversion.usdoj.gov [deadiversion.usdoj.gov]
• 3. New Potent Synthetic Opioid—N-Desethyl Isotonitazene—Proliferating Among Recreational Drug Supply in USA [cfsre.org]
• 4. Pharmacologic Characterization of Substituted Nitazenes at μ, κ, and Δ Opioid Receptors Suggests High Potential for Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Pharmacological characterization of novel synthetic opioids: Isotonitazene, metonitazene, and piperidylthiambutene as potent μ-opioid receptor agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Comparative neuropharmacology of structurally distinct non-fentanyl opioids that are appearing on recreational drug markets worldwide - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Mu-opioid receptor selective superagonists produce prolonged respiratory depression - PMC [pmc.ncbi.nlm.nih.gov]
• 9. cdn2.caymanchem.com [cdn2.caymanchem.com]

Unraveling the Metabolic Fate of Isotonitazene in Human Hepatocytes: A Comparative Analysis

A detailed examination of the metabolic pathways of the potent synthetic opioid isotonitazene within human liver cells reveals a complex network of biotransformation reactions. This guide provides a comparative overview of isotonitazene's metabolism, contrasting it with other relevant benzimidazole (B57391) opioids, and presents the experimental data and protocols essential for researchers in drug metabolism and toxicology.

Isotonitazene, a member of the nitazene (B13437292) class of synthetic opioids, undergoes extensive metabolism in the liver, primarily through phase I and phase II reactions. In vitro studies utilizing human hepatocytes and liver microsomes have been instrumental in elucidating these pathways, which are crucial for understanding the drug's pharmacokinetic profile, identifying potential biomarkers of exposure, and assessing its toxicological implications.

Comparative Metabolic Pathways of Benzimidazole Opioids

The primary metabolic transformations of isotonitazene and related benzimidazole opioids involve N-deethylation, O-dealkylation, hydroxylation, and subsequent glucuronidation.[1][2] These reactions are catalyzed by various cytochrome P450 (CYP) enzymes, with studies indicating a significant role for CYP2D6, CYP2B6, and CYP2C8 in the metabolism of nitazenes.[3][4]

A study investigating the metabolism of isotonitazene, metonitazene, etodesnitazene, and metodesnitazene in pooled human hepatocytes identified twelve metabolites for isotonitazene. The major transformations were N-deethylation of the N,N-diethylethanamine side chain and O-dealkylation, followed by O-glucuronidation.[1][2] In forensic casework, N- and O-dealkylation products have been identified as prominent urinary biomarkers for isotonitazene exposure, while 5-amino-isotonitazene was frequently detected in blood samples.[5]

The following diagram illustrates the primary metabolic pathways of isotonitazene.

Caption: Primary metabolic pathways of Isotonitazene in human hepatocytes.

Quantitative Comparison of Metabolic Stability

The metabolic stability of isotonitazene has been compared with other nitazenes in human liver microsomes (HLM) and S9 fractions. These studies provide insights into the rate of metabolism and the intrinsic clearance of these compounds.

Compound	In Vitro Intrinsic Clearance (CLint) in HLM (µL/min/mg protein)	In Vitro Intrinsic Clearance (CLint) in HS9 (µL/min/mg protein)	Reference
Isotonitazene	221	139	[3][4]
Butonitazene	309	217	[3][4]
Protonitazene	216	150	[3][4]
Verapamil (Control)	150	-	[3][4]
Testosterone (Control)	-	35	[3][4]

Experimental Protocols

The identification and characterization of isotonitazene metabolites are typically performed using in vitro models coupled with advanced analytical techniques.

1. Incubation with Human Hepatocytes:

• Cell Culture: Cryopreserved pooled human hepatocytes (from at least 10 donors) are thawed and cultured in appropriate media (e.g., Williams' Medium E with supplements).[1][2]

• Incubation: Isotonitazene (or other test compounds) is added to the hepatocyte culture at a specific concentration (e.g., 1 µM) and incubated for a defined period (e.g., up to 24 hours) at 37°C in a humidified incubator with 5% CO2.[1][2]

• Sample Collection: Aliquots of the incubation mixture (cells and medium) are collected at various time points.

• Metabolite Extraction: The reaction is quenched, typically with a cold organic solvent like acetonitrile. The samples are then centrifuged to precipitate proteins, and the supernatant containing the metabolites is collected for analysis.[1][2]

2. Incubation with Human Liver Microsomes (HLM) and S9 Fractions:

• Reaction Mixture: A typical incubation mixture contains the test compound, HLM or S9 protein, and a NADPH-regenerating system in a phosphate (B84403) buffer.[3][4]

• Incubation: The reaction is initiated by the addition of the NADPH-regenerating system and incubated at 37°C for a specific time (e.g., up to 60 minutes).[3][4]

• Termination and Extraction: The reaction is stopped by adding a cold organic solvent, and the sample is processed as described for hepatocytes.

3. Analytical Methodology: Liquid Chromatography-High-Resolution Mass Spectrometry (LC-HRMS/MS):

• Chromatographic Separation: The extracted metabolites are separated using a liquid chromatography system, often with a reversed-phase column (e.g., C18).[1][2][6]

• Mass Spectrometric Detection: The separated compounds are introduced into a high-resolution mass spectrometer (e.g., Orbitrap or QTOF) for detection and identification.[1][2][5]

• Data Analysis: Metabolite identification is performed by comparing the accurate mass measurements and fragmentation patterns of the detected peaks with those of the parent drug and predicted metabolites.[1][2]

The following diagram outlines the typical experimental workflow for identifying metabolites.

Caption: Workflow for in vitro metabolite identification of Isotonitazene.

References

• 1. Human metabolism of four synthetic benzimidazole opioids: isotonitazene, metonitazene, etodesnitazene, and metodesnitazene. - Drugs and Alcohol [drugsandalcohol.ie]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | Metabolic characterization of the new benzimidazole synthetic opioids - nitazenes [frontiersin.org]
• 4. Metabolic characterization of the new benzimidazole synthetic opioids - nitazenes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Isotonitazene Quantitation and Metabolite Discovery in Authentic Forensic Casework [cfsre.org]
• 6. iatdmct2024.org [iatdmct2024.org]

Structure-Activity Relationship of 2-Benzylbenzimidazole Opioids: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The 2-benzylbenzimidazole scaffold has emerged as a significant chemotype for potent opioid agonists, commonly referred to as "nitazenes." This guide provides a comparative analysis of their structure-activity relationships (SAR), drawing upon experimental data from in vitro and in vivo studies. The information is intended to support researchers and professionals in the fields of pharmacology, medicinal chemistry, and drug development in understanding the key structural determinants for potency and efficacy at the µ-opioid receptor (MOR).

Core Structural Features and Key Modification Points

The 2-benzylbenzimidazole opioids share a common molecular framework characterized by a benzimidazole (B57391) core, a benzyl (B1604629) substituent at the 2-position, and a diethylaminoethyl group attached to one of the benzimidazole nitrogens. The SAR of this class is primarily dictated by modifications at three key positions: the N-diethylaminoethyl side chain, the 5-position of the benzimidazole ring, and the 4'-position of the benzyl ring.

Comparative Analysis of Structural Modifications

The following tables summarize the quantitative data from key studies, highlighting the impact of structural modifications on MOR activation and analgesic effects.

Table 1: In Vitro µ-Opioid Receptor (MOR) Activation Data for Selected 2-Benzylbenzimidazole Analogues

Compound	R1 (Side Chain)	R2 (Benzimidazole)	R3 (Benzyl)	MOR β-arrestin 2 Recruitment (pEC50)	MOR cAMP Inhibition (pEC50)
Etonitazene	-CH2CH2N(Et)2	-NO2	-OEt	9.8	9.5
Isotonitazene	-CH2CH2N(Et)2	-NO2	-O-iPr	9.5	9.2
Metonitazene	-CH2CH2N(Et)2	-NO2	-OMe	8.9	8.7
Protonitazene	-CH2CH2N(Et)2	-NO2	-O-nPr	9.3	9.1
N-pyrrolidino etonitazene	-CH2CH2-pyrrolidino	-NO2	-OEt	10.1	9.8
N-piperidinyl etonitazene	-CH2CH2-piperidino	-NO2	-OEt	9.9	9.6
Etodesnitazene	-CH2CH2N(Et)2	-H	-OEt	7.5	7.2
N-desethyl isotonitazene	-CH2CH2NH(Et)	-NO2	-O-iPr	9.7	9.4
Fentanyl (Reference)	N/A	N/A	N/A	8.7	8.5
Hydromorphone (Reference)	N/A	N/A	N/A	7.8	7.6

Data compiled from multiple sources. pEC50 values are -log(EC50) and higher values indicate greater potency.

Key SAR Observations from In Vitro Data:

• 5-Nitro Group: Removal of the 5-nitro group on the benzimidazole ring, as seen in etodesnitazene, leads to a significant decrease in potency[1][2][3]. This highlights the critical role of this electron-withdrawing group in receptor interaction.

• N-Alkyl Side Chain: Modifications to the N,N-diethylaminoethyl side chain have a pronounced effect on activity. Incorporating the diethylamino group into a pyrrolidine (B122466) ring (N-pyrrolidino etonitazene) generally results in higher potency compared to the open-chain analogue and the piperidine (B6355638) ring substitution[1][2][3]. N-desethylation, as in N-desethyl isotonitazene, can surprisingly lead to an increase in potency compared to the parent compound[2][3][4].

• 4'-Alkoxy Group on Benzyl Ring: The nature of the alkoxy substituent at the 4'-position of the benzyl ring influences potency. Generally, an ethoxy or isopropoxy group confers higher potency than a methoxy (B1213986) group[5].

Experimental Protocols

Detailed methodologies for the key experiments cited in the SAR studies are provided below.

In Vitro µ-Opioid Receptor Activation Assays

a) β-Arrestin 2 Recruitment Assay (e.g., PathHunter® Assay)

This assay measures the recruitment of β-arrestin 2 to the activated µ-opioid receptor, a key event in receptor desensitization and signaling.

• Cell Culture and Plating: CHO-K1 cells stably co-expressing the human µ-opioid receptor tagged with a ProLink™ enzyme fragment and β-arrestin 2 fused to an Enzyme Acceptor fragment are cultured in appropriate media. Cells are seeded into 384-well white, clear-bottom plates and incubated overnight.

• Compound Preparation: Test compounds are serially diluted in a suitable buffer to achieve a range of concentrations.

• Assay Procedure: The culture medium is removed from the cells, and the diluted compounds are added. The plates are incubated for 90 minutes at 37°C.

• Detection: A detection reagent containing the enzyme substrate is added to each well, and the plates are incubated for 60 minutes at room temperature.

• Data Acquisition: Chemiluminescence is measured using a plate reader.

• Data Analysis: The data is normalized to a vehicle control (0% activation) and a reference full agonist (e.g., DAMGO) (100% activation). The normalized data is then fitted to a four-parameter logistic equation to determine pEC50 and Emax values.

b) cAMP Inhibition Assay (e.g., GloSensor™ cAMP Assay)

This assay quantifies the inhibition of cyclic AMP production following the activation of the Gi-coupled µ-opioid receptor.

• Cell Culture and Transfection: HEK293 cells are transiently or stably transfected with a plasmid encoding a GloSensor™ cAMP biosensor.

• Cell Plating and Equilibration: Transfected cells are plated in 384-well plates. Prior to the assay, the cells are incubated with a GloSensor™ cAMP reagent for approximately 2 hours to allow for equilibration.

• Compound Addition: Test compounds are added to the wells, followed by the addition of forskolin (B1673556) to stimulate adenylate cyclase and increase basal cAMP levels.

• Incubation: The plates are incubated for 15-30 minutes at room temperature.

• Luminescence Reading: Luminescence is measured using a luminometer.

• Data Analysis: The decrease in the luminescent signal, corresponding to the inhibition of cAMP production, is measured. Data is normalized and analyzed as described for the β-arrestin 2 assay to determine pEC50 and Emax values.

In Vivo Analgesia Assays

a) Hot Plate Test

This test measures the latency of a thermal pain response.

• Apparatus: A hot plate apparatus maintained at a constant temperature (e.g., 55°C) is used.

• Animal Acclimation: Mice are acclimated to the testing room and the apparatus before the experiment.

• Drug Administration: Test compounds or vehicle are administered to the animals (e.g., via subcutaneous or intraperitoneal injection).

• Testing: At predetermined time points after drug administration, each mouse is placed on the hot plate, and the latency to the first sign of nociception (e.g., paw licking, jumping) is recorded. A cut-off time is set to prevent tissue damage.

• Data Analysis: The mean latency for each treatment group is calculated and compared to the vehicle control group.

b) Tail-Flick Test

This assay assesses the spinal reflex to a thermal stimulus.

• Apparatus: A tail-flick apparatus that focuses a beam of high-intensity light on the animal's tail is used.

• Animal Restraint and Acclimation: Mice are gently restrained, and their tails are positioned in the apparatus. They are allowed to acclimate to the restraint.

• Drug Administration: Test compounds or vehicle are administered.

• Testing: The light beam is focused on a specific portion of the tail, and the time taken for the mouse to flick its tail away from the heat source is measured. A cut-off time is employed.

• Data Analysis: The mean tail-flick latency for each treatment group is calculated and compared to the vehicle control.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the key signaling pathway and a general experimental workflow for the SAR evaluation of 2-benzylbenzimidazole opioids.

References

• 1. researchgate.net [researchgate.net]
• 2. Unilateral hot plate test: a simple and sensitive method for detecting central and peripheral hyperalgesia in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. meliordiscovery.com [meliordiscovery.com]
• 4. Tail flick test - Wikipedia [en.wikipedia.org]
• 5. maze.conductscience.com [maze.conductscience.com]

Inter-Laboratory Comparison of Isotodesnitazene Quantification: A Guide for Researchers

The emergence of novel synthetic opioids (NSOs), including the potent benzimidazole-derived "nitazene" analogues, presents a significant challenge to forensic and clinical toxicology laboratories. Isotodesnitazene, a desnitro analogue of isotonitazene, is one such compound that has been increasingly identified in forensic casework. This guide provides a comparative overview of the quantification of Isotodesnitazene, drawing from published research to assist researchers, scientists, and drug development professionals in understanding the current analytical landscape. While formal, multi-agency inter-laboratory comparison studies for Isotodesnitazene are not yet widely published, this document synthesizes data from various studies to offer insights into analytical methodologies and reported concentrations.

Quantitative Data from Forensic Casework

The quantification of Isotodesnitazene and related compounds is crucial for interpreting their toxicological significance. The following table summarizes the blood concentrations of various nitazene (B13437292) analogues as reported in different forensic case series. It is important to note that these values are from separate investigations and not from a direct, controlled inter-laboratory comparison.

Compound	Number of Cases	Matrix	Concentration Range (ng/mL)	Average Concentration (ng/mL)	Median Concentration (ng/mL)
Isotonitazene	92	Blood	Not specified	Not specified	Not specified
Isotonitazene	18	Blood	0.4 - 9.5	2.2 ± 2.1	1.75
Isotonitazene	10	Femoral Blood	0.11 - 12	Not specified	Not specified
Metonitazene (B1467764)	35	Blood	Not specified	Not specified	Not specified
Metonitazene	4	Femoral Blood	0.10 - 1.5	Not specified	Not specified
Flunitazene	5	Blood	Not specified	Not specified	Not specified
Protonitazene	3	Blood	Not specified	Not specified	Not specified
Etodesnitazene	2	Blood	Not specified	Not specified	Not specified
Butonitazene	1	Blood	Not specified	Not specified	Not specified

Data compiled from multiple sources.[1][2][3][4]

Experimental Protocols for Quantification

The primary analytical technique for the quantification of Isotodesnitazene and other nitazene analogues is liquid chromatography-tandem mass spectrometry (LC-MS/MS). This method offers the high sensitivity and specificity required to detect the low concentrations typically found in biological specimens.[2][5]

A typical analytical workflow for the quantification of novel synthetic opioids is outlined below:

A typical analytical workflow for NPS quantification.

Sample Preparation: Various sample preparation techniques have been employed to extract nitazene analogues from biological matrices. These include:

• Solid-Phase Extraction (SPE): A common and effective method for cleaning up complex matrices like blood and urine.

• Liquid-Liquid Extraction (LLE): Another widely used technique for isolating analytes of interest.

• Protein Precipitation: A simpler and faster method often used for blood samples.[4]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): Validated LC-MS/MS methods are essential for the sensitive and accurate quantification of these potent opioids. Key aspects of the methodology include:

• Instrumentation: Triple quadrupole mass spectrometers (LC-QQQ-MS) are frequently used for quantitative analysis in multiple reaction monitoring (MRM) mode.[3] High-resolution mass spectrometry (HRMS) is also valuable for screening and identifying new analogues.[5]

• Calibration: Calibration curves are typically prepared in the relevant biological matrix with concentrations ranging from sub-ng/mL to tens of ng/mL. For example, one study reported a calibration range of 0.5–50 ng/mL in blood for several nitazene analogues.[3]

• Internal Standards: The use of deuterated internal standards (e.g., isotonitazene-d7) is crucial for accurate quantification by correcting for matrix effects and variations in extraction efficiency.[3]

• Limits of Detection (LOD) and Quantification (LOQ): Due to the high potency of these compounds, methods must achieve low LODs and LOQs, typically in the sub-ng/mL range. One validated method reported an LOD of 0.1 ng/mL and an LOQ of 0.5 ng/mL for isotonitazene in blood.[3][4]

Pharmacological Action: Mu-Opioid Receptor Agonism

Isotodesnitazene and other nitazene analogues are potent agonists of the μ-opioid receptor (MOR).[6] Activation of the MOR is responsible for their analgesic effects, as well as their profound respiratory depressant effects, which contribute to their high toxicity. The general signaling pathway for a μ-opioid receptor agonist is depicted below.

Simplified μ-opioid receptor signaling pathway.

Metabolism

Understanding the metabolism of Isotodesnitazene is critical for developing comprehensive analytical methods. The primary metabolic pathways for nitazene analogues include N-deethylation and O-dealkylation, followed by glucuronidation.[6] The parent compound and its metabolites can serve as biomarkers of exposure. For instance, N- and O-dealkylation products are prominent urinary biomarkers for isotonitazene.[1][2]

Conclusion

The quantification of Isotodesnitazene and other emerging nitazene analogues is a rapidly evolving area of forensic toxicology. While a formal inter-laboratory comparison study has yet to be published, the existing literature provides a solid foundation for understanding the analytical challenges and methodologies. The use of highly sensitive techniques like LC-MS/MS is paramount for the detection and accurate quantification of these potent substances at low concentrations. Continued research and information sharing between laboratories are essential for keeping pace with the dynamic landscape of novel synthetic opioids.

References

• 1. Isotonitazene Quantitation and Metabolite Discovery in Authentic Forensic Casework - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A Forward-Thinking Approach to Addressing the New Synthetic Opioid 2-Benzylbenzimidazole Nitazene Analogs by Liquid Chromatography–Tandem Quadrupole Mass Spectrometry (LC–QQQ-MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Validation of an analytical method for quantitation of metonitazene and isotonitazene in plasma, blood, urine, liver and brain and application to authentic postmortem casework in New York City - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Human metabolism of four synthetic benzimidazole opioids: isotonitazene, metonitazene, etodesnitazene, and metodesnitazene - PMC [pmc.ncbi.nlm.nih.gov]

Evaluating Isotodesnitazene as a Control in Opioid Receptor Research: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive evaluation of Isotodesnitazene as a potential control substance in opioid receptor research. Its performance is objectively compared with established and alternative controls, supported by experimental data from in vitro assays. This document is intended to assist researchers in selecting the most appropriate control compounds for their studies on the pharmacology of opioid receptors.

Introduction to Isotodesnitazene

Isotodesnitazene is a potent synthetic opioid belonging to the benzimidazole (B57391) class of compounds. It has emerged as a compound of interest in opioid research due to its high affinity and efficacy at the mu-opioid receptor (MOR). Understanding its pharmacological profile in comparison to standard controls is crucial for the accurate interpretation of experimental results.

Quantitative Data Summary

The following tables summarize the in vitro pharmacological data for Isotodesnitazene and a panel of commonly used opioid receptor control compounds. These values, collated from multiple studies, provide a basis for comparing their binding affinity, functional potency, and efficacy at the mu-opioid receptor. It is important to note that absolute values can vary between different experimental setups, cell lines, and assay conditions.

Table 1: Mu-Opioid Receptor (MOR) Binding Affinity (Ki)

Compound	Ki (nM)	Radioligand	Cell Line/Tissue	Reference
Isotodesnitazene	~0.107	[³H]-DAMGO	HEKT cells	[1]
DAMGO	1.18 - 4.37	[³H]-DAMGO	Human recombinant MOR in CHO cells / HEKT cells	[1][2]
Met-enkephalin	1.8 - 5.8	³H-methionine enkephalin	Rat brain membranes	[3]
Morphine	~3.0	[³H]-DAMGO	Guinea-pig brain homogenates	[4]
Fentanyl	~1.255 - 1.88	[³H]-DAMGO	CHO cells expressing human MOR	[5][6]

Lower Ki values indicate higher binding affinity.

Table 2: Mu-Opioid Receptor (MOR) Functional Potency (EC50) and Efficacy

Compound	Assay	EC50 (nM)	Efficacy (% of DAMGO)	Cell Line	Reference
Isotodesnitazene	G-protein Dissociation (BRET)	0.107	>100% (Superagonist)	HEKT	[1]
β-arrestin2 Recruitment (BRET)	0.252	>100% (Superagonist)	HEKT	[1]
mini-Gi Recruitment	142	-	-	[7]
DAMGO	[³⁵S]GTPγS Binding	222	Full Agonist	C6μ cells	[8]
G-protein Dissociation (BRET)	4.37	100% (Full Agonist)	HEKT	[1]
Met-enkephalin	-	-	Agonist	-	[9]
Morphine	[³⁵S]GTPγS Binding	-	Partial/Full Agonist	-	[10]
Fentanyl	G-protein Dissociation (BRET)	-	-	HEKT	[1]

Lower EC50 values indicate higher potency. Efficacy is often expressed relative to a standard full agonist like DAMGO.

Experimental Protocols

Detailed methodologies are essential for the replication and validation of experimental findings. Below are representative protocols for key in vitro assays used to characterize opioid receptor ligands.

Radioligand Competition Binding Assay

This assay determines the binding affinity (Ki) of a test compound by measuring its ability to displace a radiolabeled ligand from the receptor.

Objective: To determine the Ki of a test compound for the mu-opioid receptor.

Materials:

• Cell membranes expressing the recombinant human mu-opioid receptor.

• Radioligand: [³H]-DAMGO (a selective mu-opioid receptor agonist).

• Test Compound: Isotodesnitazene or other opioids.

• Non-specific Binding Control: Naloxone (a non-selective opioid receptor antagonist) at a high concentration (e.g., 10 µM).

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Filtration apparatus with glass fiber filters.

• Scintillation counter.

Procedure:

• Membrane Preparation: Thaw frozen cell membranes on ice and resuspend in ice-cold assay buffer to a final protein concentration of 10-20 µg per well.[4]

• Assay Setup: In a 96-well plate, add the following in triplicate:

  • Total Binding: Assay buffer, [³H]-DAMGO (at a concentration near its Kd), and membrane suspension.[4]

  • Non-specific Binding: Assay buffer, [³H]-DAMGO, Naloxone (10 µM), and membrane suspension.[4]

  • Competitive Binding: Assay buffer, [³H]-DAMGO, and varying concentrations of the test compound.

• Incubation: Incubate the plate at room temperature for 60-90 minutes to allow the binding to reach equilibrium.[11]

• Filtration: Rapidly terminate the reaction by filtering the contents of each well through glass fiber filters using a cell harvester. This separates receptor-bound from unbound radioligand.[4]

• Washing: Wash the filters multiple times with ice-cold assay buffer.[4]

• Counting: Place filters in scintillation vials, add scintillation fluid, and measure radioactivity using a scintillation counter.[4]

Data Analysis:

• Calculate Specific Binding: Specific Binding = Total Binding - Non-specific Binding.[4]

• Plot the percentage of specific binding against the logarithm of the test compound concentration to generate a competition curve.

• Determine the IC50 value, which is the concentration of the test compound that inhibits 50% of the specific binding of the radioligand.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[4]

[³⁵S]GTPγS Binding Assay

This functional assay measures the activation of G proteins coupled to the opioid receptor upon agonist binding.

Objective: To determine the potency (EC50) and efficacy of a test compound in activating G proteins.

Materials:

• Cell membranes expressing the mu-opioid receptor.

• [³⁵S]GTPγS (a non-hydrolyzable GTP analog).

• GDP (Guanosine diphosphate).

• Test Compound: Isotodesnitazene or other agonists.

• Unlabeled GTPγS for determining non-specific binding.

• Assay Buffer: e.g., 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4.[12]

Procedure:

• Membrane Preparation: Prepare cell membranes as described in the radioligand binding assay protocol.

• Assay Setup: In a 96-well plate, add assay buffer, a fixed concentration of GDP (e.g., 10-100 µM), and varying concentrations of the test compound.[13]

• Pre-incubation: Add the membrane suspension and pre-incubate at 30°C for 15 minutes.[13]

• Reaction Initiation: Add [³⁵S]GTPγS to initiate the binding reaction.[13]

• Incubation: Incubate the plate at 30°C for 60 minutes.[13]

• Termination and Filtration: Terminate the assay by rapid filtration through a filter plate.[13]

• Washing: Wash the filters with ice-cold wash buffer.[13]

• Detection: Dry the filter plate and measure the radioactivity using a scintillation counter.[13]

Data Analysis:

• Subtract non-specific binding (counts in the presence of excess unlabeled GTPγS) from all other values to obtain specific binding.[13]

• Plot the specific binding against the logarithm of the agonist concentration.

• Fit the data to a sigmoidal dose-response curve to determine the EC50 and Emax values.[13]

cAMP Accumulation Assay

This assay measures the inhibition of adenylyl cyclase activity, a downstream effect of Gi/o protein-coupled receptor activation.

Objective: To functionally characterize the inhibitory effect of an opioid agonist on cAMP production.

Procedure:

• Cell Preparation: Culture cells expressing the mu-opioid receptor.

• Assay Setup: Plate the cells in a multi-well plate.

• Pre-treatment: Pre-treat the cells with the test compound at various concentrations.

• Stimulation: Stimulate the cells with forskolin (B1673556) to induce cAMP production.

• Lysis and Detection: Lyse the cells and measure the intracellular cAMP levels using a suitable detection kit (e.g., HTRF, AlphaScreen).

Data Analysis:

• Plot the cAMP levels against the logarithm of the agonist concentration.

• Determine the EC50 value for the inhibition of forskolin-stimulated cAMP accumulation.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathways activated by mu-opioid receptor agonists and the general workflows for the described in vitro assays.

Mu-Opioid Receptor Signaling Pathways

Radioligand Competition Binding Assay Workflow

[³⁵S]GTPγS Binding Assay Workflow

Conclusion

Isotodesnitazene exhibits high affinity and superagonist activity at the mu-opioid receptor, with a potency that is significantly greater than that of fentanyl and DAMGO in G-protein activation assays.[1] This profile makes it a valuable tool for studying high-efficacy opioid signaling. However, its superagonist nature means it may not be a suitable control for studies investigating partial agonism or compounds with lower intrinsic efficacy.

When selecting a control, researchers should consider the specific aims of their study:

• For a high-affinity, high-efficacy agonist control: Isotodesnitazene can serve as an excellent positive control.

• For a standard, well-characterized full agonist: DAMGO remains a widely accepted standard.[2]

• For a clinically relevant partial agonist: Morphine can be an appropriate choice, though its efficacy can vary depending on the system.[10]

• For an endogenous peptide agonist: Met-enkephalin is a relevant physiological control, particularly for studies involving endogenous opioid systems.[9]

The comprehensive data and detailed protocols provided in this guide are intended to facilitate informed decisions in the selection and use of Isotodesnitazene and other opioid receptor controls in research settings.

References

• 1. Mu-opioid receptor selective superagonists produce prolonged respiratory depression - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. The opiate receptor binding interactions of 3H-methionine enkephalin, an opioid peptide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Pharmacology of newly identified nitazene variants reveals structural determinants of affinity, potency, selectivity for mu opioid receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Pharmacologic Characterization of Substituted Nitazenes at μ, κ, and Δ Opioid Receptors Suggests High Potential for Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Isotodesnitazene | CymitQuimica [cymitquimica.com]
• 8. apexbt.com [apexbt.com]
• 9. [Met]enkephalin | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 10. Pharmacological Characterization of µ-Opioid Receptor Agonists with Biased G Protein or β-Arrestin Signaling, and Computational Study of Conformational Changes during Receptor Activation [mdpi.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]

A Comparative Spectroscopic Analysis of Isotodesnitazene and Related Nitazenes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the spectroscopic data for Isotodesnitazene and its structurally related analogs: Metonitazene, Etonitazene, and Protonitazene. The information presented is intended to aid in the identification and characterization of these potent synthetic opioids. All data is sourced from peer-reviewed scientific literature and forensic chemistry resources.

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic data points for the differentiation of Isotodesnitazene, Metonitazene, Etonitazene, and Protonitazene, covering Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Fourier-Transform Infrared (FTIR) Spectroscopy.

Table 1: LC-MS/MS Data

Compound	Precursor Ion (m/z)	Major Product Ions (m/z)	Retention Time (min)	Collision Energy (V)
Isotodesnitazene	366.25	100.1, 72.1, 119.1	Not consistently reported	Not consistently reported
Metonitazene	383.2	100.0, 121.0, 72.0	~4.57	22
Etonitazene	397.2	100.0, 86.0, 58.0	~5.76	22
Protonitazene	411.2	100.0, 72.0, 44.0	~6.69	20

Table 2: GC-MS Data

Compound	Molecular Ion (m/z)	Major Fragment Ions (m/z)	Retention Time (min)
Isotodesnitazene	Not consistently reported	Not consistently reported	Not consistently reported
Metonitazene	382	310, 282, 100, 86, 58	~9.22
Etonitazene	396	327, 310, 280, 107, 86, 58	~24.30
Protonitazene	Not consistently reported	Not consistently reported	Not consistently reported

Table 3: NMR Spectroscopy Data (¹H NMR in CDCl₃)

Compound	Key Chemical Shifts (δ ppm)
Isotodesnitazene	Data not readily available in cited literature.
Metonitazene	Data not readily available in cited literature.
Etonitazene	~8.65 (s, 1H), ~8.20 (d, 1H), ~7.35 (d, 1H), ~7.15 (d, 2H), ~6.85 (d, 2H), ~4.35 (s, 2H), ~4.1-3.9 (m, 4H), ~2.55-2.45 (m, 6H), ~1.40 (t, 3H), ~0.90-0.85 (t, 6H)[1]
Protonitazene	Data not readily available in cited literature.

Table 4: FTIR Spectroscopy Data (ATR)

Compound	Key Vibrational Peaks (cm⁻¹)
Isotodesnitazene	Data not readily available in cited literature.
Metonitazene	Characteristic peaks have been reported but specific frequencies are not consistently detailed in the reviewed literature.
Etonitazene	Characteristic peaks have been reported but specific frequencies are not consistently detailed in the reviewed literature.
Protonitazene	Data not readily available in cited literature.

Experimental Protocols

The following are generalized experimental methodologies based on protocols described in the scientific literature for the analysis of nitazene (B13437292) compounds.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

A liquid chromatography-tandem quadrupole mass spectrometry (LC-QQQ-MS) method is commonly employed for the quantification of nitazene analogs.[2][3]

• Sample Preparation: A basic liquid-liquid extraction is typically used for samples in biological matrices like whole blood, urine, and tissue.[2][3]

• Chromatographic Separation: Separation is often achieved using a C18 analytical column (e.g., Agilent InfinityLab Poroshell C-18).[2] The mobile phase typically consists of a gradient of 0.1% formic acid in water and 0.1% formic acid in methanol.[2]

• Mass Spectrometry: Detection is performed in multiple reaction monitoring (MRM) mode. Precursor and product ions are selected for each analyte (as detailed in Table 1). Cone and collision energies are optimized for each compound.[2]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is utilized for the identification of nitazene analogs in seized drug materials.

• Sample Preparation: Samples are typically dissolved in a suitable solvent like chloroform.[1]

• Gas Chromatography: An Agilent gas chromatograph with a capillary column (e.g., HP-5) is used.[1] The oven temperature is programmed with an initial hold followed by a ramp to a final temperature. Helium is used as the carrier gas.[1]

• Mass Spectrometry: Electron ionization (EI) at 70 eV is used. The mass spectrometer scans a mass range of approximately 30-550 amu.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is used for the structural elucidation of synthesized nitazene standards.

• Sample Preparation: The analyte is dissolved in a deuterated solvent, typically chloroform-d (B32938) (CDCl₃), with tetramethylsilane (B1202638) (TMS) as an internal standard.[1]

• Data Acquisition: ¹H NMR spectra are acquired on a spectrometer, for example, a 400 MHz instrument.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy provides information about the functional groups present in the molecule.

• Sample Preparation: Spectra are often collected using a diamond attenuated total reflectance (ATR) accessory.[1]

• Data Acquisition: Data is typically collected over a range of 4000 to 650 cm⁻¹.

Visualizations

Experimental Workflow for Nitazene Analysis

Caption: A generalized workflow for the analysis of nitazene compounds.

Nitazene Signaling Pathway at the μ-Opioid Receptor

Nitazene compounds are potent agonists of the μ-opioid receptor (MOR), a G-protein coupled receptor.[4][5] Their high efficacy in activating G-protein signaling pathways is thought to contribute to their high risk of overdose.[4][5] Activation of MOR by nitazenes initiates two primary signaling cascades: the G-protein pathway and the β-arrestin pathway.[4][6]

Caption: Nitazene signaling at the μ-opioid receptor.

References

• 1. swgdrug.org [swgdrug.org]
• 2. researchgate.net [researchgate.net]
• 3. academic.oup.com [academic.oup.com]
• 4. In vitro functional profiling of fentanyl and nitazene analogs at the μ-opioid receptor reveals high efficacy for Gi protein signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. journals.physiology.org [journals.physiology.org]

In Vitro Mu-Opioid Receptor Activation Profile of Isotodesnitazene and its Metabolites: A Comparative Analysis

A detailed examination of the in vitro mu-opioid receptor (MOR) activation by Isotodesnitazene and its primary metabolites reveals significant pharmacological activity, with some metabolites exhibiting potency and efficacy comparable to or even exceeding the parent compound. This guide provides a comparative analysis of their MOR activation, supported by experimental data from in vitro functional assays, to inform researchers and drug development professionals.

Isotodesnitazene, a potent 2-benzylbenzimidazole synthetic opioid, undergoes metabolic transformation in the body, leading to the formation of several metabolites. Understanding the pharmacological activity of these metabolites is crucial for a comprehensive assessment of the drug's overall effects and duration of action. In vitro studies have been instrumental in characterizing the interaction of these compounds with the mu-opioid receptor (MOR), the primary target for opioid drugs.

Comparative Analysis of MOR Activation

The in vitro MOR activation of Isotodesnitazene and its key metabolites, such as N-desethylisotonitazene, has been evaluated using various functional assays, including β-arrestin 2 recruitment and the inhibition of cyclic adenosine (B11128) monophosphate (cAMP) accumulation. These assays provide insights into the potency (EC50) and efficacy (Emax) of these compounds in activating the MOR signaling pathways.

Compound	Assay Type	Potency (EC50, nM)	Efficacy (Emax, % vs. DAMGO)	Reference
Isotodesnitazene	β-arrestin 2 Recruitment	Varies	Superagonist activity	[1]
cAMP Inhibition	Varies	Superagonist activity	[1]
N-desethylisotonitazene	β-arrestin 2 Recruitment	More potent than Isotonitazene	226% (compared to HM)	[1][2]
cAMP Inhibition	2.6 times greater than IZN	1.3 times greater than IZN	[3]
4'-hydroxy nitazene	β-arrestin 2 Recruitment / cAMP Inhibition	Generally less potent	Active	[3][4]
5-amino-isotonitazene	Not specified	Active metabolite	Identified in blood samples	[3][5]

Note: The table summarizes data from multiple sources; direct comparison of absolute values should be made with caution due to potential variations in experimental conditions between studies.

The data indicates that N-desethylisotonitazene is a particularly potent metabolite, demonstrating greater potency and, in some assays, higher efficacy than the parent compound, Isotonitazene.[1][3] Specifically, it has been reported to have 2.6 times greater apparent potency in MOR activation and 1.3 times greater pharmacological activity (Emax) than isotonitazene.[3] Studies have also shown that N-desethylisotonitazene can be more potent than fentanyl in in vitro MOR activation assays.[4] The 4'-hydroxy and 5-amino metabolites also contribute to the overall pharmacological profile, although they generally appear to be less potent than the N-desethylated counterpart.[3][4]

Experimental Methodologies

The assessment of in vitro MOR activation of Isotodesnitazene and its metabolites typically involves the use of cell lines stably expressing the human mu-opioid receptor (hMOR). The following are generalized protocols for the key experiments cited:

Cell Culture and Transfection

• Cell Lines: Human Embryonic Kidney (HEK) 293 cells or Chinese Hamster Ovary (CHO) cells are commonly used.

• Transfection: Cells are transiently or stably transfected with plasmids encoding for the hMOR. For β-arrestin recruitment assays, cells are also co-transfected with a β-arrestin 2 fusion protein (e.g., linked to a reporter enzyme).

β-Arrestin 2 Recruitment Assay

This assay measures the recruitment of β-arrestin 2 to the activated MOR, a key step in receptor desensitization and internalization, and a component of G protein-independent signaling.

• Principle: A common method is the NanoBiT® β-arrestin 2 recruitment assay. In this system, the MOR is tagged with a large fragment of a NanoLuc® luciferase (LgBiT), and β-arrestin 2 is tagged with the small fragment (SmBiT). Upon agonist-induced receptor activation and subsequent β-arrestin 2 recruitment, the two fragments come into close proximity, reconstituting a functional luciferase enzyme that generates a luminescent signal in the presence of a substrate.

• Procedure:

  • Transfected cells are seeded into white, clear-bottom 96-well plates and incubated.

  • The cells are then treated with varying concentrations of the test compounds (Isotodesnitazene and its metabolites).

  • After an incubation period, the NanoLuc® substrate is added.

  • Luminescence is measured using a plate reader.

  • Data is normalized to a reference agonist (e.g., DAMGO) and plotted as a concentration-response curve to determine EC50 and Emax values.

cAMP Inhibition Assay

This assay measures the inhibition of adenylyl cyclase activity upon MOR activation, which is a hallmark of Gi/o protein-coupled receptor signaling.

• Principle: The GloSensor™ cAMP assay is a widely used method. It utilizes a genetically encoded biosensor that contains a cAMP-binding domain fused to a circularly permuted firefly luciferase. Binding of cAMP to the biosensor causes a conformational change, leading to an increase in light output. MOR activation inhibits adenylyl cyclase, leading to a decrease in intracellular cAMP levels and a corresponding decrease in the luminescent signal.

• Procedure:

  • hMOR-expressing cells are transfected with the GloSensor™ cAMP plasmid.

  • Transfected cells are seeded into 96-well plates.

  • Cells are equilibrated with a GloSensor™ cAMP reagent.

  • Forskolin, an adenylyl cyclase activator, is added to stimulate cAMP production.

  • Varying concentrations of the test compounds are added simultaneously or shortly after forskolin.

  • Luminescence is measured over time using a plate reader.

  • The degree of inhibition of the forskolin-stimulated cAMP response is calculated to generate concentration-response curves and determine EC50 and Emax values.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the key signaling pathway involved in MOR activation and a generalized workflow for its in vitro assessment.

Figure 1: Simplified signaling pathway of MOR activation.

Figure 2: Generalized workflow for in vitro MOR activation assays.

References

• 1. Mu-opioid receptor selective superagonists produce prolonged respiratory depression - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In vitro structure–activity relationships and forensic case series of emerging 2-benzylbenzimidazole ‘nitazene’ opioids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Isotonitazene Quantitation and Metabolite Discovery in Authentic Forensic Casework - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Procedures for the Safe Disposal of Isotodesnitazene

For Immediate Implementation by Laboratory Personnel

Isotodesnitazene, a potent synthetic opioid belonging to the nitazene (B13437292) class of research chemicals, requires stringent disposal protocols to ensure the safety of laboratory personnel and the environment. Due to its powerful analgesic properties and limited toxicological data, it must be handled as a hazardous substance.[1][2] This guide provides a comprehensive framework for the proper disposal of Isotodesnitazene, targeting researchers, scientists, and drug development professionals.

Preliminary Hazard Assessment and Safety Precautions

Before initiating any disposal procedures, a thorough hazard assessment is crucial. Isotodesnitazene is a potent opioid analgesic and a derivative of benzimidazole, analogous to etonitazene.[1] Studies in mice have indicated that it produces sedative and hypnotic effects, as well as euphoria.[1] The acute health risk associated with similar opioids is respiratory depression, which can be fatal in case of an overdose.

Key Safety Measures:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves, when handling Isotodesnitazene.

• Naloxone (B1662785) Availability: Ensure that the opioid antagonist naloxone is readily available and that personnel are trained in its administration as a precaution against accidental exposure.

• Controlled Substance Regulations: Be aware that the disposal of controlled substances is strictly regulated.[3]

Step-by-Step Disposal Protocol

Given the lack of a specific Safety Data Sheet (SDS) for Isotodesnitazene, it must be treated as a hazardous chemical.[2] The following steps outline the recommended disposal procedure:

• Initial Decontamination (for trace amounts): For laboratory glassware or equipment with minimal residual contamination, a triple rinse procedure should be followed. The first rinseate must be collected as chemical waste.[4][5]

• Waste Collection:

  • Collect all waste containing Isotodesnitazene, including pure compound, solutions, and contaminated materials (e.g., pipette tips, gloves), in a designated, leak-proof, and clearly labeled hazardous waste container.[5]

  • The container must be compatible with the chemical properties of Isotodesnitazene.[5]

• Labeling:

  • Clearly label the waste container with "Hazardous Waste," the full chemical name "Isotodesnitazene," and any known hazard symbols (e.g., toxic).[5]

  • Record the date when waste accumulation begins.[2]

• Segregation:

  • Store the Isotodesnitazene waste container separately from incompatible materials.[2] For instance, keep it away from strong oxidizing agents.[2]

• Contact Environmental Health and Safety (EHS):

  • Do not attempt to dispose of Isotodesnitazene through standard laboratory drains or as regular trash.[5]

  • Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the hazardous waste.[3][6]

• Professional Disposal:

  • EHS will typically arrange for the transport of the waste to an approved hazardous waste management facility for incineration, which is the preferred method for disposing of potent pharmaceuticals.[6][7]

Quantitative Data Summary

While extensive quantitative data for Isotodesnitazene is not available, the following information has been reported:

Property	Value	Source
Solubility
DMF	10 mg/ml	[1][8]
DMSO	10 mg/ml	[1][8]
PBS (pH 7.2)	1 mg/ml	[1][8]
Molecular Formula	C₂₃H₃₁N₃O • C₆H₈O₇ (citrate)	[8]
Molecular Weight	557.6 g/mol (citrate)	[8]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Isotodesnitazene.

Caption: Logical workflow for the safe disposal of Isotodesnitazene.

References

• 1. teamchemists.com [teamchemists.com]
• 2. benchchem.com [benchchem.com]
• 3. ehs.uci.edu [ehs.uci.edu]
• 4. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 5. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 6. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU [research.washu.edu]
• 7. syntheticdrugs.unodc.org [syntheticdrugs.unodc.org]
• 8. caymanchem.com [caymanchem.com]